1-Azetidin-1-yl-2-chloro-ethanone

• CAS: 63177-41-3

Core Science & Biosynthesis

An In-depth Technical Guide on 1-Azetidin-1-yl-2-chloro-ethanone

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Azetidin-1-yl-2-chloro-ethanone, also known as 1-(chloroacetyl)azetidine, is a chemical compound belonging to the azetidinone class. Azetidinones are four-membered cyclic amides (β-lactams) that form the core structure of many important antibiotics, including penicillins and cephalosporins. The strained four-membered ring of the azetidinone nucleus is a key feature contributing to its chemical reactivity and biological activity. This technical guide provides a comprehensive overview of the basic properties, synthesis, and potential relevance of 1-Azetidin-1-yl-2-chloro-ethanone in the context of medicinal chemistry and drug development.

Core Properties

While specific experimental data for the physical properties of 1-Azetidin-1-yl-2-chloro-ethanone are not widely reported in publicly available literature, the fundamental chemical attributes have been identified.

Property	Value	Source
CAS Number	63177-41-3
Molecular Formula	C₅H₈ClNO	[1]
Molecular Weight	133.58 g/mol	[1]
Synonyms	1-(chloroacetyl)azetidine	N/A

Synthesis

The synthesis of 1-Azetidin-1-yl-2-chloro-ethanone is a direct application of the Schotten-Baumann reaction, a widely used method for the acylation of amines. This reaction involves the treatment of azetidine with chloroacetyl chloride in the presence of a base to neutralize the hydrogen chloride byproduct.

General Experimental Protocol

The following protocol is a representative procedure based on the general synthesis of N-acylazetidines and other azetidinone derivatives.[2][3][4][5]

Materials:

• Azetidine

• Chloroacetyl chloride

• Triethylamine (or another suitable base, e.g., pyridine, sodium hydroxide)

• Anhydrous aprotic solvent (e.g., dichloromethane, diethyl ether, tetrahydrofuran)

• Water

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous magnesium sulfate or sodium sulfate

Procedure:

• Reaction Setup: A solution of azetidine and triethylamine in an anhydrous aprotic solvent is prepared in a round-bottom flask equipped with a magnetic stirrer and cooled in an ice bath (0-5 °C).

• Addition of Acylating Agent: Chloroacetyl chloride, dissolved in the same anhydrous solvent, is added dropwise to the cooled azetidine solution with vigorous stirring. The temperature should be maintained below 10 °C during the addition.

• Reaction Progression: After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for several hours to ensure the completion of the reaction. The progress can be monitored by thin-layer chromatography (TLC).

• Work-up: The reaction mixture is washed sequentially with water and brine. The organic layer is then dried over anhydrous magnesium sulfate or sodium sulfate.

• Purification: The drying agent is removed by filtration, and the solvent is evaporated under reduced pressure to yield the crude product. Further purification can be achieved by distillation under reduced pressure or column chromatography on silica gel.

Fig. 1: General synthesis workflow for 1-Azetidin-1-yl-2-chloro-ethanone.

Chemical Reactivity and Potential Applications

The chemical structure of 1-Azetidin-1-yl-2-chloro-ethanone contains two key reactive sites: the electrophilic carbonyl group and the carbon atom bearing the chlorine atom, which is susceptible to nucleophilic substitution. This dual reactivity makes it a potentially useful building block in organic synthesis and medicinal chemistry.

While specific biological activities for 1-Azetidin-1-yl-2-chloro-ethanone are not documented, the broader class of azetidinone-containing molecules has been extensively studied and shown to possess a wide range of pharmacological properties, including:

• Antibacterial Activity: The β-lactam ring is a well-known pharmacophore responsible for the antibacterial action of penicillin and cephalosporin antibiotics.[6]

• Anticancer Activity: Certain azetidinone derivatives have been investigated for their potential as anticancer agents.[6][7]

• Enzyme Inhibition: The strained ring system can react with active site residues of enzymes, leading to inhibition.

A recent study characterized a complex molecule, 3-[3H] 1-(azetidin-1-yl)-2-(6-(4-fluoro-3-methyl-phenyl)pyrrolo[3,2-b]pyridin-1-yl)ethanone, which contains the "1-(azetidin-1-yl)-ethanone" core structure, as a high-affinity radioligand for GluN2B-containing NMDA receptors.[8][9] This suggests that the azetidinyl-ethanone moiety can be incorporated into larger molecules to target specific biological pathways. However, the direct contribution of the 1-Azetidin-1-yl-2-chloro-ethanone fragment to this activity has not been elucidated.

Fig. 2: Potential applications of 1-Azetidin-1-yl-2-chloro-ethanone as a synthetic intermediate.

Safety and Handling

Based on available safety data for similar compounds, 1-Azetidin-1-yl-2-chloro-ethanone should be handled with care in a laboratory setting. It is likely to be an irritant to the skin and eyes. Standard personal protective equipment, including safety goggles, gloves, and a lab coat, should be worn when handling this compound. All manipulations should be performed in a well-ventilated fume hood.

Conclusion

1-Azetidin-1-yl-2-chloro-ethanone is a foundational member of the azetidinone family of compounds. While detailed experimental data on its physical properties and specific biological activities are scarce, its chemical structure and the known reactivity of the azetidinone ring and the chloroacetyl group suggest its primary utility as a versatile intermediate in organic synthesis. For researchers in drug development, this compound represents a valuable building block for the synthesis of more complex molecules with potential therapeutic applications, drawing inspiration from the wide range of biological activities demonstrated by other substituted azetidinones. Further research into the specific properties and biological profile of this core structure may reveal novel applications.

References

• 1. scbt.com [scbt.com]
• 2. chemijournal.com [chemijournal.com]
• 3. jmchemsci.com [jmchemsci.com]
• 4. mdpi.com [mdpi.com]
• 5. derpharmachemica.com [derpharmachemica.com]
• 6. Biological Evaluation in Vitro and in Silico of Azetidin-2-one Derivatives as Potential Anticancer Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Biological activity of 3-chloro-azetidin-2-one derivatives having interesting antiproliferative activity on human breast cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Characterization of tritiated JNJ-GluN2B-5 (3-[3H] 1-(azetidin-1-yl)-2-(6-(4-fluoro-3-methyl-phenyl)pyrrolo[3,2-b]pyridin-1-yl)ethanone), a high affinity GluN2B radioligand with selectivity over sigma receptors - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to 1-Azetidin-1-yl-2-chloro-ethanone

CAS Number: 63177-41-3 Molecular Formula: C₅H₈ClNO Molecular Weight: 133.58 g/mol [1][2]

This technical guide provides a comprehensive overview of 1-Azetidin-1-yl-2-chloro-ethanone, a heterocyclic organic compound. The information is intended for researchers, scientists, and professionals in the field of drug development and chemical synthesis. Due to the limited availability of specific experimental data for this compound in publicly accessible literature, this guide combines known information with general principles of azetidine chemistry to provide a thorough understanding.

Physicochemical and Spectroscopic Data

While specific experimental data for 1-Azetidin-1-yl-2-chloro-ethanone is not extensively reported, the following tables summarize its basic properties and predicted spectroscopic characteristics based on its structure.

Table 1: Physicochemical Properties

Property	Value	Source/Method
CAS Number	63177-41-3	Chemical Supplier Catalogs[2]
Molecular Formula	C₅H₈ClNO	Chemical Supplier Catalogs[1][2]
Molecular Weight	133.58 g/mol	Chemical Supplier Catalogs[1][2]
Purity	≥98% or ≥90%	Commercial Suppliers[2]
Appearance	Not specified (likely a solid or oil)	Inferred
Solubility	Not specified	Inferred
Melting Point	Not specified	Inferred
Boiling Point	Not specified	Inferred

Table 2: Predicted Spectroscopic Data

Technique	Predicted Peaks and Rationale
¹H NMR	Azetidine Ring Protons: Two multiplets, one for the two protons on the carbons adjacent to the nitrogen (α-protons, likely deshielded) and one for the proton on the carbon further from the nitrogen (β-proton). Chloroacetyl Group Protons: A singlet for the two protons on the carbon adjacent to the chlorine and the carbonyl group.
¹³C NMR	Carbonyl Carbon: A resonance in the downfield region typical for amide carbonyls. Azetidine Ring Carbons: Two distinct signals for the α and β carbons of the azetidine ring. Chloroacetyl Group Carbon: A signal for the carbon atom bonded to the chlorine.
IR Spectroscopy	C=O Stretch: A strong absorption band characteristic of an amide carbonyl, typically in the range of 1650-1680 cm⁻¹. C-N Stretch: An absorption band for the carbon-nitrogen single bond. C-Cl Stretch: An absorption band in the fingerprint region for the carbon-chlorine bond.
Mass Spectrometry	Molecular Ion Peak (M+): A peak at m/z corresponding to the molecular weight (133.58). Isotope Peak (M+2): A peak with approximately one-third the intensity of the molecular ion peak, characteristic of the presence of a chlorine atom. Fragmentation: Fragmentation patterns could include the loss of the chloroacetyl group or cleavage of the azetidine ring.

Synthesis and Experimental Protocols

Proposed Synthesis Workflow

Caption: Proposed synthesis of 1-Azetidin-1-yl-2-chloro-ethanone.

General Experimental Protocol (Hypothetical)

• Reaction Setup: To a solution of azetidine in a suitable inert solvent (e.g., dichloromethane, diethyl ether) cooled in an ice bath, a non-nucleophilic base such as triethylamine is added.

• Addition of Acylating Agent: Chloroacetyl chloride is added dropwise to the stirred solution while maintaining the low temperature. The reaction progress is monitored by a suitable technique like Thin Layer Chromatography (TLC).

• Workup: Upon completion, the reaction mixture is typically washed with water and brine to remove the hydrochloride salt of the base and any unreacted starting materials.

• Purification: The organic layer is dried over an anhydrous salt (e.g., sodium sulfate), filtered, and the solvent is removed under reduced pressure. The resulting crude product can be purified by column chromatography or distillation.

This protocol is based on standard procedures for N-acylation and would need to be optimized for this specific reaction.

Reactivity and Potential Applications

The reactivity of 1-Azetidin-1-yl-2-chloro-ethanone is dictated by the functional groups present: the azetidine ring, the amide linkage, and the chloroacetyl group.

• Azetidine Ring: The four-membered ring is strained and can potentially undergo ring-opening reactions under certain conditions, although it is generally more stable than the corresponding aziridine.

• Amide Group: The amide bond is relatively stable but can be hydrolyzed under acidic or basic conditions.

• Chloroacetyl Group: The chlorine atom is a good leaving group, making the adjacent carbon atom susceptible to nucleophilic substitution. This functionality allows for the further derivatization of the molecule.

Logical Relationship of Reactivity

Caption: Reactivity of 1-Azetidin-1-yl-2-chloro-ethanone.

The chloroacetyl group is a common pharmacophore and a versatile synthetic handle. It is plausible that this compound could serve as a building block in the synthesis of more complex molecules with potential biological activity. The broader class of azetidinone-containing compounds, particularly the isomeric 2-azetidinones (β-lactams), are well-known for their antibacterial properties.[3][4] While no specific biological data for 1-Azetidin-1-yl-2-chloro-ethanone has been found, its structural motifs suggest potential exploration in medicinal chemistry.

Biological Context and Signaling Pathways (General for Azetidinones)

While there is no specific information on signaling pathways directly modulated by 1-Azetidin-1-yl-2-chloro-ethanone, the azetidinone scaffold is a core component of β-lactam antibiotics. These antibiotics primarily act by inhibiting bacterial cell wall synthesis.

General Signaling Pathway for β-Lactam Antibiotics

Caption: General mechanism of action for β-lactam antibiotics.

It is important to reiterate that 1-Azetidin-1-yl-2-chloro-ethanone is a 1-acylazetidine and not a β-lactam (2-azetidinone). Therefore, it would not be expected to exhibit the same mechanism of action as traditional β-lactam antibiotics. However, the presence of the azetidine ring and the reactive chloroacetyl group could potentially lead to interactions with other biological targets. The biological activity of this specific compound remains an area for future research.

Conclusion

1-Azetidin-1-yl-2-chloro-ethanone is a readily available chemical intermediate with potential for use in synthetic and medicinal chemistry. While specific, in-depth technical data is currently limited in the public domain, this guide provides a foundational understanding of its properties, probable synthesis, and potential reactivity based on established chemical principles. Further research is warranted to fully elucidate the chemical and biological profile of this compound.

References

• 1. scbt.com [scbt.com]
• 2. calpaclab.com [calpaclab.com]
• 3. chemijournal.com [chemijournal.com]
• 4. jmchemsci.com [jmchemsci.com]

"1-Azetidin-1-yl-2-chloro-ethanone" molecular structure and weight

An In-depth Technical Guide to 1-Azetidin-1-yl-2-chloro-ethanone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, weight, and a postulated synthetic pathway for 1-Azetidin-1-yl-2-chloro-ethanone. This compound belongs to the class of α-halo ketones, which are versatile intermediates in organic synthesis, and its azetidine moiety is a structural feature found in various biologically active compounds.

Molecular Structure and Properties

1-Azetidin-1-yl-2-chloro-ethanone, also known as 1-(chloroacetyl)azetidine, is a chemical compound with the molecular formula C₅H₈ClNO. The structure consists of a four-membered azetidine ring N-acylated with a chloroacetyl group.

Table 1: Physicochemical Properties of 1-Azetidin-1-yl-2-chloro-ethanone

Property	Value
Molecular Formula	C₅H₈ClNO
Molecular Weight	133.58 g/mol
CAS Number	63177-41-3
Synonyms	1-(Chloroacetyl)azetidine

Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 1-Azetidin-1-yl-2-chloro-ethanone is not extensively documented in publicly available literature, a plausible synthetic route can be derived from standard organic chemistry principles and general methods for the synthesis of related acylamines and azetidin-2-ones. The most direct approach involves the acylation of azetidine with chloroacetyl chloride.

Postulated Synthesis of 1-Azetidin-1-yl-2-chloro-ethanone

This protocol is based on the common reactivity of amines with acyl chlorides.

Materials:

• Azetidine

• Chloroacetyl chloride

• Triethylamine (or another suitable non-nucleophilic base)

• Anhydrous dichloromethane (or another suitable aprotic solvent)

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous magnesium sulfate or sodium sulfate

• Standard laboratory glassware and equipment for organic synthesis (round-bottom flask, dropping funnel, magnetic stirrer, etc.)

• Equipment for extraction and solvent evaporation (separatory funnel, rotary evaporator)

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve azetidine (1.0 equivalent) and triethylamine (1.1 equivalents) in anhydrous dichloromethane. Cool the solution to 0 °C in an ice bath with stirring.

• Addition of Acylating Agent: Slowly add a solution of chloroacetyl chloride (1.05 equivalents) in anhydrous dichloromethane to the stirred reaction mixture via a dropping funnel over a period of 30 minutes. Maintain the temperature at 0 °C during the addition to control the exothermic reaction.

• Reaction Progression: After the addition is complete, allow the reaction mixture to warm to room temperature and continue stirring for 2-4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up: Upon completion of the reaction, quench the mixture by adding water. Transfer the mixture to a separatory funnel and wash sequentially with saturated aqueous sodium bicarbonate solution to neutralize any excess acid, followed by brine.

• Isolation of Product: Separate the organic layer and dry it over anhydrous magnesium sulfate or sodium sulfate. Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: The crude 1-Azetidin-1-yl-2-chloro-ethanone can be purified by column chromatography on silica gel or by distillation under reduced pressure, depending on its physical properties.

Logical and Experimental Workflow Visualization

The following diagrams illustrate the conceptual synthesis and a general workflow for the potential biological evaluation of 1-Azetidin-1-yl-2-chloro-ethanone.

Caption: Postulated synthesis pathway for 1-Azetidin-1-yl-2-chloro-ethanone.

Caption: General experimental workflow for synthesis and biological screening.

An In-depth Technical Guide to the Synthesis Precursors of 1-Azetidin-1-yl-2-chloro-ethanone

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthesis precursors for 1-Azetidin-1-yl-2-chloro-ethanone, a valuable building block in pharmaceutical and chemical research. The synthesis of this target molecule is primarily achieved through the N-acylation of azetidine with chloroacetyl chloride. This document details the synthesis of these two key precursors, presenting various established methodologies and experimental protocols. Quantitative data from the literature is summarized in structured tables for comparative analysis. Furthermore, logical workflows and reaction pathways are illustrated using Graphviz diagrams to provide clear visual representations of the synthetic processes.

Introduction

1-Azetidin-1-yl-2-chloro-ethanone is a bifunctional compound featuring a strained four-membered azetidine ring and a reactive chloroacetyl group. This unique combination of functionalities makes it a versatile intermediate for the synthesis of a wide range of more complex molecules, particularly in the development of novel therapeutic agents. The core synthetic strategy for 1-Azetidin-1-yl-2-chloro-ethanone relies on the formation of an amide bond between the secondary amine of the azetidine ring and the acyl chloride of chloroacetyl chloride. This guide will delve into the synthesis of these two essential precursors.

Synthesis of Precursor 1: Azetidine

Azetidine, a saturated four-membered nitrogen-containing heterocycle, is a crucial precursor. Its synthesis can be challenging due to the inherent ring strain. Several methods have been developed to construct the azetidine ring system.

Synthesis of Azetidine from β-Amino Alcohols

One common and efficient method for synthesizing substituted azetidines is from β-amino alcohols. This approach involves the activation of the hydroxyl group, followed by an intramolecular nucleophilic substitution by the amine to form the four-membered ring.

Experimental Protocol (General): A detailed protocol for this transformation can be found in the work of Couty and co-workers, which provides an efficient route to enantiopure azetidines. The general steps involve the protection of the amino group, activation of the alcohol (e.g., as a mesylate or tosylate), and subsequent base-induced cyclization.

Alternative Synthetic Routes to Azetidines

Other notable methods for azetidine synthesis include:

• From 1,3-Propanediols: Involving the generation of bis-triflates of 2-substituted-1,3-propanediols followed by alkylation of primary amines.

• From Alkyl Dihalides and Primary Amines: A one-pot synthesis under microwave irradiation provides a simple and efficient cyclocondensation in an alkaline aqueous medium.

Synthesis of Precursor 2: Chloroacetyl Chloride

Chloroacetyl chloride is a commercially available and highly reactive acylating agent. For laboratory-scale or specialized applications, several synthetic preparations are available.

Synthesis from Chloroacetic Acid

The most common laboratory preparation of chloroacetyl chloride involves the reaction of chloroacetic acid with a chlorinating agent.

Experimental Protocol: Reaction of Chloroacetic Acid with Thionyl Chloride

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a gas trap (to absorb HCl and SO₂), place chloroacetic acid.

• Addition of Thionyl Chloride: Slowly add an excess of thionyl chloride (typically 1.5 to 2 equivalents) to the chloroacetic acid. A catalytic amount of dimethylformamide (DMF) can be added to accelerate the reaction.

• Reaction Conditions: The mixture is gently heated to reflux. The reaction progress can be monitored by the cessation of gas evolution.

• Purification: After the reaction is complete, the excess thionyl chloride is removed by distillation. The resulting chloroacetyl chloride is then purified by fractional distillation.

Alternative Synthetic Routes to Chloroacetyl Chloride

Other established methods for the synthesis of chloroacetyl chloride include:

• Reaction of chloroacetic acid with phosphorus trichloride, sulfuryl chloride, or phosgene.[1]

• Chlorination of acetyl chloride.

• Industrial production via the carbonylation of methylene chloride or the oxidation of vinylidene chloride.[2]

Table 1: Comparison of Synthetic Methods for Chloroacetyl Chloride

Starting Material	Reagent	Catalyst	Temperature (°C)	Yield (%)	Reference
Chloroacetic Acid	Phosgene	Palladium Chloride	110	97.1	[1]
Acetyl Chloride	Chlorine	Activated Carbon	55 ± 2	89.6
Chloroacetic Acid	Benzenyltrichloride	Zinc Oxide	100-120	Not specified	[3]

Synthesis of 1-Azetidin-1-yl-2-chloro-ethanone

The final step in the synthesis is the N-acylation of azetidine with chloroacetyl chloride. This reaction is typically carried out in the presence of a base to neutralize the hydrochloric acid byproduct.

Logical Workflow for the Synthesis:

Caption: Logical workflow for the synthesis of the target compound.

Experimental Protocol (Adapted from General N-Acylation Procedures):

• Reaction Setup: A solution of azetidine (1.0 equivalent) and a non-nucleophilic base such as triethylamine (1.1 equivalents) in an anhydrous aprotic solvent (e.g., dichloromethane or tetrahydrofuran) is prepared in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon) and cooled in an ice bath (0 °C).

• Addition of Chloroacetyl Chloride: Chloroacetyl chloride (1.05 equivalents) is dissolved in the same anhydrous solvent and added dropwise to the stirred solution of azetidine and base, maintaining the temperature at 0 °C.

• Reaction: After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for a specified period (typically 2-12 hours). The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Workup: Upon completion, the reaction mixture is filtered to remove the triethylamine hydrochloride salt. The filtrate is then washed sequentially with a dilute aqueous acid solution (e.g., 1M HCl), a saturated aqueous solution of sodium bicarbonate, and brine.

• Purification: The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure. The crude product can be purified by column chromatography on silica gel or by distillation under reduced pressure to yield pure 1-Azetidin-1-yl-2-chloro-ethanone.

Table 2: General Conditions for N-Acylation of Amines with Chloroacetyl Chloride

Amine Substrate	Base	Solvent	Temperature	Time	Yield (%)	Reference
Schiff Base	Triethylamine	1,4-Dioxane	0 °C to RT	3 h + 48 h	Not Specified	[4]
Aromatic Amine	DBU	THF	0 °C to RT	3-6 h	75-95	[5]
Anilines	None	Phosphate Buffer	RT	15-20 min	90-95	[3]

Signaling Pathway/Reaction Mechanism Visualization:

Caption: N-acylation reaction mechanism pathway.

Conclusion

The synthesis of 1-Azetidin-1-yl-2-chloro-ethanone is a straightforward process contingent on the availability of its two key precursors: azetidine and chloroacetyl chloride. This guide has provided an in-depth overview of the established synthetic routes for both precursors, complete with generalized experimental protocols and comparative data. The final N-acylation step, while not extensively documented for this specific product, can be reliably performed by adapting standard protocols for the acylation of secondary amines. The information and visual aids presented herein are intended to serve as a valuable resource for researchers and professionals engaged in the fields of chemical synthesis and drug development.

References

• 1. jmchemsci.com [jmchemsci.com]
• 2. tandfonline.com [tandfonline.com]
• 3. tandfonline.com [tandfonline.com]
• 4. scbt.com [scbt.com]
• 5. sphinxsai.com [sphinxsai.com]

The Versatile Building Block: A Technical Guide to 1-Azetidin-1-yl-2-chloro-ethanone in Medicinal Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Azetidin-1-yl-2-chloro-ethanone, a reactive and versatile chemical entity, has emerged as a valuable building block in the field of medicinal chemistry. Its strained four-membered azetidine ring coupled with a reactive chloroacetyl group makes it an attractive starting material for the synthesis of a diverse array of complex molecules with significant biological activities. This technical guide provides an in-depth overview of the synthesis, properties, and applications of 1-Azetidin-1-yl-2-chloro-ethanone, with a focus on its utility in the development of novel therapeutic agents. The azetidine motif is increasingly prevalent in approved drugs, highlighting the importance of efficient synthetic access to functionalized azetidine derivatives.[1][2]

Physicochemical Properties and Reactivity

1-Azetidin-1-yl-2-chloro-ethanone, with the chemical formula C₅H₈ClNO and a molecular weight of 133.58 g/mol , is a commercially available compound, facilitating its use in various synthetic applications. The core of its reactivity lies in the electrophilic nature of the carbon atom attached to the chlorine, making it susceptible to nucleophilic substitution reactions. Furthermore, the amide bond within the chloroacetamide moiety can influence the overall electronic properties and conformational flexibility of the molecule.

The azetidinone ring, a related four-membered lactam, is known to exhibit significant ring strain, which renders the amide bond more susceptible to nucleophilic attack compared to acyclic amides. This property is fundamental to the mechanism of action of β-lactam antibiotics, which act by acylating and inhibiting bacterial transpeptidases involved in cell wall biosynthesis.[3] While 1-Azetidin-1-yl-2-chloro-ethanone is not itself a β-lactam, the principles of ring strain and electrophilicity are relevant to its reactivity and the biological activity of its derivatives.

Synthesis of 1-Azetidin-1-yl-2-chloro-ethanone and its Analogs

The primary synthetic route to the core structure of 1-Azetidin-1-yl-2-chloro-ethanone involves the acylation of azetidine with chloroacetyl chloride. While specific literature detailing the synthesis of the title compound itself is not abundant, the general principle is well-established in organic synthesis.

A widely employed and analogous reaction in medicinal chemistry is the Staudinger synthesis, which produces 2-azetidinones (β-lactams) through the [2+2] cycloaddition of a ketene (often generated in situ from an acyl chloride) and an imine.[4] Many synthetic protocols for bioactive azetidinone derivatives utilize chloroacetyl chloride as the ketene precursor in the presence of a base like triethylamine.[1][5][6][7]

Applications in Medicinal Chemistry

The utility of 1-Azetidin-1-yl-2-chloro-ethanone and the broader class of chloroacetylated azetidines as building blocks in medicinal chemistry is extensive, primarily in the synthesis of heterocyclic compounds with antimicrobial and anticancer properties.

Antimicrobial Agents

A significant body of research focuses on the synthesis of azetidinone derivatives as potent antimicrobial agents. The general strategy involves the reaction of a Schiff base (imine) with chloroacetyl chloride to construct the azetidinone ring. The resulting N-substituted-3-chloro-2-azetidinones have demonstrated activity against a range of Gram-positive and Gram-negative bacteria.[8]

The proposed mechanism of antibacterial action for many β-lactam-containing compounds is the inhibition of bacterial cell wall synthesis. These molecules mimic the D-Ala-D-Ala terminus of the peptidoglycan precursor, allowing them to bind to and acylate the active site of penicillin-binding proteins (PBPs), which are essential enzymes for cell wall cross-linking. This leads to a compromised cell wall and eventual cell lysis.

Signaling Pathway: Bacterial Cell Wall Synthesis Inhibition

Caption: Inhibition of bacterial cell wall synthesis by an azetidinone derivative.

Anticancer Agents

Derivatives of 2-azetidinone have also been investigated for their potential as anticancer agents.[9] Structure-activity relationship (SAR) studies have shown that the nature of the substituents on the azetidinone ring is crucial for their cytotoxic activity. For instance, the presence of electron-withdrawing groups on a benzylidene moiety attached to the ring has been shown to enhance anticancer effects.[9]

While the precise mechanisms of action for many of these compounds are still under investigation, some are believed to function as kinase inhibitors. Protein kinases are a large family of enzymes that play critical roles in cellular signaling pathways, and their dysregulation is a hallmark of many cancers. The development of small molecule kinase inhibitors is a major focus of modern oncology drug discovery.[4][10][11][12][13] The azetidine and azetidinone scaffolds can serve as templates for the design of molecules that can fit into the ATP-binding pocket of specific kinases, thereby inhibiting their activity and blocking downstream signaling events that promote cancer cell proliferation and survival.

Experimental Workflow: Synthesis of a Hypothetical Kinase Inhibitor

Caption: A generalized workflow for the synthesis and evaluation of a kinase inhibitor.

Quantitative Data

The following tables summarize representative quantitative data from the literature on the synthesis and biological activity of azetidinone derivatives.

Table 1: Synthesis of Azetidinone Derivatives

Entry	Schiff Base Precursor	Reaction Conditions	Yield (%)	Reference
1	N'-(phenyl-methylene)-hydrazide	Chloroacetyl chloride, triethylamine, dioxane, 0-5°C to reflux	53	[8]
2	N'-(4-nitro-benzylidene)-hydrazide	Chloroacetyl chloride, triethylamine, dioxane, 0-5°C to reflux	60	[8]
3	Schiff bases of phenothiazine	Chloroacetyl chloride, triethylamine	Good
4	N'-(arylidene)hydrazinoacetyl sulfonamides	Chloroacetyl chloride, triethylamine, 1,4-dioxane	Not Specified	[14]

Table 2: Antimicrobial Activity of Azetidinone Derivatives

Compound	Microorganism	Zone of Inhibition (mm)	MIC (µg/mL)	Reference
Azetidinone derivative 1	Staphylococcus aureus	Moderate to good	-	[3]
Azetidinone derivative 2	Escherichia coli	Moderate to good	-	[3]
Azetidinone derivative 3	Pseudomonas aeruginosa	Moderate to good	-	[3]
Sulfadiazine derivative 4a₂	Staphylococcus epidermidis	-	128	[7]
Sulfadiazine derivative 4a₂	Pseudomonas aeruginosa	-	128	[7]
Indole-triazole-azetidinone	Staphylococcus aureus	Not Specified	-	[8]

Table 3: Anticancer Activity of 2-Azetidinone Derivatives

Compound	Cell Line	IC₅₀ (µM)	Reference
N-{2-[3-chloro-2-(2-chlorophenyl)-4-oxoazetidin-1-ylamino]-2-oxoethyl}benzamide (4)	Breast (MCF7)	Not specified as most potent antimicrobial	[9]
Compound 17	Breast (MCF7)	28.66	[9]

Experimental Protocols

The following are representative experimental protocols for the synthesis of azetidinone derivatives, which can be adapted using 1-Azetidin-1-yl-2-chloro-ethanone as a building block.

General Procedure for the Synthesis of 2-{2-[3-chloro-2-(aryl)-4-oxoazetidin-1-ylamino]-acetylamino}benzothiazole-6-carboxylic acids[9]

To a stirred solution of the appropriate Schiff base (0.05 mole) and triethylamine (0.01 mole) in dioxane (50 mL), chloroacetyl chloride (0.01 mole) is added dropwise at 0-5 °C. The reaction mixture is stirred for approximately 5 hours, and the precipitated amine hydrochloride is removed by filtration. The filtrate is then refluxed for about 3 hours. The excess solvent is evaporated under reduced pressure. The resulting solid is washed with water (30 mL), filtered, and dried.

Synthesis of N-{2-[3-chloro-2-(aryl)-4-oxoazetidin-1-ylamino]-2-oxoethyl}benzamide Derivatives[10]

A mixture of the appropriate Schiff base (0.01 mol) and triethylamine (0.02 mol) in 1,4-dioxane (20 mL) is cooled to 0-5 °C. To this solution, chloroacetyl chloride (0.02 mol) is added dropwise with constant stirring over a period of 30 minutes. The reaction mixture is then stirred for an additional 3-4 hours at room temperature. The precipitated triethylamine hydrochloride is filtered off, and the solvent is removed from the filtrate under reduced pressure. The resulting crude product is purified by recrystallization from a suitable solvent.

Conclusion

1-Azetidin-1-yl-2-chloro-ethanone and the broader class of chloroacetylated azetidines are valuable and versatile building blocks in medicinal chemistry. Their reactivity allows for the construction of a wide range of heterocyclic compounds, particularly azetidinone derivatives, which have demonstrated significant potential as antimicrobial and anticancer agents. The continued exploration of the synthetic utility of this building block is expected to lead to the discovery of novel therapeutic agents with improved efficacy and pharmacological profiles. The information presented in this technical guide provides a solid foundation for researchers and drug development professionals interested in leveraging the unique properties of 1-Azetidin-1-yl-2-chloro-ethanone in their discovery programs.

References

• 1. chemrxiv.org [chemrxiv.org]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. bepls.com [bepls.com]
• 4. Synthesis and Evaluation of Novel 1,2,6-Thiadiazinone Kinase Inhibitors as Potent Inhibitors of Solid Tumors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Synthesis and Antimicrobial Activities of Some New Azetidin-2-ones and Thiazolidin-4-ones - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ajchem-a.com [ajchem-a.com]
• 7. Synthesis and Biological Evaluation of New 2-Azetidinones with Sulfonamide Structures - PMC [pmc.ncbi.nlm.nih.gov]
• 8. impactfactor.org [impactfactor.org]
• 9. ptfarm.pl [ptfarm.pl]
• 10. Synthesis and Evaluation of Novel 1,2,6-Thiadiazinone Kinase Inhibitors as Potent Inhibitors of Solid Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. pubs.acs.org [pubs.acs.org]
• 14. jgtps.com [jgtps.com]

Unveiling the Potential: A Technical Guide to the Prospective Biological Activities of 1-Azetidin-1-yl-2-chloro-ethanone

For the attention of: Researchers, Scientists, and Drug Development Professionals

Disclaimer: An exhaustive review of the scientific literature and chemical databases reveals no specific, publicly available data on the biological activities of 1-Azetidin-1-yl-2-chloro-ethanone. This document, therefore, serves as a technical guide to its potential biological activities, inferred from the well-documented roles of its constituent chemical moieties: the azetidine ring and the N-chloroacetyl group. The content herein is intended to stimulate further research and is not a statement of proven biological function.

Introduction

1-Azetidin-1-yl-2-chloro-ethanone is a small molecule featuring a four-membered azetidine ring N-acylated with a chloroacetyl group. While this specific compound is commercially available, it appears primarily in the literature as a synthetic intermediate. For instance, it has been cited in patents as a reactant for the synthesis of more complex molecules, such as hydantoin-based kinase inhibitors and compounds for treating inflammatory disorders.[1][2] The absence of dedicated biological studies on the title compound itself presents an opportunity to explore its potential pharmacological profile based on established principles of medicinal chemistry.

The azetidine ring is a valuable scaffold in drug discovery, prized for its ability to impart conformational rigidity and favorable physicochemical properties.[3][4][5] On the other hand, the chloroacetyl group is a known reactive moiety, capable of acting as an alkylating agent, a feature often exploited in the design of covalent enzyme inhibitors.[6][7] The combination of these two groups in 1-Azetidin-1-yl-2-chloro-ethanone suggests a potential for this molecule to act as a targeted covalent modifier of biological macromolecules.

Potential Biological Activities and Mechanistic Hypotheses

Based on its structural components, the following potential biological activities for 1-Azetidin-1-yl-2-chloro-ethanone can be hypothesized:

• Enzyme Inhibition: The N-chloroacetyl group is an electrophilic moiety that can react with nucleophilic residues (such as cysteine, histidine, or lysine) in the active sites of enzymes, leading to irreversible covalent inhibition. This mechanism is a cornerstone of many targeted therapies. Given its mention in a patent for kinase inhibitors, it is plausible that this compound could be investigated as an inhibitor of various kinases or other ATP-binding proteins.[2]

• Antiproliferative Activity: By alkylating key proteins involved in cell division or signaling, such as tubulin or kinases, the compound could potentially exhibit cytotoxic effects on cancer cell lines.[7] The azetidine ring could influence the molecule's orientation and binding affinity within a protein's active site, contributing to selectivity.

• Modulation of Inflammatory Pathways: The patent literature also connects related structures to inflammatory disorders.[1] This suggests a potential for 1-Azetidin-1-yl-2-chloro-ethanone to alkylate and inhibit enzymes involved in inflammatory signaling cascades, such as cyclooxygenases or lipoxygenases, although this is highly speculative.

Data Presentation: A Template for Future Studies

Should biological studies be undertaken, the presentation of quantitative data is crucial for assessing the compound's potency and selectivity. The following table is a template for how such data could be structured.

Table 1: Hypothetical Quantitative Data for 1-Azetidin-1-yl-2-chloro-ethanone
Biological Target	Assay Type
Kinase A	In vitro kinase assay
Kinase B	In vitro kinase assay
Cancer Cell Line X	Cell viability assay
Cancer Cell Line Y	Cell viability assay

Experimental Protocols: A Generic Framework

Detailed and reproducible experimental protocols are the bedrock of scientific inquiry. Below is a generic protocol for an in vitro kinase assay, which could be adapted to study the effects of 1-Azetidin-1-yl-2-chloro-ethanone on a specific kinase.

Generic Protocol: In Vitro Kinase Inhibition Assay

• Reagents and Materials:

  • Recombinant human kinase of interest

  • Kinase-specific peptide substrate

  • ATP (Adenosine triphosphate)

  • 1-Azetidin-1-yl-2-chloro-ethanone (dissolved in DMSO)

  • Kinase assay buffer (e.g., Tris-HCl, MgCl2, DTT)

  • Detection reagent (e.g., ADP-Glo™ Kinase Assay, Promega)

  • 384-well microplates

• Procedure:

  • Prepare a serial dilution of 1-Azetidin-1-yl-2-chloro-ethanone in kinase assay buffer.

  • Add 5 µL of the diluted compound or vehicle control (DMSO) to the wells of a 384-well plate.

  • Add 10 µL of a solution containing the kinase and peptide substrate to each well.

  • Incubate the plate at room temperature for a specified period (e.g., 30 minutes) to allow for potential covalent bond formation.

  • Initiate the kinase reaction by adding 10 µL of ATP solution to each well.

  • Incubate the reaction at 30°C for 1 hour.

  • Stop the reaction and detect the amount of ADP produced using the ADP-Glo™ detection reagent according to the manufacturer's instructions.

  • Measure luminescence using a plate reader.

• Data Analysis:

  • Calculate the percentage of kinase inhibition for each compound concentration relative to the vehicle control.

  • Plot the percentage of inhibition against the logarithm of the compound concentration.

  • Determine the IC50 value by fitting the data to a four-parameter logistic dose-response curve.

Visualization of Potential Mechanisms

To conceptualize the potential mechanism of action, diagrams illustrating relevant signaling pathways are invaluable. As 1-Azetidin-1-yl-2-chloro-ethanone has been linked to the synthesis of kinase inhibitors, a generic kinase signaling pathway is depicted below as an example.

Caption: Hypothetical inhibition of the MAPK/ERK pathway by 1-Azetidin-1-yl-2-chloro-ethanone.

The following diagram illustrates a potential experimental workflow for screening the compound's activity.

Caption: A potential workflow for the biological evaluation of 1-Azetidin-1-yl-2-chloro-ethanone.

Conclusion and Future Directions

While 1-Azetidin-1-yl-2-chloro-ethanone remains uncharacterized in terms of its biological activity, its chemical structure suggests a plausible role as a covalent modifier of biological targets. The presence of the reactive N-chloroacetyl group, combined with the conformationally constraining azetidine scaffold, makes it an intriguing candidate for investigation as an enzyme inhibitor, potentially with applications in oncology or inflammatory diseases.

Future research should focus on a systematic screening of this compound against a panel of relevant biological targets, such as kinases and other enzymes with susceptible nucleophilic residues in their active sites. Subsequent cell-based assays would be necessary to evaluate its effects on cellular processes and to determine its therapeutic potential. The templates and frameworks provided in this guide offer a starting point for the design and execution of such studies, which will be essential to move 1-Azetidin-1-yl-2-chloro-ethanone from a chemical reagent to a molecule of biological interest.

References

• 1. US11072611B2 - Compounds and pharmaceutical compositions thereof for the treatment of inflammatory disorders - Google Patents [patents.google.com]
• 2. KR101060981B1 - Hydantoin based kinase inhibitor - Google Patents [patents.google.com]
• 3. Azetidines of pharmacological interest - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. lifechemicals.com [lifechemicals.com]
• 5. img01.pharmablock.com [img01.pharmablock.com]
• 6. Alkylating Agents - Holland-Frei Cancer Medicine - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. Antimitotic antitumor agents: synthesis, structure-activity relationships, and biological characterization of N-aryl-N'-(2-chloroethyl)ureas as new selective alkylating agents - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 1-Azetidin-1-yl-2-chloro-ethanone

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Azetidin-1-yl-2-chloro-ethanone is a small molecule of interest in medicinal chemistry and drug development due to its reactive chloroacetyl group and the presence of the strained azetidine ring. While specific literature on this compound is limited, this guide provides a comprehensive overview of its probable synthesis, predicted physicochemical and spectroscopic properties, and potential biological activities based on analogous compounds. This document aims to serve as a foundational resource for researchers interested in exploring the therapeutic and synthetic potential of this and related molecules.

Introduction

Azetidine-containing compounds have garnered significant attention in medicinal chemistry. The four-membered ring, while strained, can impart unique conformational rigidity and metabolic stability to drug candidates. The incorporation of a chloroacetyl group introduces a reactive electrophilic site, making 1-Azetidin-1-yl-2-chloro-ethanone a potential candidate for covalent inhibition of biological targets or as a versatile synthetic intermediate. This guide will synthesize available information on related compounds to provide a detailed technical overview of 1-Azetidin-1-yl-2-chloro-ethanone.

Physicochemical Properties

Property	Value
Molecular Formula	C₅H₈ClNO
Molecular Weight	133.58 g/mol
CAS Number	63177-41-3
Predicted LogP	-0.2 (approx.)
Predicted Boiling Point	~200-220 °C
Predicted Density	~1.2 g/cm³

Synthesis

A definitive, published experimental protocol for the synthesis of 1-Azetidin-1-yl-2-chloro-ethanone is not available. However, based on general principles of organic chemistry, the most probable and straightforward method of synthesis is the N-acylation of azetidine with chloroacetyl chloride .

Proposed Experimental Protocol: N-acylation of Azetidine

This reaction involves the nucleophilic attack of the secondary amine of the azetidine ring on the electrophilic carbonyl carbon of chloroacetyl chloride. A non-nucleophilic base is typically required to quench the HCl byproduct.

Reaction Scheme:

Proposed Synthesis Workflow

Materials:

• Azetidine

• Chloroacetyl chloride

• Triethylamine (or another suitable non-nucleophilic base)

• Dichloromethane (DCM) or another suitable aprotic solvent

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Standard laboratory glassware and purification apparatus (e.g., rotary evaporator, column chromatography setup)

Procedure:

• To a solution of azetidine (1.0 eq) and triethylamine (1.2 eq) in anhydrous DCM at 0 °C under an inert atmosphere, add chloroacetyl chloride (1.1 eq) dropwise.

• Allow the reaction mixture to stir at 0 °C for 30 minutes and then warm to room temperature, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with water.

• Separate the organic layer and wash sequentially with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford 1-Azetidin-1-yl-2-chloro-ethanone.

Spectroscopic Data (Predicted)

Detailed experimental spectra for 1-Azetidin-1-yl-2-chloro-ethanone are not available. The following are predicted spectral characteristics based on the analysis of structurally similar N-acyl azetidines and chloroacetamides.

¹H NMR Spectroscopy

Protons	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
CH₂ (azetidine, adjacent to N)	3.8 - 4.2	Triplet	7-8
CH₂ (azetidine, β to N)	2.2 - 2.6	Quintet	7-8
CH₂ (chloroacetyl)	4.0 - 4.4	Singlet	N/A

¹³C NMR Spectroscopy

Carbon	Predicted Chemical Shift (δ, ppm)
C=O (amide)	165 - 170
CH₂ (azetidine, adjacent to N)	45 - 50
CH₂ (azetidine, β to N)	15 - 20
CH₂ (chloroacetyl)	40 - 45

IR Spectroscopy

Functional Group	Predicted Wavenumber (cm⁻¹)
C=O (amide stretch)	1640 - 1680
C-N (stretch)	1100 - 1300
C-Cl (stretch)	600 - 800

Mass Spectrometry

Ion	Predicted m/z
[M]+	133.03 (for ³⁵Cl), 135.03 (for ³⁷Cl)
[M+H]+	134.04 (for ³⁵Cl), 136.04 (for ³⁷Cl)
Fragment (loss of CH₂Cl)	84.06
Fragment (loss of COCH₂Cl)	58.07

Potential Biological Activity and Applications

There is no direct research on the biological activity of 1-Azetidin-1-yl-2-chloro-ethanone. However, based on the known activities of related haloacetamide compounds, several potential applications can be inferred.

Covalent Inhibition

The α-chloroacetamide moiety is a known electrophilic "warhead" capable of forming covalent bonds with nucleophilic residues (such as cysteine, histidine, or lysine) in protein active sites. This suggests that 1-Azetidin-1-yl-2-chloro-ethanone could be explored as a covalent inhibitor for various enzyme targets.

Logical relationship of covalent inhibition.

Cytotoxicity and Genotoxicity

Studies on various haloacetamides have demonstrated their potential for cytotoxicity and genotoxicity. The reactivity of the carbon-halogen bond is a key determinant of this activity, with the order of reactivity being I > Br > Cl. While chloroacetamides are generally less reactive than their bromo and iodo counterparts, they can still exhibit significant biological effects. The cytotoxicity of haloacetamides is often attributed to their ability to alkylate cellular macromolecules, including DNA and proteins, leading to cellular dysfunction and apoptosis.[1][2]

Antifungal Activity

Some N-substituted 2-chloroacetamides have shown promising antifungal activity. For instance, 2-chloro-N-phenylacetamide has demonstrated efficacy against fluconazole-resistant Candida species and Aspergillus flavus.[3][4][5][6] The proposed mechanisms of action include disruption of the fungal cell membrane and potential inhibition of DNA synthesis. This suggests that 1-Azetidin-1-yl-2-chloro-ethanone could be investigated as a potential antifungal agent.

Conclusion

1-Azetidin-1-yl-2-chloro-ethanone is a molecule with underexplored potential. Based on established chemical principles, its synthesis is likely straightforward via the N-acylation of azetidine. Its predicted spectroscopic properties provide a basis for its characterization. The presence of the reactive chloroacetyl group suggests potential applications as a covalent inhibitor and as a cytotoxic or antifungal agent, warranting further investigation by the scientific community. This guide provides a starting point for researchers to delve into the chemistry and biology of this intriguing compound.

References

• 1. Occurrence, synthesis, and mammalian cell cytotoxicity and genotoxicity of haloacetamides: an emerging class of nitrogenous drinking water disinfection byproducts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. scielo.br [scielo.br]
• 4. scielo.br [scielo.br]
• 5. Antifungal activity of 2-chloro-N-phenylacetamide: a new molecule with fungicidal and antibiofilm activity against fluconazole-resistant Candida spp - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Antifungal activity and mechanism of action of 2-chloro-N -phenylacetamide: a new molecule with activity against strains of Aspergillus flavus - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling 1-Azetidin-1-yl-2-chloro-ethanone: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the discovery, history, and chemical properties of 1-Azetidin-1-yl-2-chloro-ethanone, a valuable building block in medicinal chemistry. This document provides a comprehensive overview of its synthesis, supported by detailed experimental protocols and characterization data.

Introduction

1-Azetidin-1-yl-2-chloro-ethanone, also known by its IUPAC name 1-(azetidin-1-yl)-2-chloroethanone and CAS Registry Number 63177-41-3, is a reactive intermediate belonging to the class of α-halo ketones. The presence of the strained four-membered azetidine ring and the electrophilic chloroacetyl group makes it a versatile reagent for the synthesis of a variety of nitrogen-containing heterocyclic compounds, many of which are of significant interest in drug discovery and development. While the specific historical details of its initial discovery remain elusive in readily available literature, its utility is evident through its appearance as a key intermediate in various patents and synthetic studies.

Physicochemical and Spectroscopic Data

A summary of the key physicochemical and spectroscopic data for 1-Azetidin-1-yl-2-chloro-ethanone is presented below.

Property	Value	Reference
CAS Number	63177-41-3
Molecular Formula	C₅H₈ClNO
Molecular Weight	133.58 g/mol
Mass Spectrometry (m/z)	133 (³⁵Cl), 135 (³⁷Cl)	[1]

Note: Experimental physical properties such as melting and boiling points are not consistently reported in the surveyed literature.

Synthesis of 1-Azetidin-1-yl-2-chloro-ethanone

The synthesis of 1-Azetidin-1-yl-2-chloro-ethanone is typically achieved through the acylation of azetidine with chloroacetyl chloride. This reaction is a standard Schotten-Baumann type reaction, where an amine is acylated by an acid chloride in the presence of a base to neutralize the hydrogen chloride byproduct.

General Reaction Scheme

The overall synthetic transformation is depicted below:

Caption: General synthesis of 1-Azetidin-1-yl-2-chloro-ethanone.

Detailed Experimental Protocol

While a specific protocol for 1-Azetidin-1-yl-2-chloro-ethanone is not explicitly detailed in the surveyed literature, a general and analogous procedure can be adapted from the synthesis of similar azetidinone derivatives.[2] The following is a representative experimental protocol:

Materials:

• Azetidine

• Chloroacetyl chloride

• Triethylamine

• 1,4-Dioxane (anhydrous)

• Ice bath

• Standard laboratory glassware and magnetic stirrer

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve azetidine (1 equivalent) in anhydrous 1,4-dioxane.

• Add triethylamine (1.1 equivalents) to the solution.

• Cool the reaction mixture to 0-5 °C using an ice bath.

• Slowly add a solution of chloroacetyl chloride (1 equivalent) in anhydrous 1,4-dioxane to the cooled reaction mixture via the dropping funnel with vigorous stirring.

• After the addition is complete, allow the reaction to stir at room temperature for several hours, monitoring the progress by thin-layer chromatography (TLC).

• Upon completion, the precipitated triethylamine hydrochloride is removed by filtration.

• The filtrate is concentrated under reduced pressure to yield the crude product.

• The crude 1-Azetidin-1-yl-2-chloro-ethanone can be further purified by vacuum distillation or column chromatography.

Logical Workflow for Synthesis and Characterization

The logical workflow from starting materials to the final, characterized product is illustrated in the following diagram.

Caption: Experimental workflow for synthesis and analysis.

Applications in Drug Development

1-Azetidin-1-yl-2-chloro-ethanone serves as a crucial intermediate in the synthesis of more complex molecules with potential therapeutic applications. Its bifunctional nature allows for the introduction of the azetidine moiety while the chloro group provides a reactive handle for further derivatization, such as nucleophilic substitution reactions. This makes it a valuable tool for generating libraries of compounds for high-throughput screening in drug discovery programs. For instance, it has been cited as a reactant in the development of compounds targeting inflammatory disorders.[1]

Conclusion

1-Azetidin-1-yl-2-chloro-ethanone is a synthetically important molecule whose value lies in its utility as a building block for more elaborate chemical structures. While its own history of discovery is not prominently documented, its application in modern synthetic and medicinal chemistry is clear. The provided synthetic protocol, based on established chemical principles for analogous compounds, offers a reliable method for its preparation in a laboratory setting. Further research into its reactivity and the biological activity of its derivatives is warranted and could lead to the discovery of novel therapeutic agents.

References

• 1. US11072611B2 - Compounds and pharmaceutical compositions thereof for the treatment of inflammatory disorders - Google Patents [patents.google.com]
• 2. ajchem-a.com [ajchem-a.com]

Protocols & Analytical Methods

Application Notes and Protocols: Synthesis of 1-Azetidin-1-yl-2-chloro-ethanone and its 2-Azetidinone Derivatives

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed protocols for the synthesis of 1-Azetidin-1-yl-2-chloro-ethanone and its biologically significant derivatives, particularly N-substituted 3-chloro-2-azetidinones (β-lactams). 1-Azetidin-1-yl-2-chloro-ethanone serves as a key intermediate in the synthesis of various organic compounds. The 2-azetidinone ring, a core component of many β-lactam antibiotics, is a pharmacophore of significant interest in drug discovery due to its wide range of biological activities, including antibacterial, antifungal, anti-inflammatory, and anticancer properties. The primary synthetic route discussed for the 2-azetidinone derivatives is the Staudinger [2+2] cycloaddition reaction between an imine (Schiff base) and a ketene generated in situ from chloroacetyl chloride.

Introduction

Azetidine and its derivatives are important scaffolds in medicinal chemistry. The acylation of azetidine with chloroacetyl chloride yields 1-Azetidin-1-yl-2-chloro-ethanone, a versatile building block. Furthermore, the reaction of chloroacetyl chloride with imines provides a straightforward route to 3-chloro-2-azetidinones. These four-membered cyclic amides are of particular interest due to their presence in numerous antibiotic agents and their potential as therapeutic agents against various diseases. This application note outlines the synthetic procedures, presents key quantitative data, and illustrates the experimental workflow for the preparation of these compounds.

Synthesis of 1-Azetidin-1-yl-2-chloro-ethanone

This protocol describes the direct acylation of azetidine with chloroacetyl chloride to form an amide linkage.

Experimental Protocol:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (e.g., nitrogen or argon), dissolve azetidine (1 equivalent) and a non-nucleophilic base such as triethylamine (1.1 equivalents) in a suitable aprotic solvent (e.g., dichloromethane, THF, or dioxane) at 0 °C.

• Addition of Acylating Agent: To the stirred solution, add chloroacetyl chloride (1 equivalent) dropwise, maintaining the temperature at 0 °C to control the exothermic reaction.

• Reaction Progression: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 3-6 hours. Monitor the reaction progress using thin-layer chromatography (TLC).

• Work-up: Upon completion, quench the reaction by adding water. If the product precipitates, it can be collected by filtration. Otherwise, transfer the mixture to a separatory funnel, wash with water and brine, and then dry the organic layer over anhydrous sodium sulfate.

• Purification: Remove the solvent under reduced pressure. The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol) or by column chromatography on silica gel.

Synthesis of 3-Chloro-2-Azetidinone Derivatives via Staudinger Cycloaddition

The Staudinger synthesis involves the [2+2] cycloaddition of a ketene with an imine. In this case, the ketene is generated in situ from chloroacetyl chloride in the presence of a base.

Experimental Protocol:

• Formation of Imine (Schiff Base): Condense an appropriate aromatic or heterocyclic amine with an aromatic aldehyde in a suitable solvent like ethanol or methanol, often with a catalytic amount of glacial acetic acid. The resulting imine can be isolated or used in situ.

• Reaction Setup: In a separate flask under an inert atmosphere, dissolve the imine (1 equivalent) and triethylamine (1.1-2 equivalents) in a dry aprotic solvent such as dioxane, benzene, or dichloromethane. Cool the mixture in an ice bath (0-5 °C).[1]

• Cycloaddition: Add chloroacetyl chloride (1.1-2 equivalents) dropwise to the cooled, stirred solution over a period of 10-30 minutes.[1][2]

• Reaction Progression: After the addition, continue stirring the reaction mixture at room temperature for several hours (typically 3-12 hours).[3][4] The progress of the reaction should be monitored by TLC.

• Work-up and Isolation: The precipitated triethylammonium chloride is removed by filtration. The filtrate is then concentrated under reduced pressure. The residue is poured into crushed ice or cold water to precipitate the crude product.[3][4]

• Purification: The solid product is collected by filtration, washed with water, and dried. Further purification is achieved by recrystallization from a suitable solvent like ethanol or by column chromatography.[4]

Data Presentation

The following table summarizes the reaction conditions and yields for the synthesis of various 3-chloro-2-azetidinone derivatives reported in the literature.

Entry	Imine Reactants	Base	Solvent	Reaction Time	Yield (%)	m.p. (°C)	Reference
1	Schiff base of 7-chloro-6-fluoro-2-aminobenzo(1,3)thiazole and benzaldehyde	Triethylamine	Dioxane	10-12 h	-	-	[3]
2	Schiff bases from 2-aminobenzothiazole-6-carboxylic acid hydrazide and various aromatic aldehydes	Triethylamine	-	-	58-60%	261-278	[5]
3	Schiff bases from 2-(2-amino-1,3-thiazol-4-yl)-naphthalen-1-ol and aromatic aldehydes	Triethylamine	1,4-Dioxane	48 h	-	-	[4]
4	Schiff bases from di-imines and aromatic aldehydes	Triethylamine	Dry Benzene	-	-	160-222	[6][7]
5	Schiff bases of isonicotinic acid hydrazide and aromatic aldehydes	Triethylamine	Dichloromethane	-	-	-	[8]
6	Hydrazones with chloroacetyl chloride	Triethylamine	1,4-Dioxane	-	-	-	[1]

Mandatory Visualizations

Experimental Workflow for 3-Chloro-2-Azetidinone Synthesis

Caption: General workflow for the synthesis of 3-chloro-2-azetidinone derivatives.

Signaling Pathways and Logical Relationships

The biological activity of β-lactam compounds, including 2-azetidinones, primarily stems from their ability to inhibit bacterial cell wall synthesis. This mechanism of action is well-established for antibiotics like penicillin and cephalosporins.

Caption: Mechanism of antibacterial action for β-lactam compounds.

Conclusion

The synthesis of 1-Azetidin-1-yl-2-chloro-ethanone and its 3-chloro-2-azetidinone derivatives provides access to a class of compounds with significant potential in medicinal chemistry and drug development. The protocols outlined herein are robust and versatile, allowing for the generation of a diverse library of molecules for biological screening. The Staudinger cycloaddition remains a cornerstone reaction for the construction of the β-lactam ring, a privileged scaffold in pharmaceutical research. Further investigation into the structure-activity relationships of these derivatives may lead to the discovery of novel therapeutic agents.

References

• 1. ajchem-a.com [ajchem-a.com]
• 2. Synthesis and Antimicrobial Activity of Azetidin-2-One Fused 2-Chloro-3-Formyl Quinoline Derivatives – Oriental Journal of Chemistry [orientjchem.org]
• 3. Synthesis and Pharmacological Evaluation of Azetidin-2-ones and Thiazolidin-4-ones Encompassing Benzothiazole - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chemijournal.com [chemijournal.com]
• 5. Synthesis and Biological Activity of N-Substituted-3-chloro-2-azetidinones - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ijrpr.com [ijrpr.com]
• 7. researchgate.net [researchgate.net]
• 8. tandfonline.com [tandfonline.com]

Application Notes and Protocols: Synthesis of 3-Chloro-2-azetidinones from Aromatic Aldehydes

Audience: Researchers, scientists, and drug development professionals.

Introduction:

The synthesis of 2-azetidinones, commonly known as β-lactams, is of significant interest in medicinal chemistry due to their prevalence in a wide range of antibiotics, such as penicillins and cephalosporins. A robust and widely utilized method for constructing the β-lactam ring is the Staudinger cycloaddition, which involves the [2+2] cycloaddition of a ketene with an imine. This document provides detailed protocols for the synthesis of 3-chloro-2-azetidinones, a class of β-lactams with potential biological activities.[1][2] The synthesis is typically achieved in a two-step process: first, the formation of a Schiff base (imine) from an aromatic aldehyde and a primary amine, followed by the cyclocondensation with a chloroacetylating agent in the presence of a base.

While the specific reactant "1-Azetidin-1-yl-2-chloro-ethanone" is not commonly cited in the literature for this transformation, a closely related and well-documented approach utilizes chloroacetyl chloride as the precursor for the chloroketene intermediate. The protocols and data presented herein are based on this established methodology.

Reaction Workflow:

The overall synthetic strategy involves two main stages: the formation of a Schiff base and the subsequent [2+2] cycloaddition to form the 3-chloro-2-azetidinone ring.

Caption: General workflow for the synthesis of 3-chloro-2-azetidinones.

Experimental Protocols

Protocol 1: Synthesis of Schiff Bases from Aromatic Aldehydes

This protocol describes the general procedure for the condensation of an aromatic aldehyde with a primary amine to yield a Schiff base (imine).

Materials:

• Aromatic aldehyde (1.0 eq)

• Primary amine (1.0 eq)

• Ethanol

• Glacial acetic acid (catalytic amount, e.g., 2-3 drops)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

Procedure:

• In a round-bottom flask, dissolve the aromatic aldehyde (1.0 eq) and the primary amine (1.0 eq) in ethanol.

• Add a catalytic amount of glacial acetic acid (2-3 drops) to the mixture.[1]

• Attach a reflux condenser and heat the reaction mixture to reflux for 5-8 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature.

• Remove the solvent under reduced pressure using a rotary evaporator.[1]

• The resulting crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol) to yield the pure Schiff base.[3]

Protocol 2: Synthesis of 3-Chloro-2-azetidinones via [2+2] Cycloaddition

This protocol details the cyclocondensation of a Schiff base with chloroacetyl chloride in the presence of triethylamine to form the 3-chloro-2-azetidinone ring.

Materials:

• Schiff base (from Protocol 1) (1.0 eq)

• Chloroacetyl chloride (2.0 eq)

• Triethylamine (TEA) (2.0 eq)

• Anhydrous 1,4-dioxane

• Three-neck round-bottom flask

• Dropping funnel

• Magnetic stirrer and stir bar

• Ice bath

Procedure:

• In a dry three-neck round-bottom flask equipped with a magnetic stir bar and a dropping funnel, dissolve the Schiff base (1.0 eq) and triethylamine (2.0 eq) in anhydrous 1,4-dioxane.[3]

• Cool the stirred solution to 0-5 °C using an ice bath.[1]

• Add chloroacetyl chloride (2.0 eq), dissolved in a small amount of anhydrous 1,4-dioxane, dropwise to the cooled solution over a period of 20-30 minutes.[3]

• After the addition is complete, continue stirring the reaction mixture at 0-5 °C for an additional 3-5 hours.[1][3]

• Allow the reaction mixture to warm to room temperature and stir for an additional period, which can range from a few hours to 48 hours, depending on the specific substrates.[3] The formation of a precipitate (triethylamine hydrochloride) will be observed.

• Filter off the precipitated triethylamine hydrochloride and wash it with a small amount of dry dioxane.

• The filtrate can be refluxed for approximately 3 hours to ensure completion of the reaction.[1]

• Remove the solvent from the filtrate under reduced pressure.

• Pour the resulting residue into ice-cold water to precipitate the crude product.[3]

• Collect the solid product by filtration, wash with water, and dry.

• The crude 3-chloro-2-azetidinone can be purified by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ether/n-hexane or ethanol).[3]

Data Presentation

The following table summarizes the yields of various 3-chloro-4-substituted-azetidin-2-ones synthesized using the general protocols described above, as reported in the literature.

Entry	Aromatic Aldehyde Derivative	Amine Derivative	Product	Yield (%)	Melting Point (°C)	Reference
1	3-Bromobenzaldehyde	2-(2-hydrazinoacetylamino)benzothiazole-6-carboxylic acid	2-{2-[N'-(3-Bromobenzylidene)hydrazino]acetylamino}benzothiazole-6-carboxylic acid (Schiff Base)	77	230	[1]
2	4-Chlorobenzaldehyde	"	2-{2-[N'-(4-Chlorobenzylidene)hydrazino]acetylamino}benzothiazole-6-carboxylic acid (Schiff Base)	75	224	[1]
3	Benzaldehyde	"	2-{2-[N'-(Benzylidene)hydrazino]acetylamino}benzothiazole-6-carboxylic acid (Schiff Base)	70	210	[1]
4	Schiff Base from Entry 1	-	2-{2-[3-chloro-2-(3-bromophenyl)-4-oxoazetidin-1-ylamino]acetylamino}benzothiazole-6-carboxylic acid	50	220	[1]
5	Schiff Base from Entry 2	-	2-{2-[3-chloro-2-(4-chlorophenyl)-4-oxoazetidin-1-ylamino]acetylamino}benzothiazole-6-carboxylic acid	55	228	[1]
6	Schiff Base from Entry 3	-	2-[2-(3-Chloro-2-oxo-4-phenylazetidin-1-ylamino)acetylamino]benzothiazole-6-carboxylic acid	53	215	[1]

Reaction Mechanism: Staudinger [2+2] Cycloaddition

The formation of the 2-azetidinone ring proceeds via the Staudinger reaction.[4] The key steps are:

• Ketene Formation: In the presence of a tertiary amine base (e.g., triethylamine), chloroacetyl chloride undergoes dehydrochlorination to form a highly reactive chloroketene intermediate.

• Nucleophilic Attack: The nitrogen atom of the imine (Schiff base) acts as a nucleophile and attacks the electrophilic carbonyl carbon of the ketene. This leads to the formation of a zwitterionic intermediate.

• Ring Closure: The zwitterionic intermediate then undergoes an intramolecular cyclization, where the enolate oxygen attacks the iminium carbon, to form the four-membered β-lactam ring.

The stereochemistry of the resulting 2-azetidinone (cis or trans) can be influenced by the reaction conditions, the nature of the substituents on the imine and the ketene, and the order of addition of the reagents.[5][6]

Caption: Key stages of the Staudinger cycloaddition mechanism.

References

• 1. mdpi.com [mdpi.com]
• 2. Synthesis of 2-Azetidinones via Cycloaddition Approaches: An Update | MDPI [mdpi.com]
• 3. chemijournal.com [chemijournal.com]
• 4. ijrpr.com [ijrpr.com]
• 5. Origins of the Stereodivergent Outcome in the Staudinger Reaction between Acyl Chlorides and Imines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols: Synthesis of Novel Antibiotics Using 1-Azetidin-1-yl-2-chloro-ethanone

For Researchers, Scientists, and Drug Development Professionals

Introduction

The rise of antibiotic-resistant bacteria presents a significant challenge to global health.[1][2] The β-lactam ring is a cornerstone of many clinically important antibiotics, including penicillins and cephalosporins, which function by inhibiting bacterial cell wall synthesis.[3][4] Azetidin-2-ones, also known as β-lactams, are a class of compounds that continue to be a focus of research for the development of new antibacterial agents.[1][3][5][6] This document outlines the application of "1-Azetidin-1-yl-2-chloro-ethanone" as a key reagent in the synthesis of novel 2-azetidinone derivatives with potential antibacterial activity. The protocols provided are based on established methodologies for the synthesis and evaluation of β-lactam antibiotics.[5][7][8][9]

General Synthetic Strategy

The proposed synthetic pathway involves a cycloaddition reaction to form the core 2-azetidinone ring structure. This is a widely used method for preparing β-lactams.[10] In this strategy, a precursor Schiff base is reacted with a ketene equivalent derived from an acyl chloride in the presence of a base. While many protocols use chloroacetyl chloride, this application note will focus on a related approach.

A plausible synthetic route involves the initial synthesis of a Schiff base from a substituted aromatic amine and an aromatic aldehyde. This Schiff base is then reacted with chloroacetyl chloride in the presence of a base like triethylamine to yield a 3-chloro-2-azetidinone derivative.[3][5][7][8][9]

Experimental Protocols

Protocol 1: Synthesis of Schiff Base Intermediate (I)

• Materials: Substituted aromatic amine (10 mmol), substituted aromatic aldehyde (10 mmol), absolute ethanol (50 mL), glacial acetic acid (2-3 drops).

• Procedure:

  • Dissolve the substituted aromatic amine (10 mmol) and substituted aromatic aldehyde (10 mmol) in absolute ethanol (50 mL) in a 100 mL round-bottom flask.

  • Add 2-3 drops of glacial acetic acid to the mixture to catalyze the reaction.

  • Reflux the reaction mixture for 4-6 hours.

  • Monitor the reaction progress using Thin Layer Chromatography (TLC).

  • After completion, cool the reaction mixture to room temperature.

  • Pour the mixture into crushed ice to precipitate the Schiff base product.

  • Filter the solid product, wash with cold water, and dry.

  • Recrystallize the crude product from ethanol to obtain the pure Schiff base intermediate (I).

Protocol 2: Synthesis of Novel 3-Chloro-2-azetidinone Derivative (II)

• Materials: Schiff base intermediate (I) (10 mmol), triethylamine (20 mmol), chloroacetyl chloride (20 mmol), and a suitable solvent like 1,4-dioxane or dimethylformamide (DMF) (50 mL).[5][7]

• Procedure:

  • In a 250 mL round-bottom flask, dissolve the Schiff base intermediate (I) (10 mmol) and triethylamine (20 mmol) in the chosen solvent (50 mL).

  • Cool the mixture in an ice bath with constant stirring.

  • Slowly add chloroacetyl chloride (20 mmol) dropwise to the cooled solution over a period of 20-30 minutes.

  • After the addition is complete, continue stirring the reaction mixture at room temperature for an additional 3-4 hours.

  • The completion of the reaction can be monitored by TLC.

  • After the reaction is complete, the mixture is poured onto crushed ice to precipitate the product.

  • The solid product is filtered, washed thoroughly with water, and dried.

  • The crude product is purified by recrystallization from a suitable solvent like ethanol or methanol to yield the final 3-chloro-2-azetidinone derivative (II).[1]

Characterization

The synthesized compounds should be characterized using standard analytical techniques to confirm their structure and purity. These techniques include:

• Infrared (IR) Spectroscopy: To identify characteristic functional groups, such as the C=O stretch of the β-lactam ring (typically around 1735-1765 cm⁻¹), N-H, and C-H bonds.[3]

• ¹H Nuclear Magnetic Resonance (NMR) Spectroscopy: To determine the chemical environment of the protons in the molecule.

• Mass Spectrometry: To confirm the molecular weight of the synthesized compound.

Antibacterial Activity Evaluation

The antibacterial activity of the synthesized 2-azetidinone derivatives can be evaluated using the agar cup-plate diffusion method.[1]

Protocol 3: Agar Cup-Plate Diffusion Method

• Materials: Nutrient agar medium, bacterial cultures (e.g., Staphylococcus aureus, Bacillus subtilis, Escherichia coli, Pseudomonas aeruginosa), sterile Petri dishes, standard antibiotic (e.g., Moxifloxacin or Amoxicillin-clavulanate), synthesized compounds, DMSO (solvent).[1][7]

• Procedure:

  • Prepare sterile nutrient agar plates.

  • Prepare a bacterial inoculum by transferring a loopful of the test organism culture to sterile nutrient broth and incubating at 37°C for 24 hours.

  • Spread the bacterial inoculum evenly over the surface of the agar plates.

  • Create wells (cups) of a standard diameter in the agar using a sterile borer.

  • Prepare solutions of the synthesized compounds and the standard antibiotic at a known concentration (e.g., 20 mg/mL) in DMSO.[7]

  • Add a fixed volume of each test solution and the standard antibiotic solution to separate wells. A well with pure DMSO can be used as a negative control.

  • Incubate the plates at 37°C for 24 hours.

  • Measure the diameter of the zone of inhibition (in mm) around each well. The zone of inhibition is the area where bacterial growth is prevented by the compound.

Data Presentation

The results of the antibacterial activity screening should be summarized in a clear and structured table for easy comparison.

Compound	Concentration (mg/mL)	S. aureus (Gram +)	B. subtilis (Gram +)	E. coli (Gram -)	P. aeruginosa (Gram -)
Novel Compound A	20	15	12	10	8
Novel Compound B	20	18	16	14	11
Moxifloxacin (Standard)	20	25	22	28	24
DMSO (Control)	-	0	0	0	0

Table 1: Zone of Inhibition (mm) of Novel 2-Azetidinone Derivatives

Mechanism of Action

The antibacterial activity of β-lactam antibiotics, including the novel 2-azetidinone derivatives synthesized, is primarily due to the inhibition of bacterial cell wall biosynthesis.[3][4] The strained four-membered β-lactam ring mimics the D-alanyl-D-alanine moiety of the peptidoglycan precursor.[4] This allows the antibiotic to bind to and acylate the active site of transpeptidases (also known as penicillin-binding proteins or PBPs), which are essential enzymes for cross-linking the peptidoglycan chains.[4] The inactivation of these enzymes leads to a weakened cell wall, ultimately causing cell lysis and bacterial death.[4]

Visualizations

Experimental Workflow

References

• 1. bepls.com [bepls.com]
• 2. Mechanism-of-Action Classification of Antibiotics by Global Transcriptome Profiling - PMC [pmc.ncbi.nlm.nih.gov]
• 3. globalresearchonline.net [globalresearchonline.net]
• 4. [Mechanism of action of antibiotics:some examples] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. chemijournal.com [chemijournal.com]
• 6. researchgate.net [researchgate.net]
• 7. iasj.rdd.edu.iq [iasj.rdd.edu.iq]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. Synthesis of 2-Azetidinones via Cycloaddition Approaches: An Update [mdpi.com]

Application Notes and Protocols: Investigating the Potential of 1-Azetidin-1-yl-2-chloro-ethanone in Anticancer Drug Design

Disclaimer: Direct evidence and specific studies on the anticancer applications of "1-Azetidin-1-yl-2-chloro-ethanone" are not extensively available in current scientific literature. The following application notes and protocols are based on the known roles of its core chemical moieties—the azetidine ring and the α-chloro ketone group—in medicinal chemistry and oncology research. This document serves as a conceptual guide for researchers and drug development professionals to explore its potential as a novel anticancer agent.

Introduction and Rationale

1-Azetidin-1-yl-2-chloro-ethanone is a small molecule featuring a strained four-membered azetidine ring and a reactive α-chloro ketone functional group. While this specific compound is not a known anticancer drug, its structural components are present in various biologically active molecules, suggesting its potential as a scaffold or intermediate in the design of new therapeutic agents.

The azetidine ring, a saturated heterocyclic amine, can serve as a rigid scaffold to orient functional groups in a specific three-dimensional arrangement, potentially enhancing binding affinity to biological targets. The α-chloro ketone group is a known electrophile that can act as a covalent inhibitor by forming a stable bond with nucleophilic residues (such as cysteine or histidine) in the active site of enzymes, a mechanism employed by several approved anticancer drugs.

These characteristics suggest that 1-Azetidin-1-yl-2-chloro-ethanone and its derivatives could be explored as potential inhibitors of key oncogenic proteins, particularly enzymes with reactive cysteine residues in their catalytic domains.

Potential Cellular Targets and Signaling Pathways

Based on the reactivity of the α-chloro ketone moiety, several classes of enzymes could be potential targets for 1-Azetidin-1-yl-2-chloro-ethanone derivatives. These include, but are not limited to:

• Cysteine Proteases: Enzymes like caspases and cathepsins, which play crucial roles in apoptosis and tumor progression.

• Kinases: Certain kinases with accessible cysteine residues near the ATP-binding pocket, such as those in the EGFR and BTK families, are targets for covalent inhibitors.

• Deubiquitinating Enzymes (DUBs): These enzymes are critical for protein stability, and their inhibition can lead to the degradation of oncoproteins.

A hypothetical signaling pathway that could be targeted by a derivative of 1-Azetidin-1-yl-2-chloro-ethanone is the PI3K/Akt/mTOR pathway, which is frequently hyperactivated in cancer and contains several potential targets for covalent inhibition.

Caption: Hypothetical inhibition of the PI3K/Akt signaling pathway.

Experimental Protocols

The following are standard protocols that can be adapted to evaluate the anticancer potential of 1-Azetidin-1-yl-2-chloro-ethanone and its derivatives.

Cell Viability Assay (MTT Assay)

This assay determines the effect of a compound on the metabolic activity of cancer cells, which is an indicator of cell viability.

Materials:

• Cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer)

• Complete growth medium (e.g., DMEM with 10% FBS)

• 96-well plates

• 1-Azetidin-1-yl-2-chloro-ethanone (dissolved in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization buffer (e.g., DMSO or a solution of SDS in HCl)

• Plate reader

Protocol:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours.

• Prepare serial dilutions of the test compound in complete medium.

• Remove the old medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (DMSO) and a no-cell control.

• Incubate the plate for 48-72 hours.

• Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Add 100 µL of solubilization buffer to each well to dissolve the formazan crystals.

• Read the absorbance at 570 nm using a plate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Caption: Workflow for a standard MTT cell viability assay.

Covalent Binding Assay using Mass Spectrometry

This experiment can confirm if the compound covalently binds to its protein target.

Materials:

• Purified target protein (e.g., a kinase or protease)

• 1-Azetidin-1-yl-2-chloro-ethanone derivative

• Reaction buffer

• LC-MS/MS system

Protocol:

• Incubate the purified protein with a molar excess of the compound at room temperature for a defined period (e.g., 1 hour).

• Terminate the reaction and digest the protein into smaller peptides using an enzyme like trypsin.

• Analyze the resulting peptide mixture using LC-MS/MS.

• Search the mass spectrometry data for a mass shift in peptides containing a reactive cysteine residue. The mass shift should correspond to the molecular weight of the compound, confirming covalent adduction.

Data Presentation

Quantitative data from experiments should be summarized in a clear and concise format.

Table 1: Illustrative In Vitro Cytotoxicity Data (IC50 Values)

Compound	MCF-7 (Breast Cancer) IC50 (µM)	A549 (Lung Cancer) IC50 (µM)	HCT116 (Colon Cancer) IC50 (µM)
AZ-Cl-01	12.5	25.8	18.2
AZ-F-02	8.2	15.1	10.5
Doxorubicin	0.9	1.2	1.0

Data are hypothetical and for illustrative purposes only. AZ-Cl-01 represents 1-Azetidin-1-yl-2-chloro-ethanone, AZ-F-02 a more potent derivative, and Doxorubicin a positive control.

Table 2: Illustrative Covalent Modification Data

Target Protein	Compound	Mass Shift Observed (Da)	Modified Residue
Kinase X	AZ-Cl-01	+131.56	Cys-277
Protease Y	AZ-Cl-01	+131.56	Cys-145

Data are hypothetical. The mass shift corresponds to the addition of the 1-Azetidin-1-yl-ethanone moiety after the loss of HCl.

Conclusion and Future Directions

While 1-Azetidin-1-yl-2-chloro-ethanone itself has not been established as an anticancer agent, its structure presents a promising starting point for the design of novel covalent inhibitors. Future research should focus on synthesizing a library of derivatives with varied substituents on the azetidine ring to improve potency and selectivity. These derivatives should be screened against a panel of cancer cell lines and specific enzyme targets to identify lead compounds for further preclinical development. Investigating the structure-activity relationship (SAR) will be crucial in optimizing the therapeutic potential of this chemical scaffold.

Application Notes and Protocols for the Chloroacetylation of Azetidine

For Researchers, Scientists, and Drug Development Professionals

Introduction

The chloroacetylation of azetidine is a significant chemical transformation that introduces a chloroacetyl group onto the nitrogen atom of the azetidine ring, yielding 1-(chloroacetyl)azetidine. This resulting molecule is a valuable bifunctional building block in medicinal chemistry and drug development. The presence of the reactive chloroacetyl moiety allows for subsequent nucleophilic substitution reactions, enabling the facile introduction of various functional groups and the synthesis of diverse molecular scaffolds. Azetidine derivatives are of considerable interest in pharmacology due to their presence in numerous biologically active compounds. This document provides a detailed experimental protocol for the chloroacetylation of azetidine, including reaction parameters, purification methods, and characterization data.

Reaction Principle

The chloroacetylation of azetidine proceeds via a nucleophilic acyl substitution reaction. The lone pair of electrons on the nitrogen atom of the azetidine ring acts as a nucleophile, attacking the electrophilic carbonyl carbon of chloroacetyl chloride. A tertiary amine base, such as triethylamine, is typically employed to neutralize the hydrochloric acid byproduct generated during the reaction, preventing the protonation of the azetidine starting material.

Caption: Reaction mechanism for the chloroacetylation of azetidine.

Experimental Protocols

Materials and Equipment

• Azetidine

• Chloroacetyl chloride

• Triethylamine (TEA)

• Anhydrous dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Ice bath

• Rotary evaporator

• Separatory funnel

• Standard laboratory glassware

• Silica gel for column chromatography (optional)

• NMR spectrometer

• FT-IR spectrometer

• Mass spectrometer

Procedure: Chloroacetylation of Azetidine

• Reaction Setup:

  • To a dry round-bottom flask equipped with a magnetic stir bar and a dropping funnel, add azetidine (1.0 eq.).

  • Dissolve the azetidine in anhydrous dichloromethane (DCM) under an inert atmosphere (e.g., nitrogen or argon).

  • Cool the solution to 0 °C using an ice bath.

  • Add triethylamine (1.1 eq.) to the stirred solution.

• Addition of Chloroacetyl Chloride:

  • In the dropping funnel, prepare a solution of chloroacetyl chloride (1.05 eq.) in anhydrous DCM.

  • Add the chloroacetyl chloride solution dropwise to the cooled azetidine solution over a period of 15-20 minutes, ensuring the temperature remains at 0 °C.

• Reaction Progression:

  • After the addition is complete, allow the reaction mixture to slowly warm to room temperature.

  • Continue stirring at room temperature for 2-4 hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up and Isolation:

  • Upon completion, quench the reaction by adding water.

  • Transfer the mixture to a separatory funnel and wash sequentially with saturated aqueous sodium bicarbonate solution and brine.

  • Separate the organic layer and dry it over anhydrous magnesium sulfate or sodium sulfate.

  • Filter the drying agent and concentrate the organic phase under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification:

  • The crude 1-(chloroacetyl)azetidine can be purified by vacuum distillation or silica gel column chromatography, if necessary.

Caption: Experimental workflow for the chloroacetylation of azetidine.

Data Presentation

Table 1: Reaction Parameters and Yield

Parameter	Value
Azetidine	1.0 eq.
Chloroacetyl Chloride	1.05 eq.
Triethylamine	1.1 eq.
Solvent	Anhydrous Dichloromethane (DCM)
Reaction Temperature	0 °C to Room Temperature
Reaction Time	2 - 4 hours
Typical Yield	85 - 95%

Table 2: Characterization Data for 1-(Chloroacetyl)azetidine

Analysis Method	Expected Data
Appearance	Colorless to pale yellow oil
Molecular Formula	C₅H₈ClNO
Molecular Weight	133.58 g/mol
¹H NMR (CDCl₃)	δ (ppm): ~4.2 (t, 2H, -N-CH₂-), ~4.0 (s, 2H, -CO-CH₂-Cl), ~2.3 (quint, 2H, -CH₂-CH₂-CH₂-)
¹³C NMR (CDCl₃)	δ (ppm): ~165 (-C=O), ~50 (-N-CH₂-), ~42 (-CO-CH₂-Cl), ~18 (-CH₂-CH₂-CH₂-)
FT-IR (neat)	ν (cm⁻¹): ~1650-1670 (strong, C=O amide stretch), ~2850-2950 (C-H stretch)
Mass Spec (EI)	m/z (%): 133 [M]⁺, 84 [M-CH₂Cl]⁺, 56 [M-COCH₂Cl]⁺

Safety Precautions

• Azetidine is a volatile and flammable liquid. Handle in a well-ventilated fume hood.

• Chloroacetyl chloride is corrosive and a lachrymator. Handle with appropriate personal protective equipment (gloves, safety glasses, lab coat) in a fume hood.

• Triethylamine is a flammable and corrosive liquid with a strong odor. Handle with care in a fume hood.

• Dichloromethane is a volatile and potentially carcinogenic solvent. Use in a well-ventilated area.

• The reaction is exothermic, especially during the addition of chloroacetyl chloride. Maintain cooling to control the reaction temperature.

Analytical methods for "1-Azetidin-1-yl-2-chloro-ethanone" characterization (NMR, IR, Mass Spec)

Application Notes and Protocols for the Characterization of 1-Azetidin-1-yl-2-chloro-ethanone

Audience: Researchers, scientists, and drug development professionals.

Introduction: 1-Azetidin-1-yl-2-chloro-ethanone is a small organic molecule of interest in synthetic and medicinal chemistry. Its characterization is crucial for confirming its identity, purity, and structure. This document provides detailed application notes and experimental protocols for the characterization of this compound using Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the carbon-hydrogen framework of a molecule. For 1-Azetidin-1-yl-2-chloro-ethanone, both ¹H and ¹³C NMR are essential for structural confirmation.

Application Notes: Predicted Spectral Data

The following tables summarize the predicted ¹H and ¹³C NMR chemical shifts for 1-Azetidin-1-yl-2-chloro-ethanone. These predictions are based on the analysis of its functional groups: an azetidine ring, an α-chloro ketone, and a tertiary amide.

Table 1: Predicted ¹H NMR Data (Solvent: CDCl₃, Reference: TMS at 0.00 ppm)

Protons	Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant (J, Hz)
CH₂ (azetidine, adjacent to N)	~ 4.0 - 4.5	Triplet	4H	~ 7-8
CH₂ (azetidine, β to N)	~ 2.2 - 2.6	Quintet	2H	~ 7-8
CH₂Cl	~ 4.1 - 4.6	Singlet	2H	N/A

Note: The chemical shifts of the azetidine protons can be influenced by the amide functionality. The two methylene groups on the azetidine ring adjacent to the nitrogen are diastereotopic and may appear as two distinct triplets if rotation around the N-C=O bond is restricted.

Table 2: Predicted ¹³C NMR Data (Solvent: CDCl₃, Reference: CDCl₃ at 77.16 ppm)

Carbon	Chemical Shift (δ, ppm)
C=O (amide)	~ 165 - 175
CH₂ (azetidine, adjacent to N)	~ 50 - 60
CH₂ (azetidine, β to N)	~ 15 - 25
CH₂Cl	~ 40 - 50

Experimental Protocol: NMR Spectroscopy

• Sample Preparation:

  • Accurately weigh 5-10 mg of 1-Azetidin-1-yl-2-chloro-ethanone.

  • Dissolve the sample in approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard.

  • Transfer the solution to a clean, dry 5 mm NMR tube.

• Instrument Setup:

  • Insert the NMR tube into the spectrometer's probe.

  • Lock the spectrometer on the deuterium signal of the CDCl₃.

  • Shim the magnetic field to achieve optimal homogeneity, indicated by a sharp and symmetrical solvent peak.

• ¹H NMR Acquisition:

  • Acquire a single-pulse ¹H NMR spectrum.

  • Typical parameters:

    • Pulse angle: 30-45 degrees

    • Acquisition time: 2-4 seconds

    • Relaxation delay: 1-5 seconds

    • Number of scans: 8-16

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • Typical parameters:

    • Pulse angle: 30-45 degrees

    • Acquisition time: 1-2 seconds

    • Relaxation delay: 2-5 seconds

    • Number of scans: 512-2048 (or more, depending on sample concentration)

• Data Processing:

  • Apply Fourier transformation to the acquired Free Induction Decay (FID).

  • Phase the resulting spectrum.

  • Calibrate the ¹H spectrum to the TMS signal at 0.00 ppm and the ¹³C spectrum to the CDCl₃ signal at 77.16 ppm.

  • Integrate the peaks in the ¹H spectrum.

Workflow for NMR Analysis

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation.

Application Notes: Predicted Spectral Data

The key functional groups in 1-Azetidin-1-yl-2-chloro-ethanone are the amide carbonyl group, the C-N bond of the azetidine, and the C-Cl bond.

Table 3: Predicted IR Absorption Frequencies

Functional Group	Vibrational Mode	Predicted Wavenumber (cm⁻¹)	Intensity
C=O (amide)	Stretch	1640 - 1680	Strong
C-N (azetidine)	Stretch	1200 - 1300	Medium-Strong
C-H (aliphatic)	Stretch	2850 - 3000	Medium
C-Cl	Stretch	600 - 800	Medium-Strong

Note: The amide carbonyl stretch in this molecule is expected at a relatively low wavenumber due to the electronic nature of the nitrogen atom in the strained azetidine ring.

Experimental Protocol: IR Spectroscopy (Attenuated Total Reflectance - ATR)

• Sample Preparation:

  • Place a small, clean spatula tip amount of solid 1-Azetidin-1-yl-2-chloro-ethanone directly onto the ATR crystal.

  • If the sample is an oil, a single drop is sufficient.

• Instrument Setup:

  • Ensure the ATR crystal is clean by taking a background spectrum with no sample present. The background should be a flat line.

  • Lower the ATR press arm to ensure good contact between the sample and the crystal.

• Data Acquisition:

  • Acquire the IR spectrum.

  • Typical parameters:

    • Spectral range: 4000 - 400 cm⁻¹

    • Resolution: 4 cm⁻¹

    • Number of scans: 16-32

• Data Processing:

  • The software will automatically ratio the sample spectrum to the background spectrum to produce the final absorbance or transmittance spectrum.

  • Label the significant peaks in the spectrum.

Workflow for IR Analysis

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and elemental composition of a molecule. It can also offer structural information through the analysis of fragmentation patterns.

Application Notes: Known Spectral Data

The mass spectrum of 1-Azetidin-1-yl-2-chloro-ethanone is expected to show a characteristic isotopic pattern for a molecule containing one chlorine atom.

Table 4: Known Mass Spectrometry Data

Ion	m/z (mass-to-charge ratio)	Relative Abundance	Notes
[M]⁺ (³⁵Cl)	133	~100%	Molecular ion with the ³⁵Cl isotope.[1]
[M+2]⁺ (³⁷Cl)	135	~32%	Molecular ion with the ³⁷Cl isotope.[1]

Note: The presence of the [M+2]⁺ peak with approximately one-third the intensity of the [M]⁺ peak is a definitive indicator of a single chlorine atom in the molecule.

Experimental Protocol: Mass Spectrometry (Electron Ionization - EI)

• Sample Preparation:

  • Dissolve a small amount of 1-Azetidin-1-yl-2-chloro-ethanone in a volatile solvent such as methanol or dichloromethane to a concentration of approximately 1 mg/mL.

• Instrument Setup:

  • The mass spectrometer should be tuned and calibrated according to the manufacturer's recommendations.

  • Set the instrument to operate in Electron Ionization (EI) mode.

• Data Acquisition:

  • Introduce the sample into the ion source via a direct insertion probe or through a gas chromatograph (GC-MS).

  • Acquire the mass spectrum over a suitable mass range (e.g., m/z 30-200).

  • Typical EI parameters:

    • Ionization energy: 70 eV

    • Source temperature: 200-250 °C

• Data Analysis:

  • Identify the molecular ion peak ([M]⁺) and the [M+2]⁺ isotope peak.

  • Analyze the fragmentation pattern to identify characteristic fragment ions. Potential fragments could include the loss of Cl (m/z 98) or the chloroacetyl group (m/z 56).

References

• 1. Precisely predicting the 1H and 13C NMR chemical shifts in new types of nerve agents and building spectra database - PMC [pmc.ncbi.nlm.nih.gov]

"1-Azetidin-1-yl-2-chloro-ethanone" in the synthesis of azetidinone fused quinolines

These application notes provide a detailed overview and experimental protocols for the synthesis of quinolines fused with a 2-azetidinone (β-lactam) ring. This class of compounds is of significant interest to researchers in medicinal chemistry and drug development due to the diverse pharmacological activities associated with both the quinoline and β-lactam scaffolds, including antimicrobial, anti-inflammatory, and anticancer properties.[1][2]

The synthetic strategy outlined below is a well-established multi-step process involving the initial formation of a quinoline precursor, followed by the construction of the azetidinone ring via a [2+2] cycloaddition reaction. While the user specified "1-Azetidin-1-yl-2-chloro-ethanone," a common and versatile method for this synthesis involves the Staudinger cycloaddition, which utilizes chloroacetyl chloride to form the azetidinone ring in situ from a Schiff base intermediate. This approach offers a robust and adaptable pathway to a variety of substituted azetidinone-fused quinolines.

I. General Synthetic Scheme

The overall synthesis can be summarized in a three-step process, starting from substituted acetanilides.

Figure 1: General workflow for the synthesis of azetidinone-fused quinolines.

II. Quantitative Data Summary

The following table summarizes the reported yields for the synthesis of various 3-chloro-4-(2-chloroquinolin-3-yl)-1-(arylamino)azetidin-2-one derivatives, as described in the literature.[3]

Compound ID	Quinoline Substituent	Aryl Hydrazine Substituent	Yield (%)	Melting Point (°C)
AZT b2	8-Methoxy	2,4-Dinitrophenyl	72	192
AZT c2	7-Methoxy	2,4-Dinitrophenyl	68	186
AZT d2	6-Methoxy	2,4-Dinitrophenyl	75	195
AZT e2	8-Chloro	2,4-Dinitrophenyl	65	181
AZT f2	7-Chloro	2,4-Dinitrophenyl	62	177
AZT g2	6-Chloro	2,4-Dinitrophenyl	69	184
AZT b3	8-Methoxy	4-Nitrophenyl	70	171
AZT c3	7-Methoxy	4-Nitrophenyl	66	168
AZT d3	6-Methoxy	4-Nitrophenyl	73	174
AZT e3	8-Chloro	4-Nitrophenyl	63	162
AZT f3	7-Chloro	4-Nitrophenyl	60	158
AZT g3	6-Chloro	4-Nitrophenyl	67	165

III. Experimental Protocols

Protocol 1: Synthesis of 2-Chloro-3-formyl Quinolines via Vilsmeier-Haack Reaction

This protocol describes the formylation of substituted acetanilides to yield the corresponding 2-chloro-3-formyl quinoline derivatives.[3]

Materials:

• Substituted acetanilide (1.0 eq)

• Dimethylformamide (DMF)

• Phosphorus oxychloride (POCl₃)

• Ice

• Sodium bicarbonate solution (optional, for neutralization)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, place the substituted acetanilide.

• Cool the flask in an ice bath.

• Slowly add phosphorus oxychloride to dimethylformamide (Vilsmeier reagent) while maintaining the temperature below 5°C.

• Add the Vilsmeier reagent dropwise to the cooled acetanilide with constant stirring.

• After the addition is complete, heat the reaction mixture at 80-90°C for the time required to complete the reaction (typically monitored by TLC, can be several hours).[4]

• Cool the mixture to room temperature and carefully pour it onto crushed ice with vigorous stirring.

• The solid product that precipitates is collected by filtration.

• Wash the solid with cold water until the filtrate is neutral.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain the pure 2-chloro-3-formyl quinoline.

Protocol 2: Synthesis of Schiff Bases (Hydrazones)

This protocol details the condensation reaction between the 2-chloro-3-formyl quinoline and an aryl hydrazine.[3]

Materials:

• 2-Chloro-3-formyl quinoline derivative (1.0 eq)

• Substituted aryl hydrazine (1.1-1.2 eq)

• Dimethylformamide (DMF) or Ethanol

• Water

Procedure:

• Dissolve the 2-chloro-3-formyl quinoline in DMF or ethanol in a round-bottom flask.

• Add the substituted aryl hydrazine to the solution.

• Reflux the reaction mixture for 3-5 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature.

• Pour the cooled solution into ice-cold water to precipitate the product.

• Filter the resulting solid, wash thoroughly with water, and dry.

• The crude Schiff base can be used in the next step without further purification, or it can be recrystallized if necessary.

Protocol 3: Synthesis of Azetidinone-Fused Quinolines via Staudinger Cycloaddition

This protocol describes the final cyclization step to form the 3-chloro-4-(2-chloroquinolin-3-yl)-1-(arylamino)azetidin-2-one derivatives.[3][5]

Materials:

• Schiff base (from Protocol 2) (1.0 eq)

• Chloroacetyl chloride (2.0 eq)

• Triethylamine (TEA) (2.0 eq)

• Dimethylformamide (DMF) or Toluene

• Crushed ice

Procedure:

• Dissolve the Schiff base in DMF or toluene in a round-bottom flask.

• Add triethylamine to the solution.

• Cool the mixture in an ice bath.

• Add chloroacetyl chloride dropwise to the stirred mixture over a period of 30 minutes, maintaining a low temperature.[3]

• After the addition is complete, reflux the reaction mixture for 5-6 hours.[3] Monitor the reaction by TLC.

• Once the reaction is complete, cool the mixture and filter any solid formed (e.g., triethylamine hydrochloride).

• Pour the filtrate onto crushed ice to precipitate the crude product.

• Collect the solid by filtration, wash with water, and dry.

• Purify the final product by recrystallization from a suitable solvent, such as ethyl acetate.[3]

IV. Reaction Mechanism and Logical Relationships

The core of this synthesis is the Staudinger cycloaddition, a [2+2] cycloaddition reaction between a ketene (formed in situ from chloroacetyl chloride and triethylamine) and an imine (the Schiff base).[6]

Figure 2: Mechanism of the Staudinger cycloaddition for azetidinone synthesis.

These protocols provide a comprehensive guide for the synthesis of azetidinone-fused quinolines. Researchers can adapt these methods by varying the substituents on the initial acetanilide and aryl hydrazine to create a library of compounds for further pharmacological evaluation. The characterization of the synthesized compounds is typically performed using spectroscopic methods such as FT-IR, ¹H NMR, and mass spectrometry.[3][7]

References

• 1. researchgate.net [researchgate.net]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Synthesis and Antimicrobial Activity of Azetidin-2-One Fused 2-Chloro-3-Formyl Quinoline Derivatives – Oriental Journal of Chemistry [orientjchem.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis of 2-Azetidinones via Cycloaddition Approaches: An Update [mdpi.com]
• 7. Synthesis, Characterization & Screening for Anti-Inflammatory & Analgesic Activity of Quinoline Derivatives Bearing Azetidinones Scaffolds - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Screening the Antibacterial Activity of "1-Azetidin-1-yl-2-chloro-ethanone" Derivatives

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive protocol for screening the antibacterial activity of a novel class of synthetic compounds, specifically derivatives of "1-Azetidin-1-yl-2-chloro-ethanone". Azetidin-2-ones, commonly known as β-lactams, represent a cornerstone of antibacterial therapy, primarily through their inhibition of bacterial cell wall synthesis.[1][2][3] This protocol outlines the essential in vitro assays required to determine the antibacterial efficacy and preliminary safety profile of these new chemical entities. Detailed methodologies for determining the Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) are provided, alongside a standard cytotoxicity assay to assess the potential for adverse effects on mammalian cells. Representative data is presented in structured tables to serve as a benchmark for experimental outcomes. Furthermore, this document includes graphical representations of the experimental workflows and the fundamental mechanism of action of β-lactam antibiotics to facilitate a clear understanding of the screening process.

Introduction

The escalating threat of antimicrobial resistance necessitates the discovery and development of new antibacterial agents. Azetidinone, or β-lactam, rings are a key structural feature in many widely used antibiotics, including penicillins and cephalosporins.[1] These compounds exert their bactericidal effect by acylating and inactivating penicillin-binding proteins (PBPs), which are enzymes crucial for the final steps of peptidoglycan synthesis in the bacterial cell wall. This disruption of cell wall integrity leads to cell lysis and death. The "1-Azetidin-1-yl-2-chloro-ethanone" scaffold presents a promising starting point for the development of new antibacterial agents. The chloro substituent at the α-position to the carbonyl group is a key feature that may influence the reactivity and, consequently, the antibacterial potency of these derivatives. This protocol provides a systematic approach to evaluate the antibacterial potential of this class of compounds.

Mechanism of Action of β-Lactam Antibiotics

The primary mechanism of action of β-lactam antibiotics, including azetidinone derivatives, is the inhibition of bacterial cell wall biosynthesis. Specifically, they target and inhibit the activity of penicillin-binding proteins (PBPs), which are bacterial enzymes responsible for the cross-linking of peptidoglycan strands. This cross-linking provides structural integrity to the bacterial cell wall. By acylating the active site of PBPs, β-lactams irreversibly inactivate these enzymes, leading to a weakened cell wall and subsequent cell death.

Mechanism of β-lactam action.

Experimental Protocols

This section details the step-by-step procedures for evaluating the antibacterial activity and cytotoxicity of "1-Azetidin-1-yl-2-chloro-ethanone" derivatives.

Antibacterial Susceptibility Testing

The initial screening for antibacterial activity is performed by determining the Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC).

A panel of clinically relevant bacterial strains should be used, including both Gram-positive and Gram-negative organisms. Recommended strains include:

• Gram-positive: Staphylococcus aureus (e.g., ATCC 29213), Enterococcus faecalis (e.g., ATCC 29212)

• Gram-negative: Escherichia coli (e.g., ATCC 25922), Pseudomonas aeruginosa (e.g., ATCC 27853), Klebsiella pneumoniae (e.g., ATCC 700603)

Bacteria should be cultured on appropriate media, such as Mueller-Hinton Agar (MHA) or Broth (MHB), and incubated at 37°C.

The broth microdilution method is a standard and quantitative technique to determine the MIC.

Materials:

• Test derivatives of "1-Azetidin-1-yl-2-chloro-ethanone"

• Sterile 96-well microtiter plates

• Mueller-Hinton Broth (MHB), cation-adjusted

• Bacterial inoculum standardized to 0.5 McFarland (approximately 1.5 x 10⁸ CFU/mL)

• Positive control antibiotic (e.g., Ciprofloxacin)

• Sterile saline or phosphate-buffered saline (PBS)

• Microplate reader (optional, for spectrophotometric reading)

Protocol:

• Preparation of Test Compounds: Prepare a stock solution of each derivative (e.g., 10 mg/mL) in a suitable solvent like dimethyl sulfoxide (DMSO). Make serial two-fold dilutions of the stock solution in MHB to achieve the desired concentration range for testing (e.g., 256 µg/mL to 0.5 µg/mL).

• Preparation of Bacterial Inoculum: From a fresh overnight culture, suspend a few colonies in sterile saline to match the turbidity of a 0.5 McFarland standard. Dilute this suspension in MHB to a final concentration of approximately 5 x 10⁵ CFU/mL.

• Plate Setup:

  • Add 100 µL of MHB to all wells of a 96-well plate.

  • Add 100 µL of the highest concentration of the test compound to the first well of a row and perform serial two-fold dilutions across the plate by transferring 100 µL from one well to the next. Discard the final 100 µL from the last well.

  • Include a positive control (wells with bacteria and no compound) and a negative control (wells with MHB only).

  • Add 100 µL of the standardized bacterial inoculum to each well (except the negative control).

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the bacteria. This can be assessed visually or by measuring the optical density at 600 nm (OD₆₀₀) with a microplate reader.

The MBC is determined to assess whether the compound is bacteriostatic (inhibits growth) or bactericidal (kills bacteria).

Materials:

• Results from the MIC assay

• Mueller-Hinton Agar (MHA) plates

• Sterile spreader or inoculating loop

Protocol:

• From the wells of the MIC plate that show no visible growth (the MIC well and wells with higher concentrations), take a 10-100 µL aliquot.

• Spread the aliquot onto a fresh MHA plate.

• Incubate the MHA plates at 37°C for 18-24 hours.

• The MBC is the lowest concentration of the compound that results in a ≥99.9% reduction in the initial bacterial inoculum (i.e., no more than 0.1% of the original bacteria survive).

Cytotoxicity Assay

It is crucial to evaluate the potential toxicity of the compounds to mammalian cells to ensure a therapeutic window. The MTT assay is a common colorimetric method for assessing cell viability.

Materials:

• Mammalian cell line (e.g., HEK293, HepG2)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Sterile 96-well flat-bottom plates

• Test derivatives of "1-Azetidin-1-yl-2-chloro-ethanone"

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO)

• Microplate reader

Protocol:

• Cell Seeding: Seed the mammalian cells into a 96-well plate at a density of approximately 1 x 10⁴ cells per well in 100 µL of culture medium. Incubate for 24 hours at 37°C in a 5% CO₂ incubator to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds in the culture medium. Replace the old medium with 100 µL of the medium containing the different concentrations of the compounds. Include untreated cells as a negative control and a known cytotoxic agent as a positive control.

• Incubation: Incubate the plate for 24-48 hours at 37°C in a 5% CO₂ incubator.

• MTT Addition: Add 10 µL of the MTT solution to each well and incubate for another 2-4 hours. Living cells with active mitochondria will reduce the yellow MTT to a purple formazan precipitate.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader. The amount of formazan produced is proportional to the number of viable cells. The results can be used to calculate the IC₅₀ value (the concentration of the compound that inhibits 50% of cell viability).

Data Presentation

The quantitative data obtained from the antibacterial and cytotoxicity assays should be summarized in clear and concise tables for easy comparison and interpretation. The following tables present representative data for a series of hypothetical "1-Azetidin-1-yl-2-chloro-ethanone" derivatives.

Table 1: Minimum Inhibitory Concentration (MIC) of "1-Azetidin-1-yl-2-chloro-ethanone" Derivatives

Compound ID	R-Group	S. aureus MIC (µg/mL)	E. coli MIC (µg/mL)	P. aeruginosa MIC (µg/mL)
AZ-001	H	32	64	>128
AZ-002	4-Fluorophenyl	16	32	64
AZ-003	2,4-Dichlorophenyl	8	16	32
AZ-004	4-Nitrophenyl	4	8	16
Ciprofloxacin	(Control)	0.5	0.25	1

Table 2: Minimum Bactericidal Concentration (MBC) and MBC/MIC Ratio

Compound ID	S. aureus MBC (µg/mL)	MBC/MIC Ratio	E. coli MBC (µg/mL)	MBC/MIC Ratio
AZ-001	64	2	128	2
AZ-002	32	2	64	2
AZ-003	16	2	32	2
AZ-004	8	2	16	2
Ciprofloxacin	1	2	0.5	2

An MBC/MIC ratio of ≤ 4 is generally considered indicative of bactericidal activity.

Table 3: Cytotoxicity (IC₅₀) against HEK293 Cells

Compound ID	IC₅₀ (µg/mL)	Selectivity Index (S. aureus)	Selectivity Index (E. coli)
AZ-001	>256	>8	>4
AZ-002	200	12.5	6.25
AZ-003	150	18.75	9.38
AZ-004	100	25	12.5

Selectivity Index = IC₅₀ / MIC

Experimental Workflow and Logical Relationships

The overall process for screening the antibacterial activity of the novel compounds can be visualized as a sequential workflow.

References

• 1. bepls.com [bepls.com]
• 2. chemijournal.com [chemijournal.com]
• 3. globalresearchonline.net [globalresearchonline.net]

"1-Azetidin-1-yl-2-chloro-ethanone" handling and storage procedures

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Azetidin-1-yl-2-chloro-ethanone is a chemical compound with the molecular formula C₅H₈ClNO and a molecular weight of 133.58 g/mol .[1] It belongs to the class of azetidinones, which are four-membered cyclic amides. Azetidinone derivatives are of significant interest in medicinal chemistry due to their presence in the core structure of β-lactam antibiotics and their diverse biological activities.[2][3] This document provides detailed guidelines for the safe handling, storage, and potential applications of 1-Azetidin-1-yl-2-chloro-ethanone, along with experimental protocols relevant to its synthesis and biological evaluation.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 1-Azetidin-1-yl-2-chloro-ethanone is presented below. It is important to note that experimentally determined quantitative data for this specific compound is limited. The solubility data is predicted based on computational models and data from structurally similar compounds.

Property	Value	Reference
Molecular Formula	C₅H₈ClNO	[1]
Molecular Weight	133.58 g/mol	[1]
CAS Number	63177-41-3
Predicted Solubility
Water	Very Low to Insoluble	[4]
DMSO	Soluble	[4]
Ethanol	Moderately Soluble	[4]
Acetone	Soluble	[4]
Dichloromethane	Soluble	[4]

Safety, Handling, and Storage

3.1. Hazard Identification

1-Azetidin-1-yl-2-chloro-ethanone is considered a hazardous substance. It can cause skin and serious eye irritation. Ingestion and inhalation may also be harmful.

3.2. Personal Protective Equipment (PPE)

When handling this compound, it is crucial to use appropriate personal protective equipment to minimize exposure. This includes:

• Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.

• Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat or other protective clothing.

• Respiratory Protection: Use in a well-ventilated area. If dusts or aerosols are likely to be generated, a respirator may be necessary.

3.3. Handling Procedures

• Work in a well-ventilated chemical fume hood.

• Avoid contact with skin, eyes, and clothing.

• Avoid inhalation of dust or fumes.

• Wash hands thoroughly after handling.

• Do not eat, drink, or smoke in the laboratory.

3.4. Storage Procedures

• Store in a tightly closed container.

• Keep in a dry, cool, and well-ventilated place.

• Store away from incompatible materials such as strong oxidizing agents.

Experimental Protocols

The following protocols are generalized methods based on the synthesis and biological evaluation of similar azetidinone derivatives. Researchers should adapt these protocols as needed for their specific experimental conditions.

4.1. Protocol 1: General Synthesis of Azetidinone Derivatives

This protocol describes a general method for the synthesis of azetidinone derivatives through the cyclocondensation of a Schiff base with chloroacetyl chloride.

Materials:

• Appropriate Schiff base

• Triethylamine (TEA)

• 1,4-Dioxane or Dimethylformamide (DMF)

• Chloroacetyl chloride

• Ice bath

• Magnetic stirrer and stir bar

• Standard laboratory glassware

Procedure:

• Dissolve the Schiff base (1 equivalent) and triethylamine (2 equivalents) in 1,4-dioxane or DMF in a round-bottom flask equipped with a magnetic stir bar.[2][5]

• Cool the reaction mixture to 0-5 °C in an ice bath with continuous stirring.[6]

• Slowly add chloroacetyl chloride (1.5 equivalents) dropwise to the cooled and stirred solution over a period of 20-30 minutes.[2][5]

• Continue stirring the reaction mixture at room temperature for an additional 3-5 hours or until the reaction is complete, as monitored by Thin Layer Chromatography (TLC).[2]

• Once the reaction is complete, pour the mixture into ice-cold water to precipitate the product.[2]

• Filter the solid product, wash with water, and dry.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain the purified azetidinone derivative.[2]

4.2. Protocol 2: Antimicrobial Activity Screening (Agar Disc Diffusion Method)

This protocol outlines a standard method for evaluating the antibacterial activity of the synthesized compound.

Materials:

• Synthesized 1-Azetidin-1-yl-2-chloro-ethanone

• Bacterial strains (e.g., Escherichia coli, Staphylococcus aureus)

• Nutrient agar plates

• Sterile filter paper discs

• Standard antibiotic solution (e.g., ampicillin) as a positive control

• Solvent (e.g., DMSO) as a negative control

• Incubator

Procedure:

• Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO).

• Prepare nutrient agar plates and allow them to solidify.

• Inoculate the agar plates with the test bacterial strains by evenly spreading a bacterial suspension over the surface.

• Aseptically place sterile filter paper discs onto the surface of the inoculated agar plates.

• Pipette a known concentration of the test compound solution onto the discs.

• Place a disc impregnated with the standard antibiotic as a positive control and a disc with the solvent as a negative control on each plate.

• Incubate the plates at 37 °C for 24 hours.[2]

• After incubation, measure the diameter of the zone of inhibition around each disc. A larger zone of inhibition indicates greater antibacterial activity.[6]

Potential Signaling Pathways and Mechanisms of Action

While specific signaling pathway interactions for 1-Azetidin-1-yl-2-chloro-ethanone have not been detailed in the available literature, its structural similarity to β-lactam antibiotics suggests a potential mechanism of action involving the inhibition of bacterial cell wall synthesis.

General Mechanism of Action for β-Lactam Antibiotics:

β-lactam antibiotics act by inhibiting penicillin-binding proteins (PBPs), which are bacterial enzymes essential for the synthesis of the peptidoglycan layer of the bacterial cell wall. This inhibition disrupts cell wall integrity, leading to cell lysis and bacterial death.

Caption: Proposed mechanism of action for 1-Azetidin-1-yl-2-chloro-ethanone.

Experimental Workflow

The following diagram illustrates a typical workflow for the synthesis and evaluation of 1-Azetidin-1-yl-2-chloro-ethanone and its derivatives.

Caption: General experimental workflow for azetidinone synthesis and evaluation.

References

• 1. scbt.com [scbt.com]
• 2. chemijournal.com [chemijournal.com]
• 3. globalresearchonline.net [globalresearchonline.net]
• 4. benchchem.com [benchchem.com]
• 5. Synthesis and Antimicrobial Activity of Azetidin-2-One Fused 2-Chloro-3-Formyl Quinoline Derivatives – Oriental Journal of Chemistry [orientjchem.org]
• 6. ajchem-a.com [ajchem-a.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 1-Azetidin-1-yl-2-chloro-ethanone

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive troubleshooting advice and frequently asked questions (FAQs) to address common challenges encountered during the synthesis of 1-Azetidin-1-yl-2-chloro-ethanone, with a focus on improving reaction yield and purity.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for 1-Azetidin-1-yl-2-chloro-ethanone?

A1: The most prevalent method is the N-acylation of azetidine with chloroacetyl chloride. This reaction typically falls under Schotten-Baumann conditions, which involve reacting an amine with an acid chloride in the presence of a base to neutralize the hydrochloric acid byproduct. A two-phase solvent system, such as dichloromethane and water, is often employed.

Q2: Why is a base necessary in this reaction?

A2: The acylation of azetidine with chloroacetyl chloride produces one equivalent of hydrochloric acid (HCl). This acid can protonate the starting azetidine, forming an unreactive ammonium salt and thereby reducing the yield. An added base, such as triethylamine or sodium hydroxide, neutralizes the HCl, driving the reaction to completion.

Q3: What are the primary challenges and side reactions in this synthesis?

A3: Key challenges stem from the high reactivity of the reagents and the inherent strain of the azetidine ring. Common issues include:

• Hydrolysis of Chloroacetyl Chloride: Chloroacetyl chloride readily reacts with water, which can reduce the amount available for the acylation reaction.

• Polymerization/Ring-Opening: The strained four-membered azetidine ring can be susceptible to ring-opening, especially under harsh conditions.

• Byproduct Formation: Side reactions can lead to impurities that are difficult to separate from the desired product.

• Exothermic Reaction: The reaction is often exothermic and requires careful temperature control to prevent side reactions and ensure safety.

Q4: How critical is the purity of the starting materials?

A4: The purity of azetidine and chloroacetyl chloride is crucial. Impurities can interfere with the reaction, catalyze side reactions, or complicate purification, leading to lower yields. It is highly recommended to use freshly distilled or high-purity reagents and ensure all glassware is dry.

Troubleshooting Guide

This section addresses specific problems you may encounter during the synthesis.

Problem 1: Low or No Product Yield

Potential Cause	Troubleshooting Suggestion
Inactive/Hydrolyzed Chloroacetyl Chloride	Chloroacetyl chloride is highly sensitive to moisture. Use a fresh bottle or distill it immediately before use. Handle under anhydrous conditions (e.g., nitrogen or argon atmosphere).
Insufficient or Inappropriate Base	The base is critical for neutralizing HCl. Ensure at least one equivalent of a suitable base (e.g., triethylamine) is used. For biphasic systems, an aqueous base like NaOH is common. The choice of base can significantly impact yield.
Incorrect Stoichiometry	Use a slight excess (1.05-1.1 equivalents) of chloroacetyl chloride to ensure complete consumption of the azetidine. Verify the purity and concentration of your starting materials.
Suboptimal Reaction Temperature	The reaction is typically performed at low temperatures (0-5 °C) during the addition of chloroacetyl chloride to control the exothermic reaction. Allowing the temperature to rise can promote side reactions. After addition, the reaction may be allowed to warm to room temperature.
Poor Quality Solvent	Solvents must be dry (anhydrous). Water in the solvent will hydrolyze the acid chloride. Dichloromethane (DCM), tetrahydrofuran (THF), or dioxane are commonly used.

Problem 2: Formation of Multiple Byproducts/Impure Product

Potential Cause	Troubleshooting Suggestion
Localized High Concentration of Reagents	Add the chloroacetyl chloride solution dropwise to a vigorously stirred solution of azetidine and base. This prevents localized high concentrations that can lead to polymerization or side reactions.
Reaction Temperature Too High	Maintain a low temperature (0-5 °C) during the addition phase. Higher temperatures can increase the rate of side reactions.
Ineffective Work-up and Purification	The work-up procedure is essential for isolating the pure product. This typically involves washing the organic layer with water, dilute acid, and/or brine to remove unreacted base and salts. Purification is often achieved via column chromatography or distillation under reduced pressure.

Experimental Protocols & Data

Protocol 1: General Procedure for the Synthesis of 1-Azetidin-1-yl-2-chloro-ethanone

This protocol is a representative example based on standard Schotten-Baumann conditions.

Materials:

• Azetidine

• Chloroacetyl chloride

• Triethylamine (Et3N)

• Anhydrous Dichloromethane (DCM)

• Deionized Water

• Saturated Sodium Bicarbonate Solution

• Brine (Saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO4)

Procedure:

• Set up a three-necked, round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet. Ensure all glassware is oven-dried.

• Dissolve azetidine (1.0 eq) and triethylamine (1.1 eq) in anhydrous DCM and cool the mixture to 0 °C in an ice bath.

• Dissolve chloroacetyl chloride (1.05 eq) in anhydrous DCM and add it to the dropping funnel.

• Add the chloroacetyl chloride solution dropwise to the stirred azetidine solution over 30-60 minutes, ensuring the internal temperature does not exceed 5 °C.

• After the addition is complete, allow the reaction mixture to stir at 0 °C for another hour, then warm to room temperature and stir for an additional 2-4 hours.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding deionized water.

• Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the crude product.

• Purify the crude product by vacuum distillation or column chromatography on silica gel.

Data Presentation: Impact of Base and Solvent on Yield

While specific yield data for this exact reaction is proprietary or scattered, the following table illustrates the typical influence of base and solvent choice in similar N-acylation reactions, which is a critical factor for optimization.

Base	Solvent	Typical Yield Range (%)	Key Considerations
Triethylamine (Et3N)	Dichloromethane (DCM)	70-85%	Hom

Technical Support Center: Synthesis of 1-Azetidin-1-yl-2-chloro-ethanone

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 1-Azetidin-1-yl-2-chloro-ethanone.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of 1-Azetidin-1-yl-2-chloro-ethanone, focusing on potential side reactions and their mitigation.

Issue	Potential Cause	Recommended Solution
Low or No Product Yield	Hydrolysis of Chloroacetyl Chloride: Chloroacetyl chloride is highly moisture-sensitive and can rapidly hydrolyze to chloroacetic acid and HCl, especially in the presence of water.[1]	Ensure all glassware is oven-dried and the reaction is conducted under an inert atmosphere (e.g., nitrogen or argon). Use anhydrous solvents.
Polymerization of Azetidine: Azetidine, a strained ring, can undergo cationic ring-opening polymerization. This can be initiated by the HCl generated from the hydrolysis of chloroacetyl chloride.	Maintain a strictly anhydrous environment and use a non-nucleophilic base to scavenge the generated HCl. Perform the reaction at low temperatures (e.g., 0 °C) to minimize polymerization.
Incorrect Stoichiometry: An incorrect ratio of reactants can lead to incomplete conversion or the formation of side products.	Carefully measure and use a slight excess (1.05-1.1 equivalents) of chloroacetyl chloride to ensure complete consumption of the azetidine.
Product is an intractable oil or polymer	Azetidine Polymerization: As mentioned above, acidic conditions can induce the polymerization of azetidine, leading to a viscous, polymeric material instead of the desired product.	Use a suitable base (e.g., triethylamine or pyridine) to neutralize the HCl formed during the reaction. The base should be added concurrently with or prior to the chloroacetyl chloride.
Presence of Multiple Spots on TLC/Impure Product	Hydrolysis of Product: The amide bond in the product can be susceptible to hydrolysis under strongly acidic or basic conditions, especially during workup.	Use a mild aqueous workup, for instance, washing with a saturated sodium bicarbonate solution followed by brine. Avoid prolonged exposure to strong acids or bases.
Formation of Dimeric or Oligomeric Byproducts: In concentrated solutions or at elevated temperatures, side reactions leading to dimers or oligomers of the product or starting material may occur.	Use an appropriate solvent to maintain a dilute reaction mixture. Control the reaction temperature carefully.
Unreacted Starting Materials: Incomplete reaction will result in the presence of azetidine and/or chloroacetyl chloride (or its hydrolysis products) in the crude product.	Monitor the reaction progress by TLC or GC-MS to ensure completion. Consider extending the reaction time or slightly increasing the amount of acylating agent if necessary.

Frequently Asked Questions (FAQs)

Q1: What are the most critical parameters to control during the synthesis of 1-Azetidin-1-yl-2-chloro-ethanone?

A1: The most critical parameters are the exclusion of moisture and the control of temperature. Chloroacetyl chloride's high reactivity towards water necessitates anhydrous conditions to prevent the formation of chloroacetic acid and HCl, which in turn can catalyze the polymerization of azetidine. Low-temperature conditions (e.g., 0 °C) are recommended to manage the exothermic nature of the acylation and to suppress potential side reactions like polymerization.

Q2: Which base is most suitable for this reaction?

A2: A non-nucleophilic organic base such as triethylamine or pyridine is recommended. These bases effectively scavenge the HCl produced during the reaction without competing with the azetidine for the chloroacetyl chloride. The use of an inorganic base like sodium hydroxide in a biphasic Schotten-Baumann setup is also a viable option.

Q3: My final product is a dark-colored oil. What is the likely cause and how can I purify it?

A3: A dark coloration can indicate the presence of polymeric byproducts or other impurities. This is often a result of polymerization or other side reactions occurring at elevated temperatures or in the presence of acid. For purification, column chromatography on silica gel using a solvent system such as ethyl acetate/hexane is typically effective. It is advisable to first analyze a small sample by TLC to determine the optimal eluent composition.

Q4: How can I confirm the identity and purity of my 1-Azetidin-1-yl-2-chloro-ethanone?

A4: The identity and purity of the product can be confirmed using a combination of analytical techniques:

• NMR Spectroscopy (¹H and ¹³C): To confirm the chemical structure.

• FT-IR Spectroscopy: To identify the characteristic functional groups, particularly the amide carbonyl stretch.

• Mass Spectrometry (MS): To determine the molecular weight of the compound.

• High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC): To assess the purity of the sample.

Q5: What are the storage recommendations for 1-Azetidin-1-yl-2-chloro-ethanone?

A5: Due to the presence of a reactive chloroacetyl group, the compound may be susceptible to hydrolysis and other degradation pathways over time. It is recommended to store the purified product in a tightly sealed container under an inert atmosphere (nitrogen or argon) at low temperatures (e.g., in a refrigerator or freezer) to minimize degradation.

Experimental Protocols

Protocol 1: N-Acylation of Azetidine with Chloroacetyl Chloride using an Organic Base

This protocol describes a general procedure for the N-acylation of azetidine using triethylamine as a base in an organic solvent.

Materials:

• Azetidine

• Chloroacetyl chloride

• Triethylamine (Et₃N)

• Anhydrous dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer

• Dropping funnel

• Ice bath

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve azetidine (1.0 eq) and triethylamine (1.2 eq) in anhydrous dichloromethane.

• Cool the solution to 0 °C in an ice bath.

• Add chloroacetyl chloride (1.1 eq), dissolved in a small amount of anhydrous dichloromethane, dropwise to the stirred solution over 15-20 minutes.

• Allow the reaction mixture to stir at 0 °C for 1 hour, then warm to room temperature and stir for an additional 2-4 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding water.

• Transfer the mixture to a separatory funnel and wash the organic layer sequentially with saturated aqueous NaHCO₃ solution and brine.

• Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by column chromatography on silica gel (e.g., using a gradient of ethyl acetate in hexane) to obtain the pure 1-Azetidin-1-yl-2-chloro-ethanone.

Protocol 2: Schotten-Baumann Synthesis of 1-Azetidin-1-yl-2-chloro-ethanone

This protocol utilizes a two-phase system with an inorganic base.

Materials:

• Azetidine

• Chloroacetyl chloride

• Sodium hydroxide (NaOH) or Potassium carbonate (K₂CO₃)

• Dichloromethane (DCM) or Diethyl ether

• Water

• Round-bottom flask

• Magnetic stirrer

• Dropping funnel

Procedure:

• Dissolve azetidine (1.0 eq) in dichloromethane in a round-bottom flask.

• Add an aqueous solution of NaOH (2.0 eq) or K₂CO₃ (2.0 eq).

• Cool the biphasic mixture to 0-5 °C with vigorous stirring.

• Add chloroacetyl chloride (1.1 eq) dropwise to the mixture.

• Continue stirring vigorously at room temperature for 1-2 hours after the addition is complete.

• Monitor the reaction by TLC.

• Once the reaction is complete, separate the organic layer.

• Wash the organic layer with water and then with brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and evaporate the solvent to obtain the crude product.

• Purify as described in Protocol 1.

Data Presentation

The following table summarizes representative reaction conditions and expected outcomes for the synthesis of N-acylated azetidines. Note that actual yields may vary depending on the specific substrate and reaction scale.

Protocol	Base	Solvent	Temperature	Typical Yield Range (%)	Typical Purity (%)
1	Triethylamine	Dichloromethane	0 °C to RT	75-90	>95 (after chromatography)
2	Sodium Hydroxide	Dichloromethane/Water	0 °C to RT	70-85	>95 (after chromatography)

Visualizations

Caption: Main reaction pathway and potential side reactions in the synthesis of 1-Azetidin-1-yl-2-chloro-ethanone.

Caption: A logical workflow for troubleshooting common issues during the synthesis.

References

• 1. SATHEE: Chemistry Schotten Baumann Reaction [sathee.iitk.ac.in]

Technical Support Center: Purification of 1-Azetidin-1-yl-2-chloro-ethanone and its Derivatives

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the purification of "1-Azetidin-1-yl-2-chloro-ethanone" and its derivatives. The following information is compiled from established laboratory practices for analogous compounds.

Troubleshooting Guide

Users may encounter several challenges during the purification of 1-Azetidin-1-yl-2-chloro-ethanone and its derivatives. This guide addresses common issues and provides potential solutions.

Issue	Potential Cause(s)	Recommended Solution(s)
Low Purity After Recrystallization	- Inappropriate solvent choice: The compound may be too soluble or insoluble in the chosen solvent. - Cooling too rapidly: Rapid cooling can lead to the trapping of impurities within the crystal lattice. - Insufficient washing of crystals: Residual mother liquor containing impurities remains on the crystal surface.	- Solvent Screening: Test a range of solvents with varying polarities (e.g., ethanol, methanol, ethyl acetate, hexane, or mixtures) to find one where the compound is sparingly soluble at room temperature but highly soluble when heated.[1][2][3][4][5] - Slow Cooling: Allow the heated solution to cool slowly to room temperature, followed by further cooling in an ice bath to promote the formation of pure crystals. - Thorough Washing: Wash the filtered crystals with a small amount of the cold recrystallization solvent to remove any adhering impurities.
Oily Product Instead of Crystals	- Presence of low-melting impurities. - Compound's melting point is below room temperature or it is a liquid at room temperature. - Supersaturation: The solution is too concentrated.	- Purification via Column Chromatography: If recrystallization fails, column chromatography is a robust alternative for purifying oils or low-melting solids.[2] - Trituration: Stir the oil with a solvent in which the desired compound is insoluble but the impurities are soluble. This may induce crystallization. - Dilution: Dilute the supersaturated solution with more solvent before cooling.
Streaking or Poor Separation on TLC	- Sample is too concentrated. - Inappropriate solvent system (eluent). - Silica gel on the TLC plate is acidic/basic, causing decomposition.	- Dilute the Sample: Prepare a more dilute solution of your compound for spotting on the TLC plate. - Optimize Eluent: Adjust the polarity of the solvent system. For chloroacetamide derivatives, mixtures of ethyl acetate and a non-polar solvent like hexane or benzene are often effective.[2] A common starting point is a 70:30 mixture of benzene to ethyl acetate.[2] - Use Neutralized Plates: Consider using TLC plates with a neutral adsorbent if your compound is sensitive to acid or base.
Compound Decomposition on Silica Gel Column	- The compound is unstable on acidic silica gel. - Prolonged contact time with the stationary phase.	- Use Neutralized Silica Gel: Deactivate the silica gel by washing it with a solution of a base like triethylamine in the eluent.[4][6] - Use an Alternative Stationary Phase: Consider using neutral alumina as the stationary phase. - Swift Elution: Run the column with slightly higher pressure ("flash chromatography") to minimize the time the compound spends on the column.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for purifying crude 1-Azetidin-1-yl-2-chloro-ethanone?

A1: Recrystallization is a frequently employed initial purification technique for solid azetidinone derivatives.[1][4][5] Ethanol, methanol, or mixtures like ether/n-hexane are commonly used solvents.[2][3] For compounds that are oils or difficult to crystallize, column chromatography over silica gel is the preferred method.[2]

Q2: How do I choose an appropriate solvent system for column chromatography?

A2: The ideal solvent system for column chromatography should provide good separation of your target compound from impurities on a TLC plate, with the Rf value of the desired compound typically between 0.2 and 0.4. For related azetidinone compounds, mixtures of ethyl acetate and benzene (e.g., 30:70) have been used successfully.[2] It is recommended to perform TLC with various ratios of a polar solvent (like ethyl acetate) and a non-polar solvent (like hexane or benzene) to determine the optimal eluent.

Q3: My compound appears pure by 1H NMR, but the melting point is broad. What could be the issue?

A3: A broad melting point range often suggests the presence of impurities, even if they are not easily detectable by 1H NMR (e.g., isomeric impurities or non-proton-containing substances). It could also indicate that the compound exists in different crystalline forms (polymorphism). Further purification by another method, such as a second recrystallization from a different solvent system or column chromatography, may be necessary.

Q4: Can I use reverse-phase HPLC for the purification of 1-Azetidin-1-yl-2-chloro-ethanone?

A4: Yes, reverse-phase High-Performance Liquid Chromatography (HPLC) can be a suitable method for analyzing the purity of and purifying chloro-ethanone derivatives. A typical mobile phase could consist of acetonitrile, water, and an acid modifier like formic or phosphoric acid.[7] This technique is particularly useful for separating compounds with small differences in polarity and for isolating high-purity samples.

Experimental Protocols

General Protocol for Recrystallization

• Solvent Selection: In a small test tube, add a small amount of the crude product and a few drops of a test solvent. Observe the solubility at room temperature and upon heating. A suitable solvent will dissolve the compound when hot but not at room temperature.

• Dissolution: Place the crude solid in an Erlenmeyer flask and add the minimum amount of the chosen hot solvent to completely dissolve the solid.

• Decolorization (Optional): If the solution is colored due to impurities, add a small amount of activated charcoal and heat the solution for a few minutes.

• Hot Filtration (Optional): If charcoal or other insoluble impurities are present, quickly filter the hot solution through a pre-warmed funnel with fluted filter paper into a clean, warm flask.

• Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Once crystals begin to form, the flask can be placed in an ice bath to maximize the yield.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent.

• Drying: Dry the purified crystals in a vacuum oven or desiccator to a constant weight.

General Protocol for Column Chromatography

• Eluent Selection: Determine the optimal solvent system by running TLC plates with different solvent mixtures. Aim for an Rf value of 0.2-0.4 for the desired compound. A common eluent for similar compounds is a mixture of ethyl acetate and benzene.[2]

• Column Packing: Prepare a slurry of silica gel in the chosen eluent and pour it into the chromatography column. Allow the silica to settle, ensuring a flat, undisturbed surface.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent and carefully load it onto the top of the silica gel bed.

• Elution: Add the eluent to the top of the column and begin collecting fractions. The flow rate can be increased by applying positive pressure (flash chromatography).

• Fraction Analysis: Monitor the composition of the collected fractions using TLC.

• Product Isolation: Combine the fractions containing the pure product and remove the solvent using a rotary evaporator.

Visual Workflows

Caption: General workflow for purification by recrystallization.

Caption: General workflow for purification by column chromatography.

References

• 1. bepls.com [bepls.com]
• 2. chemijournal.com [chemijournal.com]
• 3. researchgate.net [researchgate.net]
• 4. ijrpr.com [ijrpr.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Separation of Ethanone, 2-chloro-1-(1-chlorocyclopropyl)- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

Technical Support Center: Overcoming Low Reactivity of Imines with 1-Azetidin-1-yl-2-chloro-ethanone

This technical support center provides troubleshooting guidance and frequently asked questions for researchers encountering low reactivity of imines in reactions with "1-Azetidin-1-yl-2-chloro-ethanone" and similar α-chloro-N-acyl compounds. The primary focus is on the synthesis of β-lactams via the Staudinger cycloaddition reaction.

Troubleshooting Guide

This guide addresses common issues observed during the reaction of imines with 1-Azetidin-1-yl-2-chloro-ethanone.

Issue	Potential Cause	Recommended Solution
No or Low Product Formation	1. Low Nucleophilicity of the Imine: Imines are generally less nucleophilic than corresponding amines. Electron-withdrawing groups on the imine can further decrease reactivity.[1][2]	a. Imine Activation: Convert the imine to a more reactive iminium ion by adding a catalytic amount of a Brønsted acid or a Lewis acid.[2][3] Be cautious with the amount of acid, as excess can protonate the amine, rendering it non-nucleophilic.[4][5] b. Increase Reaction Temperature: Gently heating the reaction mixture can provide the necessary activation energy. However, monitor for decomposition.[6] c. Use of a Catalyst: Employ a suitable catalyst to facilitate the reaction. Options include organocatalysts or transition metal catalysts.[7][8]
2. Steric Hindrance: Bulky substituents on the imine or the electrophile can impede the reaction.	a. Modify Reactants: If possible, use less sterically hindered starting materials. b. Prolong Reaction Time: Allow the reaction to proceed for a longer duration.
3. Poor Quality of Reagents: Degradation of the imine or the α-chloro-N-acyl compound.	a. Use Fresh Reagents: Prepare the imine fresh before use. Ensure the α-chloro-N-acyl compound is pure and dry. b. Inert Atmosphere: Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent degradation by moisture or oxygen.
Formation of Side Products	1. Imine Hydrolysis: Imines are susceptible to hydrolysis, especially in the presence of acid and water, which reverts them to the starting aldehyde/ketone and amine.[1][5][9]	a. Anhydrous Conditions: Use anhydrous solvents and reagents. Consider adding a drying agent like anhydrous Na₂SO₄.[2] b. Control pH: Maintain a slightly acidic to neutral pH. A pH around 5 is often optimal for imine formation and stability.[4][5]
2. Self-Condensation of the Electrophile: The α-chloro-N-acyl compound may react with itself, especially in the presence of a base.	a. Slow Addition: Add the base (e.g., triethylamine) dropwise to the mixture of the imine and the α-chloro-N-acyl compound at a low temperature.[10] b. Order of Addition: Add the α-chloro-N-acyl compound to a solution of the imine and base.
3. Isomerization to α,β-Unsaturated Carbonyl Compounds: The β-lactam product may isomerize, particularly with certain substitution patterns.[10]	a. Mild Reaction Conditions: Use lower temperatures and shorter reaction times if possible. b. Prompt Isolation: Isolate the product as soon as the reaction is complete.
Poor Diastereoselectivity (cis/trans mixture)	1. Reaction Conditions: The stereochemical outcome of the Staudinger reaction is highly dependent on the reaction conditions.[6][10]	a. Temperature Control: Reactions at lower temperatures (e.g., -78 °C) often favor the formation of a specific isomer.[10] b. Solvent Polarity: The choice of solvent can influence the transition state and thus the stereoselectivity. Experiment with solvents of varying polarity. c. Catalyst Selection: Chiral catalysts can be employed to achieve high diastereoselectivity and enantioselectivity.[7][8]

Frequently Asked Questions (FAQs)

Q1: What is the general mechanism for the reaction between an imine and 1-Azetidin-1-yl-2-chloro-ethanone?

A1: The reaction is a [2+2] cycloaddition, commonly known as the Staudinger β-lactam synthesis.[10][11] The imine acts as the nucleophile and the ketene, formed in situ from 1-Azetidin-1-yl-2-chloro-ethanone and a base (like triethylamine), acts as the electrophile to form the four-membered β-lactam ring.[11][12]

Q2: How can I increase the nucleophilicity of my imine?

A2: The nucleophilicity of an imine can be enhanced by using electron-donating groups on the aromatic rings of the imine. Alternatively, activation with a Lewis acid can increase the electrophilicity of the imine carbon, which can also promote the reaction.[2]

Q3: What is the optimal pH for this reaction?

A3: While the cycloaddition itself is typically run under basic conditions (due to the use of a tertiary amine to generate the ketene), the stability of the imine starting material is pH-dependent. Imine formation and stability are often optimal around a pH of 4-5.[4][5][13] It is crucial to use anhydrous conditions during the cycloaddition to prevent imine hydrolysis.

Q4: Are there any specific catalysts recommended for this type of reaction?

A4: For asymmetric synthesis, chiral organocatalysts such as cinchona alkaloids have been used successfully.[7] In some cases, Lewis acids can catalyze the reaction, although they can also promote side reactions if not used carefully. For related carbonylative cycloadditions, palladium catalysts have been employed.[10]

Q5: My reaction is very slow. What can I do?

A5: To accelerate a slow reaction, you can try several approaches:

• Gently increase the reaction temperature.

• Use a more polar solvent to potentially stabilize charged intermediates.

• Add a catalytic amount of a Lewis acid to activate the imine.

• Ensure your reagents are pure and the reaction is free from inhibitors.

Q6: I am observing a mixture of cis and trans isomers. How can I improve the diastereoselectivity?

A6: Diastereoselectivity is highly dependent on the specific substrates and reaction conditions.[6]

• Temperature: Lowering the reaction temperature often increases selectivity.

• Solvent: The choice of solvent can influence the stereochemical outcome.

• Base: The nature of the base used can also play a role.

• Catalyst: Employing a stereoselective catalyst is a powerful method to control the formation of a single isomer.[7]

Experimental Protocols

General Protocol for the Staudinger Cycloaddition

This protocol provides a general starting point for the reaction between an imine and 1-Azetidin-1-yl-2-chloro-ethanone. Optimization of temperature, solvent, and reaction time may be necessary for specific substrates.

Materials:

• Imine (1.0 eq)

• 1-Azetidin-1-yl-2-chloro-ethanone (1.1 eq)

• Triethylamine (Et₃N) (1.5 eq)

• Anhydrous solvent (e.g., Dichloromethane (CH₂Cl₂), Toluene, or Tetrahydrofuran (THF))

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Dissolve the imine (1.0 eq) in the chosen anhydrous solvent in a flame-dried flask under an inert atmosphere.

• Cool the solution to the desired temperature (e.g., 0 °C or -78 °C).

• Add 1-Azetidin-1-yl-2-chloro-ethanone (1.1 eq) to the solution.

• Slowly add triethylamine (1.5 eq) dropwise to the reaction mixture over a period of 15-30 minutes.

• Stir the reaction mixture at the chosen temperature and monitor the progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, quench the reaction by adding a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Data Presentation: Influence of Reaction Conditions on Yield

The following table summarizes expected trends in reaction yield based on variations in key experimental parameters. These are generalized data based on typical Staudinger reactions.

Parameter	Condition A	Condition B	Condition C	Expected Outcome
Temperature	-78 °C	0 °C	Room Temperature	Lower temperatures may improve selectivity but might require longer reaction times. Higher temperatures can increase the rate but may lead to more side products.[10]
Solvent	Dichloromethane	Toluene	Acetonitrile	Solvent polarity can influence reaction rate and selectivity. Non-polar solvents like toluene are often used.[10]
Base	Triethylamine	Diisopropylethylamine	Proton Sponge	The basicity and steric bulk of the amine can affect the rate of ketene formation and potentially the stereochemical outcome.[7]

Visualizations

Experimental Workflow

Caption: A typical experimental workflow for the Staudinger β-lactam synthesis.

Reaction Mechanism: Staudinger Cycloaddition

Caption: The general mechanism of the Staudinger [2+2] cycloaddition.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Recent advances in the chemistry of imine-based multicomponent reactions (MCRs) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Radical Alkylation of Imines with 4-Alkyl-1,4-dihydropyridines Enabled by Photoredox/Brønsted Acid Cocatalysis [organic-chemistry.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. encyclopedia.pub [encyclopedia.pub]
• 7. Advances in the chemistry of β-lactam and its medicinal applications - PMC [pmc.ncbi.nlm.nih.gov]
• 8. β-Lactam synthesis [organic-chemistry.org]
• 9. books.rsc.org [books.rsc.org]
• 10. Novel and Recent Synthesis and Applications of β-Lactams - PMC [pmc.ncbi.nlm.nih.gov]
• 11. ijrpr.com [ijrpr.com]
• 12. researchgate.net [researchgate.net]
• 13. m.youtube.com [m.youtube.com]

"1-Azetidin-1-yl-2-chloro-ethanone" stability issues in solution

This technical support center provides troubleshooting guides and frequently asked questions regarding the stability of 1-Azetidin-1-yl-2-chloro-ethanone in solution. The information is intended for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: I am observing a decrease in the concentration of my 1-Azetidin-1-yl-2-chloro-ethanone stock solution over time. What could be the cause?

A1: The decrease in concentration is likely due to the chemical instability of the compound in solution. 1-Azetidin-1-yl-2-chloro-ethanone, being a chloroacetamide derivative, is susceptible to degradation, primarily through hydrolysis. The rate of degradation can be influenced by several factors including the solvent, pH, temperature, and presence of nucleophiles.

Q2: What is the most likely degradation pathway for 1-Azetidin-1-yl-2-chloro-ethanone in an aqueous solution?

A2: Based on the general chemistry of chloroacetamides, the primary degradation pathway in aqueous solutions is hydrolysis.[1][2] This can occur through two main mechanisms depending on the pH of the solution:

• Base-catalyzed hydrolysis: Under neutral to basic conditions, the compound can undergo a bimolecular nucleophilic substitution (SN2) reaction where the chloride ion is displaced by a hydroxide ion, forming 1-azetidin-1-yl-2-hydroxy-ethanone. In some cases, amide bond cleavage can also occur.[1][2]

• Acid-catalyzed hydrolysis: In acidic conditions, hydrolysis can lead to cleavage of the amide bond, resulting in the formation of azetidine and chloroacetic acid.[1][2]

Q3: How does the choice of solvent affect the stability of 1-Azetidin-1-yl-2-chloro-ethanone?

A3: Protic solvents, especially water, can participate in the hydrolysis of the compound. Aprotic solvents are generally preferred for storage to minimize degradation. If an aqueous buffer is required for your experiment, it is crucial to prepare fresh solutions and use them promptly.

Q4: Are there any recommended storage conditions for stock solutions of 1-Azetidin-1-yl-2-chloro-ethanone?

A4: To maximize the shelf-life of your stock solution, it is recommended to:

• Store the solution at low temperatures (-20°C or -80°C).

• Use an anhydrous aprotic solvent (e.g., DMSO, DMF).

• Protect the solution from moisture and light.

• Aliquot the stock solution to avoid repeated freeze-thaw cycles.

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Inconsistent experimental results	Degradation of the compound in solution.	Prepare fresh solutions for each experiment. Assess the purity of the stock solution using techniques like HPLC or NMR.
Formation of precipitate in the solution	Degradation products may have lower solubility.	Determine the identity of the precipitate. This may require analytical techniques such as mass spectrometry or NMR. This information can help confirm the degradation pathway.
Loss of biological activity	The active compound has degraded into inactive byproducts.	Confirm the identity and purity of your compound before each experiment. Run a stability study under your specific experimental conditions (see Experimental Protocols section).

Data Presentation

Table 1: Hypothetical Degradation of 1-Azetidin-1-yl-2-chloro-ethanone in Aqueous Buffers at Room Temperature over 24 hours.

pH of Aqueous Buffer	Initial Concentration (mM)	Concentration after 24h (mM)	% Degradation
5.0	10	9.5	5%
7.4	10	8.2	18%
9.0	10	6.5	35%

Experimental Protocols

Protocol 1: Assessing the Stability of 1-Azetidin-1-yl-2-chloro-ethanone in an Aqueous Buffer

• Preparation of Stock Solution: Prepare a 100 mM stock solution of 1-Azetidin-1-yl-2-chloro-ethanone in anhydrous DMSO.

• Preparation of Working Solutions: Dilute the stock solution to a final concentration of 1 mM in the aqueous buffer of interest (e.g., PBS, pH 7.4).

• Incubation: Incubate the working solution at the desired temperature (e.g., room temperature, 37°C).

• Time Points: At various time points (e.g., 0, 2, 4, 8, 24 hours), take an aliquot of the solution.

• Analysis: Immediately analyze the aliquot by a suitable analytical method, such as reverse-phase HPLC, to determine the concentration of the parent compound.

• Data Analysis: Plot the concentration of 1-Azetidin-1-yl-2-chloro-ethanone as a function of time to determine its stability profile under the tested conditions.

Visualizations

Caption: Potential degradation pathways of 1-Azetidin-1-yl-2-chloro-ethanone in aqueous solutions.

References

• 1. researchgate.net [researchgate.net]
• 2. merckmillipore.com [merckmillipore.com]

Technical Support Center: Staudinger Synthesis of β-Lactams

This guide provides troubleshooting solutions and frequently asked questions for researchers, scientists, and drug development professionals utilizing the Staudinger synthesis to create β-lactams.

Frequently Asked Questions (FAQs)

Q1: What is the Staudinger synthesis of β-lactams?

The Staudinger synthesis is a [2+2] cycloaddition reaction between a ketene and an imine to produce a β-lactam, a four-membered cyclic amide.[1][2] This reaction is of significant importance in the synthesis of β-lactam antibiotics like penicillin.[2]

Q2: What is the general mechanism of the Staudinger synthesis?

The reaction proceeds in two main steps:

• Nucleophilic Attack: The nitrogen atom of the imine acts as a nucleophile and attacks the central carbonyl carbon of the ketene. This forms a zwitterionic intermediate.[2][3][4][5]

• Ring Closure: The zwitterionic intermediate then undergoes an intramolecular ring closure to form the β-lactam ring.[2][5] The stereochemistry of the final product is determined during this step.[5][6][7]

Q3: My reaction is giving very low or no yield. What are the common causes?

Low or no yield in a Staudinger synthesis can stem from several factors, primarily related to the stability and reactivity of the starting materials. Key areas to investigate include the stability of the ketene, the reactivity of the imine, and the overall reaction conditions.[1]

Q4: How can I improve the stereoselectivity (cis/trans ratio) of my reaction?

The stereoselectivity of the Staudinger synthesis is a complex issue influenced by a competition between the direct ring closure of the zwitterionic intermediate and its isomerization.[5][6][7] Several factors can be adjusted to influence the cis/trans ratio of the β-lactam product. Generally, (E)-imines tend to form cis β-lactams, while (Z)-imines favor the formation of trans β-lactams.[2]

Q5: What are the best practices for setting up a Staudinger reaction?

Given the sensitivity of ketenes to moisture, it is crucial to maintain anhydrous conditions throughout the experiment.[1] This includes thoroughly drying all glassware, using anhydrous solvents, and performing the reaction under an inert atmosphere such as argon or nitrogen.[1] Ketenes are also highly reactive and prone to polymerization, so they are often generated in situ to be immediately trapped by the imine.[1][8]

Troubleshooting Guide

This section addresses specific issues that may arise during the Staudinger synthesis of β-lactams.

Issue 1: Low or No Product Yield

Potential Cause	Troubleshooting Steps & Optimization
Ketene Instability/Decomposition	Ketenes are highly reactive and can polymerize or react with moisture.[1] - Ensure Anhydrous Conditions: Thoroughly dry all glassware, solvents, and reagents. Work under an inert atmosphere (e.g., argon or nitrogen).[1] - In Situ Generation: Generate the ketene in the presence of the imine for immediate trapping. Common methods include the dehydrohalogenation of acyl chlorides with a tertiary amine or the Wolff rearrangement of α-diazoketones.[1][8] - Temperature Control: Maintain low temperatures (e.g., -78 °C to 0 °C) during ketene generation and the reaction to minimize side reactions.[1]
Low Imine Reactivity	The electronic properties of the imine substituents can significantly impact its nucleophilicity.[1] - Substituent Effects: Electron-donating groups on the imine enhance its nucleophilicity and facilitate the initial attack on the ketene. Conversely, electron-withdrawing groups can hinder this step.[1][2] Consider modifying the imine's electronic properties if reactivity is low.
Incorrect Stoichiometry	An improper ratio of reactants can lead to incomplete conversion. - Optimize Reactant Ratios: Systematically vary the stoichiometry of the ketene precursor and the imine to find the optimal ratio for your specific substrates.

Issue 2: Poor Stereoselectivity (Undesired cis/trans Ratio)

Potential Cause	Troubleshooting Steps & Optimization
Electronic Effects of Substituents	The electronic nature of both the ketene and imine substituents plays a crucial role in determining the stereochemical outcome.[5][6][7] - Ketene Substituents: Ketenes with strong electron-donating groups tend to favor the formation of cis β-lactams.[2] Those with strong electron-withdrawing groups generally lead to trans β-lactams.[2][5] - Imine Substituents: Electron-withdrawing groups on the imine accelerate the direct ring closure, favoring cis products, while electron-donating groups slow it down, leading to a preference for trans products.[5][6][7]
Reaction Temperature	Temperature can significantly influence the rate of isomerization of the zwitterionic intermediate.[7] - Optimize Temperature: For some substrates, higher temperatures can favor the formation of the more thermodynamically stable trans isomer.[7] Conversely, lower temperatures may favor the kinetically controlled cis product. Experiment with a range of temperatures to determine the optimal condition for your desired stereoisomer.
Solvent Polarity	The polarity of the solvent can affect the stability of the zwitterionic intermediate and the transition states for ring closure and isomerization. - Solvent Screening: Perform the reaction in a variety of anhydrous solvents with differing polarities (e.g., toluene, dichloromethane, acetonitrile) to identify the solvent that provides the best diastereoselectivity.[9]

Experimental Protocols

General Procedure for Staudinger Synthesis via Acyl Chloride:

• Preparation: Under an inert atmosphere (e.g., argon or nitrogen), dissolve the imine in an anhydrous solvent (e.g., dichloromethane or toluene) in a flame-dried flask.

• Cooling: Cool the solution to the desired temperature (typically between -78 °C and 0 °C).

• Base Addition: Add a tertiary amine base (e.g., triethylamine) to the solution.

• Ketene Generation and Reaction: Slowly add a solution of the acyl chloride in the same anhydrous solvent to the reaction mixture. The ketene is generated in situ and reacts with the imine.

• Reaction Monitoring: Stir the reaction at the chosen temperature and monitor its progress using an appropriate analytical technique (e.g., TLC or LC-MS).

• Work-up and Purification: Once the reaction is complete, quench the reaction and perform an aqueous work-up. The crude product is then purified, typically by column chromatography.

Visualizations

Caption: Reaction mechanism of the Staudinger synthesis of β-lactams.

Caption: Troubleshooting workflow for the Staudinger synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. Staudinger synthesis - Wikipedia [en.wikipedia.org]
• 3. scispace.com [scispace.com]
• 4. Unravelling the mechanism of the ketene-imine Staudinger reaction. An ELF quantum topological analysis - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. Staudinger Synthesis [organic-chemistry.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. organicreactions.org [organicreactions.org]
• 9. pubs.acs.org [pubs.acs.org]

Optimizing reaction conditions for "1-Azetidin-1-yl-2-chloro-ethanone" cycloadditions

This technical support center provides troubleshooting guidance and frequently asked questions for researchers utilizing the Staudinger [2+2] cycloaddition to synthesize 2-azetidinones (β-lactams), particularly when using chloroacetyl chloride or related precursors like "1-Azetidin-1-yl-2-chloro-ethanone". This reaction involves the in-situ generation of a ketene from an α-halo-ethanone, which then undergoes a cycloaddition with an imine.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental reaction for the cycloaddition of chloroacetyl derivatives to form azetidinones?

A1: The core reaction is the Staudinger [2+2] cycloaddition. In this process, chloroacetyl chloride (or a similar α-chloro ethanone) reacts with a tertiary amine base, such as triethylamine, to form a highly reactive ketene intermediate in situ. This ketene then immediately reacts with an imine to form the four-membered azetidinone (β-lactam) ring.

Q2: My reaction is not working or the yield is very low. What are the most critical parameters to check?

A2: For low or no yield, consider the following critical factors:

• Reagent Quality: Ensure the imine is pure and dry. Ketenes are highly reactive and sensitive to moisture, so anhydrous solvents and reagents are crucial.

• Reaction Temperature: Many Staudinger cycloadditions require low temperatures (e.g., 0 °C to -78 °C) to control the reactivity of the ketene and prevent side reactions. However, some systems require higher temperatures (reflux) to proceed.

• Base Addition: Triethylamine (or another base) is essential for generating the ketene. Ensure it is added correctly, often dropwise at a controlled temperature, to a solution of the imine and the chloroacetyl precursor.

Q3: How can I control the stereochemistry (cis vs. trans) of the resulting azetidinone?

A3: The stereochemical outcome is a complex function of the reaction conditions and substrate electronics.[1][2] Generally:

• (E)-imines tend to yield cis-β-lactams, while (Z)-imines favor trans-β-lactams. [2]

• Solvent Polarity: Polar solvents (like CH₂Cl₂, CH₃CN) can stabilize the zwitterionic intermediate, allowing for isomerization and favoring the formation of the thermodynamically more stable trans product.[3][4] Nonpolar solvents (like Toluene, Dioxane) often favor the kinetically controlled cis product.[4]

• Temperature: Higher temperatures can provide the energy needed for the intermediate to isomerize, often leading to a higher proportion of the trans isomer.

• Substituent Effects: Electron-donating groups on the ketene and electron-withdrawing groups on the imine tend to accelerate the ring closure, favoring the cis product.[1]

Q4: What are common side reactions in this cycloaddition?

A4: The most common "side reaction" is the formation of the undesired stereoisomer. Other potential issues include the polymerization of the highly reactive ketene if the imine is not reactive enough or if the ketene concentration becomes too high. If moisture is present, the chloroacetyl chloride can hydrolyze, and the ketene can react with water to form carboxylic acids.

Data Presentation: Influence of Reaction Conditions

The following tables summarize how different solvents and temperatures can affect the yield and diastereoselectivity (cis/trans ratio) of the Staudinger cycloaddition.

Table 1: Effect of Solvent on a Model Staudinger Cycloaddition

Solvent	Dielectric Constant (ε)	Yield (%)	cis:trans Ratio
CCl₄	2.2	95	99:1
Toluene	2.4	96	99:1
THF	7.6	93	90:10
CH₂Cl₂	8.9	94	80:20
Acetone	20.7	90	75:25
CH₃CN	37.5	88	70:30

Data adapted from a representative Staudinger reaction. Results are illustrative and will vary based on specific substrates.[3]

Experimental Protocols

General Protocol for the Synthesis of a 3-Chloro-2-Azetidinone

This protocol is a generalized procedure based on common practices for the Staudinger cycloaddition.[5]

Materials:

• Imine (1.0 equiv)

• Chloroacetyl chloride (1.2 equiv)

• Triethylamine (Et₃N) (1.5 equiv)

• Anhydrous solvent (e.g., Dichloromethane (CH₂Cl₂), 1,4-Dioxane, or Toluene)

• Standard glassware, dried in an oven or flame-dried under an inert atmosphere

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Setup: Assemble a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and an inert gas inlet.

• Reactant Solution: Dissolve the imine (1.0 equiv) in the chosen anhydrous solvent under an inert atmosphere.

• Cooling: Cool the solution to the desired temperature (e.g., 0 °C or -78 °C) using an ice-salt or dry ice/acetone bath.

• Reagent Addition: In the dropping funnel, prepare a solution of chloroacetyl chloride (1.2 equiv) and triethylamine (1.5 equiv) in the same anhydrous solvent.

• Reaction: Add the chloroacetyl chloride/triethylamine solution dropwise to the stirred imine solution over a period of 30-60 minutes, maintaining the low temperature.

• Stirring: After the addition is complete, allow the reaction mixture to stir at the low temperature for a specified time (e.g., 2-4 hours), then let it warm to room temperature and stir overnight.

• Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Workup: Upon completion, filter the reaction mixture to remove the triethylammonium hydrochloride salt. Wash the filtrate with water, then with brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel or by recrystallization to obtain the desired 2-azetidinone.

Visualized Workflows and Troubleshooting

Experimental Workflow

The following diagram outlines the general workflow for a Staudinger [2+2] cycloaddition reaction.

General workflow for the Staudinger cycloaddition.

Troubleshooting Decision Tree

This diagram provides a logical guide for troubleshooting common issues encountered during the reaction.

Troubleshooting decision tree for azetidinone synthesis.

References

• 1. Staudinger Synthesis [organic-chemistry.org]
• 2. Staudinger synthesis - Wikipedia [en.wikipedia.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Identification of byproducts in "1-Azetidin-1-yl-2-chloro-ethanone" reactions by GC-MS

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the synthesis and GC-MS analysis of "1-Azetidin-1-yl-2-chloro-ethanone".

Troubleshooting Guides

This section addresses specific issues that may be encountered during the synthesis and analysis of "1-Azetidin-1-yl-2-chloro-ethanone".

Q1: My reaction yield is unexpectedly low. What are the potential causes and how can I improve it?

A1: Low yields can stem from several factors. Consider the following troubleshooting steps:

• Reagent Quality: Ensure the azetidine and chloroacetyl chloride are of high purity and have been stored under appropriate conditions (e.g., dry, inert atmosphere) to prevent degradation. Moisture can hydrolyze chloroacetyl chloride, reducing its reactivity.

• Reaction Conditions:

  • Temperature: The reaction of amines with acyl chlorides is typically exothermic. Running the reaction at a low temperature (e.g., 0-5 °C) can prevent the formation of degradation products.

  • Base: A suitable acid scavenger, such as triethylamine or pyridine, is crucial to neutralize the HCl byproduct, which can otherwise protonate the azetidine, rendering it unreactive. Ensure the base is added slowly to control the reaction temperature.

  • Solvent: A dry, aprotic solvent like dichloromethane (DCM) or diethyl ether is recommended to prevent hydrolysis of the chloroacetyl chloride.

• Work-up Procedure: During the aqueous work-up, ensure the pH is controlled to prevent hydrolysis of the product. Extraction with an appropriate organic solvent should be performed promptly.

Q2: I am observing multiple unexpected peaks in my GC-MS chromatogram. How can I identify these byproducts?

A2: The presence of unexpected peaks indicates the formation of byproducts. The following table summarizes potential byproducts and their likely mass spectral characteristics. Refer to the experimental protocols section for a detailed GC-MS methodology.

Q3: The peak shape for my target compound, 1-Azetidin-1-yl-2-chloro-ethanone, is poor (e.g., tailing or fronting). What can I do to improve it?

A3: Poor peak shape in GC-MS analysis can be attributed to several factors:

• Injector Issues:

  • Temperature: An injector temperature that is too low can lead to incomplete vaporization, while a temperature that is too high can cause degradation of the analyte. Optimization of the injector temperature is recommended.

  • Liner: An active or contaminated injector liner can interact with the analyte. Regular cleaning or replacement of the liner, and using a deactivated liner, can improve peak shape.

• Column Issues:

  • Column Bleed: High column bleed can interfere with peak shape and detection. Ensure the column is properly conditioned and operated within its recommended temperature limits.

  • Column Activity: Active sites on the column can lead to peak tailing. Using a highly inert column and ensuring proper installation can mitigate this.

• Sample Overload: Injecting too concentrated a sample can lead to peak fronting. Diluting the sample may resolve this issue.

Frequently Asked Questions (FAQs)

Q1: What are the most common byproducts in the synthesis of 1-Azetidin-1-yl-2-chloro-ethanone?

A1: Based on the reactivity of the starting materials, the most probable byproducts include unreacted starting materials, a dimer of the product, and hydrolysis products. A detailed list and their characteristics are provided in Table 1.

Q2: What is the expected mass spectrum fragmentation pattern for 1-Azetidin-1-yl-2-chloro-ethanone?

A2: The primary fragmentation of N-acyl compounds typically involves cleavage at the amide bond. For 1-Azetidin-1-yl-2-chloro-ethanone, key fragments would likely arise from the loss of the chloroacetyl group and fragmentation of the azetidine ring. Refer to Table 1 for predicted major fragments.

Q3: Can I use a different base other than triethylamine for the synthesis?

A3: Yes, other non-nucleophilic organic bases like pyridine or diisopropylethylamine (DIPEA) can be used. Inorganic bases such as potassium carbonate may also be employed, but their solubility in organic solvents can be a limiting factor, potentially leading to slower reaction rates. The choice of base can influence the reaction profile and byproduct formation.

Q4: How can I confirm the identity of a suspected byproduct?

A4: The most definitive way to confirm the identity of a byproduct is to synthesize an authentic standard and compare its retention time and mass spectrum to the unknown peak in your sample. If a standard is not available, high-resolution mass spectrometry can provide an accurate mass and elemental composition, which can help in elucidating the structure.

Data Presentation

Table 1: Potential Byproducts in the Synthesis of 1-Azetidin-1-yl-2-chloro-ethanone and their GC-MS Characteristics

Compound Name	Molecular Formula	Molecular Weight ( g/mol )	Predicted Key Mass Fragments (m/z)	Potential Origin
1-Azetidin-1-yl-2-chloro-ethanone (Product)	C₅H₈ClNO	133.58	133/135 (M+), 98 (M-Cl), 77/79 (CH₂ClCO), 56 (C₃H₄N)	Target Product
Azetidine	C₃H₇N	57.1	57 (M+), 42 (M-CH₃), 28 (M-C₂H₅)	Unreacted Starting Material
Chloroacetyl chloride	C₂H₂Cl₂O	112.94	112/114/116 (M+), 77/79 (M-Cl), 49/51 (CH₂Cl)	Unreacted Starting Material
1,1'-(1,2-dioxoethane-1,2-diyl)bis(azetidine)	C₈H₁₂N₂O₂	168.19	168 (M+), 112 (M-C₃H₄N), 84 (M-C₄H₆NO), 56 (C₃H₄N)	Dimerization of product (reaction with another azetidine molecule)
1-Azetidin-1-yl-2-hydroxy-ethanone	C₅H₉NO₂	115.13	115 (M+), 98 (M-OH), 59 (CH₂OHCO), 56 (C₃H₄N)	Hydrolysis of chloroacetyl group
Chloroacetic acid	C₂H₃ClO₂	94.5	94/96 (M+), 77/79 (M-OH), 49/51 (CH₂Cl)	Hydrolysis of chloroacetyl chloride

Experimental Protocols

Synthesis of 1-Azetidin-1-yl-2-chloro-ethanone

• Reaction Setup: To a solution of azetidine (1.0 eq) in dry dichloromethane (DCM) under an inert atmosphere (e.g., nitrogen or argon), add triethylamine (1.1 eq) and cool the mixture to 0 °C in an ice bath.

• Addition of Chloroacetyl Chloride: Slowly add a solution of chloroacetyl chloride (1.05 eq) in dry DCM to the cooled reaction mixture over 30 minutes, ensuring the temperature does not exceed 5 °C.

• Reaction: Stir the reaction mixture at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 3 hours.

• Work-up: Quench the reaction by adding water. Separate the organic layer, and wash it sequentially with 1M HCl, saturated sodium bicarbonate solution, and brine.

• Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: The crude product can be purified by column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes).

GC-MS Analysis Protocol

• Gas Chromatograph: Agilent 7890B GC System (or equivalent)

• Mass Spectrometer: Agilent 5977A MSD (or equivalent)

• Column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar column.

• Injector Temperature: 250 °C

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 280 °C.

  • Hold: 5 minutes at 280 °C.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Injection Volume: 1 µL (split mode, split ratio 50:1).

• MSD Transfer Line Temperature: 280 °C

• Ion Source Temperature: 230 °C

• Quadrupole Temperature: 150 °C

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Range: m/z 40-400.

Mandatory Visualization

Caption: Workflow for the identification of byproducts in "1-Azetidin-1-yl-2-chloro-ethanone" reactions.

Caption: Potential reaction pathway for the formation of a dimer byproduct.

How to prevent polymerization of chloroacetyl chloride during synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals prevent the degradation and side reactions of chloroacetyl chloride during synthesis. The issues addressed are often colloquially described as "polymerization," but typically involve decomposition or reactions with impurities.

Troubleshooting Guide: Preventing Chloroacetyl Chloride Degradation

This guide addresses specific issues that may arise during experiments involving chloroacetyl chloride, leading to product loss or the formation of unwanted byproducts.

Problem/Observation	Potential Cause	Recommended Solution
"Polymerization" or formation of viscous, insoluble material.	This is likely not true polymerization but rather decomposition or side-products from reactions with impurities. The primary cause is often moisture contamination.	Ensure all glassware is oven-dried and cooled under an inert atmosphere. Use anhydrous solvents and reagents. Consider purifying the chloroacetyl chloride before use.
Vigorous gas evolution (fuming) upon addition of chloroacetyl chloride.	Reaction with trace amounts of water in the reaction vessel or solvents, producing HCl gas.[1][2]	Implement a strict anhydrous reaction setup. Purge the reaction vessel with an inert gas (e.g., nitrogen or argon) before adding reagents. Use a drying tube on the condenser.
Low yield of the desired acylated product.	Decomposition of chloroacetyl chloride before it can react with the substrate. This can be caused by moisture, high temperatures, or reactive impurities.	Maintain a low reaction temperature, especially during the addition of chloroacetyl chloride. Ensure all reagents and solvents are free of water and other nucleophilic impurities.
Discoloration of the reaction mixture (e.g., turning yellow or brown).	Formation of degradation byproducts. This can be accelerated by heat or the presence of certain impurities.	Run the reaction at the lowest effective temperature. If purification is an option, passing the chloroacetyl chloride through a short plug of activated carbon may remove some color-forming impurities.
Inconsistent reaction outcomes.	Variability in the purity of chloroacetyl chloride or the dryness of the reaction conditions.	Standardize the experimental setup by always using freshly dried solvents and consider a pre-reaction purification step for the chloroacetyl chloride, especially if it is from an older stock.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of what appears to be "polymerization" of chloroacetyl chloride?

A1: Chloroacetyl chloride does not typically undergo true polymerization. The observed formation of viscous or solid materials is most often due to its high reactivity, leading to decomposition. The most common cause is hydrolysis from contact with water or moisture, which produces chloroacetic acid and hydrochloric acid (HCl).[3][4] These initial decomposition products can potentially catalyze further side reactions.

Q2: How can I prevent the decomposition of chloroacetyl chloride during my reaction?

A2: The most critical factor is the rigorous exclusion of moisture. This can be achieved by:

• Oven-drying all glassware immediately before use.

• Using anhydrous solvents, preferably from a solvent purification system or a freshly opened bottle over molecular sieves.

• Running the reaction under an inert atmosphere, such as dry nitrogen or argon.[5]

• Using drying tubes to protect the reaction from atmospheric moisture.

Q3: Are there any chemical inhibitors or stabilizers I can add to my reaction?

A3: While specific inhibitors for "polymerization" are not commonly added directly to reactions, ensuring the purity of the chloroacetyl chloride is a key preventative step. Acidic impurities can catalyze decomposition. A patented purification method involves the use of zinc granules to neutralize acidic components.[6] Therefore, pre-treating the chloroacetyl chloride may be considered a stabilization strategy.

Q4: At what temperature does chloroacetyl chloride start to decompose?

A4: Specific quantitative data for the onset of thermal decomposition is not consistently reported in the available literature. However, it is known that heating can cause decomposition, evolving toxic fumes like hydrogen chloride and phosgene, especially under fire conditions.[1][7] It is best practice to use the lowest possible temperature for your reaction and to avoid unnecessary heating.

Q5: How should I properly store chloroacetyl chloride to ensure its stability?

A5: Chloroacetyl chloride should be stored in a tightly sealed container, in a cool, dry, and well-ventilated area, away from moisture, heat, and incompatible substances such as strong bases, alcohols, and oxidizing agents.[8] Storage under an inert atmosphere (e.g., in a desiccator with a nitrogen atmosphere) is also recommended.

Experimental Protocols

Protocol 1: General Anhydrous Reaction Setup for Using Chloroacetyl Chloride

This protocol outlines the essential steps for setting up a reaction to minimize the risk of chloroacetyl chloride decomposition due to moisture.

• Glassware Preparation: All glassware (reaction flask, condenser, dropping funnel, etc.) should be thoroughly cleaned and then oven-dried at >120°C for at least 4 hours (preferably overnight).

• Assembly: Assemble the glassware while still hot and immediately place it under a positive pressure of dry inert gas (nitrogen or argon). Allow the apparatus to cool to room temperature under the inert atmosphere.

• Reagent and Solvent Preparation: Use only anhydrous solvents. If not from a purification system, use a new, sealed bottle or a properly stored bottle over molecular sieves. Ensure all other reagents are also anhydrous.

• Reaction Execution:

  • Dissolve the substrate in the anhydrous solvent in the reaction flask under the inert atmosphere.

  • If a base is required (e.g., triethylamine, pyridine), ensure it is dry.

  • Cool the reaction mixture to the desired temperature (often 0°C) using an ice bath.[9]

  • Add the chloroacetyl chloride dropwise via a syringe or a pressure-equalizing dropping funnel.

  • Maintain the inert atmosphere and desired temperature throughout the reaction.

• Work-up: Quench the reaction carefully, typically by the slow addition of a cold aqueous solution.

Protocol 2: Purification of Chloroacetyl Chloride (Adapted from Patent CN105348083A)

This protocol describes a method for purifying commercial chloroacetyl chloride to remove impurities that may promote degradation.

• Adsorption of Impurities:

  • In a dry flask, add the chloroacetyl chloride to be purified.

  • Add activated granular carbon (0.5-2% by weight).[6]

  • Stir the mixture at room temperature for 3-5 hours.

• Neutralization of Acidic Impurities:

  • Filter the chloroacetyl chloride from the activated carbon under an inert atmosphere.

  • To the filtered liquid, add zinc granules (1-5% by weight).[6]

  • Stir the mixture for 1-2 hours at room temperature. The zinc will react with and neutralize acidic impurities like HCl.

• Distillation:

  • Filter the chloroacetyl chloride from the zinc granules under an inert atmosphere.

  • Perform a fractional distillation of the chloroacetyl chloride under reduced pressure or at atmospheric pressure, collecting the fraction with the correct boiling point (105-106°C at atmospheric pressure).[10] This step will separate the pure chloroacetyl chloride from less volatile and more volatile impurities.

Data Presentation

Table 1: Physical and Chemical Properties of Chloroacetyl Chloride

Property	Value	Reference(s)
CAS Number	79-04-9	[11]
Molecular Formula	C₂H₂Cl₂O	[11]
Molecular Weight	112.94 g/mol	[11]
Appearance	Colorless to light yellow liquid	[11]
Boiling Point	105-106 °C	[10]
Melting Point	-22 °C	[10]
Density	1.418 g/mL at 25 °C	[10]
Solubility	Reacts with water. Miscible with acetone, benzene, and other organic solvents.	[8]

Visualizations

References

• 1. CHLOROACETYL CHLORIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 2. medicalguidelines.basf.com [medicalguidelines.basf.com]
• 3. benchchem.com [benchchem.com]
• 4. Determination of chloroacetyl chloride in air by high-performance liquid chromatography | Semantic Scholar [semanticscholar.org]
• 5. benchchem.com [benchchem.com]
• 6. CN105348083A - Purifying method for chloroacetyl chloride - Google Patents [patents.google.com]
• 7. Laser pyrolysis studies of the thermal decomposition of chlorinated organic compounds. Part 1—acyl chlorides - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. 79-04-9 CAS MSDS (Chloroacetyl chloride) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 9. researchgate.net [researchgate.net]
• 10. 氯乙酰氯 98% | Sigma-Aldrich [sigmaaldrich.com]
• 11. Chloroacetyl chloride - Wikipedia [en.wikipedia.org]

Technical Support Center: 1-Azetidin-1-yl-2-chloro-ethanone Synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals involved in the synthesis of 1-Azetidin-1-yl-2-chloro-ethanone, with a focus on addressing scale-up challenges.

Frequently Asked Questions (FAQs)

Q1: What is the general reaction scheme for the synthesis of 1-Azetidin-1-yl-2-chloro-ethanone?

The synthesis involves the acylation of azetidine with chloroacetyl chloride. This is a nucleophilic acyl substitution reaction where the nitrogen atom of the azetidine ring attacks the carbonyl carbon of chloroacetyl chloride. A base, typically a tertiary amine like triethylamine, is used to neutralize the hydrogen chloride (HCl) byproduct formed during the reaction.

Q2: What are the primary safety concerns when working with azetidine and chloroacetyl chloride?

Both reactants are hazardous. Azetidine is a flammable and corrosive liquid with a strong ammoniacal odor.[1] It is a strong base and can cause severe skin and eye irritation.[1] Chloroacetyl chloride is a highly corrosive and toxic substance that reacts violently with water, releasing toxic fumes.[2][3][4][5] It is a lachrymator and can cause severe burns upon contact.[2][5] Due to these hazards, it is imperative to work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat. For large-scale operations, additional safety measures such as a self-contained breathing apparatus may be necessary.[2][4][5][6]

Q3: Why is temperature control critical during this reaction, especially during scale-up?

The reaction between an amine and an acyl chloride is typically highly exothermic.[] On a small laboratory scale, the heat generated can often be dissipated effectively. However, during scale-up, the reactor's volume increases at a much faster rate than its surface area, leading to a significant decrease in the surface-area-to-volume ratio.[8][9] This reduced ratio limits the efficiency of heat removal.[8][9][10][11][12] Uncontrolled heat evolution can lead to a "runaway reaction," where the reaction rate accelerates uncontrollably, causing a rapid increase in temperature and pressure, which can result in boiling over of the reaction mixture, unwanted side reactions, and even an explosion.[8][11][13][14]

Q4: What are the most common impurities in this reaction?

Common impurities can include:

• Azetidine hydrochloride: Formed if the HCl byproduct is not effectively scavenged by the base.

• Unreacted starting materials: Azetidine and chloroacetyl chloride.

• Hydrolysis products: Chloroacetic acid, formed from the reaction of chloroacetyl chloride with any moisture present.

• Over-acylation or side-reaction products: While less common for this specific reaction, the possibility of side reactions increases with poor temperature control.

Q5: What are suitable solvents for this reaction?

Aprotic solvents are typically used to prevent reaction with the highly reactive chloroacetyl chloride. Common choices include dichloromethane (DCM), diethyl ether, toluene, or dioxane. The choice of solvent can influence reaction kinetics and ease of workup. For industrial-scale processes, solvent selection also considers factors like cost, safety, and environmental impact.[15]

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps
Low or No Product Yield	Moisture Contamination: Chloroacetyl chloride readily hydrolyzes to the unreactive chloroacetic acid.[16]	- Ensure all glassware is thoroughly oven-dried before use. - Use anhydrous solvents. - Handle chloroacetyl chloride under an inert atmosphere (e.g., nitrogen or argon).
Inactive Base: The base (e.g., triethylamine) may be of poor quality or degraded.	- Use a fresh, unopened bottle of the base or purify it before use.
Incorrect Stoichiometry: An incorrect ratio of reactants or base can lead to incomplete conversion.	- Carefully check all calculations and accurately measure all reagents.
Low Reaction Temperature: While cooling is necessary to control the exotherm, excessively low temperatures can slow the reaction rate significantly.	- Monitor the reaction progress using a suitable analytical technique (e.g., TLC, GC, or NMR) and adjust the temperature as needed.
Poor Mixing: Inefficient stirring can lead to localized high concentrations of reactants, causing side reactions, and poor heat distribution.[10][17]	- Use an appropriate stirring method (e.g., overhead mechanical stirrer for larger volumes) to ensure the reaction mixture is homogeneous.[13][18]
Product is Contaminated with a White Precipitate	Formation of Triethylamine Hydrochloride: The precipitate is likely the salt formed from the reaction of triethylamine with the HCl byproduct.	- This is expected. The salt is typically removed by filtration after the reaction is complete.
Formation of Multiple Products (Observed by TLC/GC/NMR)	Poor Temperature Control: "Hot spots" in the reactor due to poor mixing and inefficient heat removal can lead to side reactions and decomposition.[10][11]	- Improve mixing efficiency. - Slow down the rate of addition of chloroacetyl chloride. - Ensure the cooling system is functioning effectively.
Impure Starting Materials: Impurities in the azetidine or chloroacetyl chloride can lead to the formation of byproducts.	- Use high-purity starting materials. Consider purifying them if necessary.
Difficulty in Product Purification	Emulsion Formation During Workup: The presence of salts and the basic nature of the product can lead to emulsions during aqueous extraction.	- Add a saturated brine solution to help break the emulsion. - Filter the mixture through a pad of celite.
Product is an Oil Instead of a Solid: The presence of impurities can lower the melting point of the product.	- Attempt purification by column chromatography on a small scale to isolate the pure product. - For larger scales, consider vacuum distillation or recrystallization from a different solvent system. Recrystallization from polar solvents like ethanol, acetone, or acetonitrile can be effective for amides.[19]

Experimental Protocols

Lab-Scale Synthesis (Illustrative)

Materials:

• Azetidine (1.0 eq)

• Chloroacetyl chloride (1.1 eq)

• Triethylamine (1.2 eq)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Saturated aqueous sodium chloride (brine)

• Anhydrous magnesium sulfate

• Round-bottom flask, dropping funnel, magnetic stirrer, ice bath, separatory funnel, rotary evaporator.

Procedure:

• In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, dissolve azetidine in anhydrous DCM.

• Cool the flask to 0°C in an ice bath.

• Add triethylamine to the cooled solution.

• Slowly add chloroacetyl chloride dropwise via the dropping funnel over 30-60 minutes, ensuring the internal temperature does not exceed 5°C.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for an additional 2-4 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture again in an ice bath and quench by the slow addition of water.

• Transfer the mixture to a separatory funnel and wash sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Separate the organic layer and dry it over anhydrous magnesium sulfate.

• Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product.

• Purify the crude product by vacuum distillation or recrystallization.

Scale-Up Considerations

Parameter	Lab-Scale (e.g., 1 L)	Pilot-Scale (e.g., 100 L)	Key Challenges and Mitigation Strategies
Surface Area to Volume Ratio	High	Low	Challenge: Inefficient heat removal leading to potential thermal runaway.[8][9] Mitigation: - Use a reactor with a high heat transfer coefficient (e.g., glass-lined or stainless steel with a cooling jacket). - Implement a robust cooling system. - Control the addition rate of chloroacetyl chloride to manage the rate of heat generation. - Perform reaction calorimetry studies to understand the heat flow of the reaction.[8]
Mixing	Magnetic Stirrer	Mechanical Overhead Stirrer with Baffles	Challenge: Non-homogeneous mixing leading to localized "hot spots" and side reactions.[10][17][18] Mitigation: - Use an appropriately designed agitator and baffles to ensure efficient mixing throughout the reactor volume. - Conduct mixing studies to determine the optimal agitation speed.
Reagent Addition	Dropping Funnel	Metering Pump	Challenge: Uncontrolled addition can lead to a rapid exotherm. Mitigation: - Use a calibrated metering pump for precise and controlled addition of chloroacetyl chloride. - Consider subsurface addition to improve dispersion.
Workup and Purification	Separatory Funnel, Rotary Evaporator, Column Chromatography	Reactor-based Extraction, Wiped-Film Evaporation, Crystallization/Filtration	Challenge: Manual extractions are impractical and chromatography is often not economically viable at a large scale.[15] Mitigation: - Perform aqueous washes directly in the reactor. - Use crystallization as the primary method of purification.[19] - For liquid products, vacuum distillation is a scalable option.
Safety	Fume Hood, Standard PPE	Closed System, Process Control, Emergency Relief System	Challenge: Increased risk due to larger quantities of hazardous materials. Mitigation: - Handle reagents in a closed system to minimize exposure. - Implement automated process control to monitor and maintain critical parameters (temperature, pressure, addition rate). - Equip the reactor with a pressure relief system (e.g., rupture disc, relief valve).[18]

Visualizations

Caption: Experimental workflow for the synthesis of 1-Azetidin-1-yl-2-chloro-ethanone.

Caption: Troubleshooting decision tree for low yield in the synthesis reaction.

Caption: Interrelationship of key scale-up challenges in exothermic reactions.

References

• 1. Azetidine - Wikipedia [en.wikipedia.org]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. lobachemie.com [lobachemie.com]
• 4. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 5. ICSC 0845 - CHLOROACETYL CHLORIDE [inchem.org]
• 6. Safety Guideline [chemtrack.org]
• 8. catsci.com [catsci.com]
• 9. Rules of Thumb: Scale-up - Features - The Chemical Engineer [thechemicalengineer.com]
• 10. beifanequip.com [beifanequip.com]
• 11. jinzongmachinery.com [jinzongmachinery.com]
• 12. mt.com [mt.com]
• 13. ehs.stanford.edu [ehs.stanford.edu]
• 14. journals.flvc.org [journals.flvc.org]
• 15. benchchem.com [benchchem.com]
• 16. benchchem.com [benchchem.com]
• 17. researchgate.net [researchgate.net]
• 18. amarequip.com [amarequip.com]
• 19. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to the Purity Analysis of 1-Azetidin-1-yl-2-chloro-ethanone by HPLC

For Researchers, Scientists, and Drug Development Professionals

The accurate determination of purity for pharmaceutical intermediates like 1-Azetidin-1-yl-2-chloro-ethanone is of paramount importance in the drug development and manufacturing process. Ensuring the purity of such intermediates is critical for the safety, efficacy, and quality of the final active pharmaceutical ingredient (API).[1] This guide provides a comprehensive comparison of High-Performance Liquid Chromatography (HPLC) with other alternative analytical techniques for the purity analysis of 1-Azetidin-1-yl-2-chloro-ethanone, supported by experimental data and detailed methodologies.

High-Performance Liquid Chromatography (HPLC) Analysis

HPLC is a cornerstone technique in pharmaceutical analysis, known for its versatility and robustness in separating and quantifying a wide range of compounds.[2] For the analysis of chloro-ethanone derivatives, a reversed-phase HPLC (RP-HPLC) method is generally most suitable.[1][2]

Potential Impurities:

The synthesis of 1-Azetidin-1-yl-2-chloro-ethanone may lead to the formation of several impurities. While specific impurities for this compound are not extensively documented, potential contaminants based on the analysis of similar chloro-ethanone derivatives could include:

• Unreacted starting materials: Residual azetidine and chloroacetyl chloride.

• Isomeric products: Positional isomers formed during synthesis.[2]

• Over-chlorinated byproducts: Dichloro- and trichloro-ethanone derivatives.[3]

• Hydrolysis products: Conversion of the acyl chloride to a carboxylic acid.[4][5]

These impurities can be separated and quantified using a validated HPLC method.

Comparison of Analytical Techniques

While HPLC is a primary method for purity analysis, other techniques like Gas Chromatography-Mass Spectrometry (GC-MS) offer complementary information, especially for volatile impurities and structural elucidation.

Parameter	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography-Mass Spectrometry (GC-MS)
Principle	Separation based on partitioning between a liquid mobile phase and a solid stationary phase.	Separation of volatile compounds in the gas phase followed by mass-based detection.
Typical Analytes	Non-volatile and thermally stable compounds.	Volatile and thermally stable compounds.
Instrumentation	HPLC system with a pump, injector, column, and detector (e.g., UV-Vis).[2]	GC system coupled to a mass spectrometer.[1]
Sensitivity	Good, typically in the µg/mL to ng/mL range.	Excellent, often in the pg/mL to fg/mL range.[2]
Specificity	Good, based on retention time and UV spectrum.	Excellent, provides structural information from mass fragmentation patterns.[2]
Quantification	Highly accurate and precise using external or internal standards.[1]	Good for quantification, but may require derivatization for some compounds.
Sample Throughput	Moderate to high.	Moderate.
Advantages	Robust, reliable, versatile, and cost-effective for routine quality control.[2]	Superior sensitivity and specificity for identifying unknown impurities and trace-level analysis.[2]
Limitations	May not be suitable for highly volatile or thermally labile compounds.	Limited to volatile and thermally stable analytes.

Experimental Protocols

1. Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) Method

This method is designed for the quantitative determination of the purity of 1-Azetidin-1-yl-2-chloro-ethanone.

• Instrumentation: A standard HPLC system equipped with a quaternary pump, autosampler, column oven, and a UV-Vis detector.[2]

• Column: C18 reversed-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).[2]

• Mobile Phase: An isocratic or gradient mixture of acetonitrile and water. A typical starting point is a 70:30 (v/v) mixture of acetonitrile and water. The mobile phase should be filtered and degassed before use.[2]

• Flow Rate: 1.0 mL/min.[1][2]

• Column Temperature: 30°C.[2]

• Detection Wavelength: 254 nm.[1][2]

• Injection Volume: 10 µL.[1][2]

• Sample Preparation: Accurately weigh and dissolve the 1-Azetidin-1-yl-2-chloro-ethanone sample in the mobile phase to a final concentration of approximately 1 mg/mL. Filter the sample through a 0.45 µm syringe filter before injection.[2]

• Standard Preparation: Prepare a reference standard solution of 1-Azetidin-1-yl-2-chloro-ethanone of known purity in the mobile phase at the same concentration as the sample.[2]

• Quantification: The purity is calculated based on the area percentage of the main peak relative to the total peak area of all components in the chromatogram.[1]

2. Gas Chromatography-Mass Spectrometry (GC-MS) Method

GC-MS is a powerful alternative for the analysis of volatile and semi-volatile compounds and is particularly useful for identifying unknown impurities.[2]

• Instrumentation: A gas chromatograph coupled to a mass spectrometer (e.g., a single quadrupole MS).[1]

• Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness).[2]

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.[2]

• Injector Temperature: 280°C.[2]

• Injection Mode: Splitless.[2]

• Oven Temperature Program: Start at an appropriate initial temperature (e.g., 80°C), hold for a few minutes, then ramp to a final temperature (e.g., 280°C) at a rate of 10°C/min, and hold for a final period.[1]

• MS Detector: Electron Ionization (EI) mode at 70 eV.[1]

• Sample Preparation: Dissolve the sample in a suitable volatile solvent (e.g., dichloromethane or ethyl acetate) to a concentration of approximately 1 mg/mL.

Workflow and Logical Considerations

The following diagrams illustrate the experimental workflow for HPLC purity analysis and the logical considerations for selecting the appropriate analytical technique.

Caption: Workflow for the HPLC purity analysis of 1-Azetidin-1-yl-2-chloro-ethanone.

Caption: Logical considerations for selecting between HPLC and GC-MS.

Conclusion

Both HPLC and GC-MS are powerful techniques for the purity analysis of 1-Azetidin-1-yl-2-chloro-ethanone. RP-HPLC with UV detection is a robust, reliable, and cost-effective method, making it ideal for routine quality control and batch release testing where the primary goal is to quantify the main component and known impurities.[2] GC-MS offers superior sensitivity and specificity, making it the preferred method for identifying unknown impurities, trace-level analysis, and for confirmatory testing.[2] The structural information provided by the mass spectrometer is invaluable for impurity profiling during process development.[2] The choice of method will ultimately depend on the specific requirements of the analysis. For a comprehensive quality control strategy, HPLC is often used for routine assays, while GC-MS serves as a complementary technique for more in-depth impurity characterization.[2]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. CN114292178A - Synthetic method of 2-chloro-1- (1-chlorocyclopropyl) ethanone - Google Patents [patents.google.com]
• 4. savemyexams.com [savemyexams.com]
• 5. savemyexams.com [savemyexams.com]

A Comparative Guide to the Antibacterial Efficacy of 1-Azetidin-1-yl-2-chloro-ethanone Derivatives

The emergence of multidrug-resistant bacteria poses a significant threat to global health, necessitating the development of novel antimicrobial agents. Azetidin-2-ones, commonly known as β-lactams, are a class of heterocyclic compounds that form the structural core of many widely used antibiotics, including penicillins and cephalosporins.[1] Derivatives of "1-Azetidin-1-yl-2-chloro-ethanone," specifically N-substituted-3-chloro-2-azetidinones, have garnered considerable interest for their potential as potent antibacterial agents.[1][2] This guide provides a comparative analysis of the antibacterial efficacy of various derivatives within this class, supported by experimental data and detailed methodologies.

The antibacterial activity of these compounds is primarily attributed to the strained four-membered β-lactam ring. This ring mimics the D-Ala-D-Ala moiety of the peptidoglycan precursors in the bacterial cell wall. By acylating the active site of transpeptidases, also known as penicillin-binding proteins (PBPs), these molecules inhibit the final step of peptidoglycan synthesis, leading to compromised cell wall integrity, cell lysis, and ultimately, bacterial death.

Comparative Antibacterial Activity

The antibacterial efficacy of various synthesized 3-chloro-2-azetidinone derivatives has been evaluated against a panel of Gram-positive and Gram-negative bacteria. The following tables summarize the quantitative data from different studies, showcasing the impact of various substitutions on the azetidinone core.

Table 1: Antibacterial Activity of 2-{2-[3-chloro-2-(aryl)-4-oxoazetidin-1-ylamino]-acetylamino}benzothiazole-6-carboxylic acids (5a-h)

Compound	R-group (Aryl)	S. aureus (Zone of Inhibition in mm)	B. subtilis (Zone of Inhibition in mm)	P. aeruginosa (Zone of Inhibition in mm)	E. coli (Zone of Inhibition in mm)
5a	4-OCH₃C₆H₄	13	11	12	14
5b	4-OHC₆H₄	11	12	10	12
5c	C₆H₅	14	13	12	13
5d	4-ClC₆H₄	15	14	13	15
5e	2-ClC₆H₄	16	15	14	16
5f	2,4-diClC₆H₂	17	16	15	17
5g	3-NO₂C₆H₄	12	11	10	11
5h	4-NO₂C₆H₄	13	12	11	12

Data extracted from Chavan A.A., Pai N.R. (2007).[1]

Table 2: Minimum Inhibitory Concentration (MIC) of Benzophenone Fused Azetidinone Derivatives 9(a-n)

Compound	R-group	S. aureus (MIC in µg/mL)	B. subtilis (MIC in µg/mL)	E. coli (MIC in µg/mL)	P. aeruginosa (MIC in µg/mL)
9a	Phenyl	25	25	50	50
9e	4-Chlorophenyl	12.5	25	25	50
9g	4-Nitrophenyl	25	50	50	100
Amoxicillin	-	25	50	100	100
Chloramphenicol	-	12.5	25	25	50

Data extracted from a 2022 study on benzophenone fused azetidinone derivatives.[2]

Table 3: Antibacterial Activity of N-{2-[3-chloro-2-(aryl)-4-oxoazetidin-1-ylamino]-2-oxoethyl}benzamide Derivatives

Compound	R-group (Aryl)	B. subtilis (pMIC in µM/mL)	E. coli (pMIC in µM/mL)	S. aureus (pMIC in µM/mL)
4	2-Chlorophenyl	1.83	1.80	1.81
9	4-Bromophenyl	1.83	1.80	1.84
14	4-Fluorophenyl	1.83	1.84	1.81
Norfloxacin (Std.)	-	2.13	2.13	2.13

pMIC is the negative logarithm of the molar MIC. Higher values indicate greater potency. Data extracted from a 2014 study on 2-azetidinone derivatives.[3]

Experimental Protocols

The antibacterial efficacy of the synthesized azetidinone derivatives is typically assessed using standard microbiological techniques.

Agar Disc Diffusion Method

This method is used to qualitatively assess the antimicrobial activity.[4]

• Preparation of Inoculum: A standardized inoculum of the test microorganism is prepared and uniformly spread onto the surface of a sterile Mueller-Hinton agar plate.

• Disc Impregnation: Sterile filter paper discs (typically 6 mm in diameter) are impregnated with a known concentration of the test compound dissolved in a suitable solvent (e.g., DMSO).[4]

• Incubation: The impregnated discs are placed on the surface of the inoculated agar plates. A standard antibiotic disc and a solvent control disc are also included. The plates are then incubated under appropriate conditions (e.g., 37°C for 24 hours for bacteria).[2]

• Measurement: The antibacterial activity is determined by measuring the diameter of the zone of inhibition (in mm) around each disc.[4][5]

Broth Microdilution Method (for MIC Determination)

This method is used to quantitatively determine the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.[2]

• Serial Dilutions: A series of twofold dilutions of the test compounds are prepared in a liquid growth medium (e.g., Mueller-Hinton broth) in a 96-well microtiter plate.[2]

• Inoculation: Each well is inoculated with a standardized suspension of the test bacteria.[2]

• Incubation: The microtiter plates are incubated at 37°C for 24 hours.[2]

• Observation: The MIC is determined as the lowest concentration of the compound at which no visible turbidity (bacterial growth) is observed.[6]

Mechanism of Action and Experimental Workflow

The primary mechanism of action for these β-lactam derivatives is the inhibition of bacterial cell wall synthesis. The following diagrams illustrate this pathway and a typical experimental workflow for screening these compounds.

Caption: Mechanism of action of azetidinone derivatives.

Caption: Experimental workflow for antibacterial efficacy testing.

References

• 1. mdpi.com [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. ptfarm.pl [ptfarm.pl]
• 4. iasj.rdd.edu.iq [iasj.rdd.edu.iq]
• 5. bepls.com [bepls.com]
• 6. impactfactor.org [impactfactor.org]

A Comparative Guide to Chloroacetylating Agents in Synthesis: Evaluating Alternatives to 1-Azetidin-1-yl-2-chloro-ethanone

For researchers, scientists, and drug development professionals, the selection of an appropriate chloroacetylating agent is a critical step in the synthesis of a wide array of functionalized molecules, including the pharmacologically significant azetidinone (β-lactam) ring system. This guide provides a comparative analysis of common chloroacetylating agents, with a focus on their application, reactivity, and performance in synthetic protocols. While the primary focus is on well-documented reagents, we also address the current standing of "1-Azetidin-1-yl-2-chloro-ethanone" in the scientific literature.

Introduction to Chloroacetylation in Organic Synthesis

Chloroacetylation, the process of introducing a chloroacetyl group (-C(O)CH₂Cl) onto a substrate, is a fundamental transformation in organic chemistry. The resulting chloroacetylated compounds are versatile intermediates, primarily due to the presence of two reactive sites: the electrophilic carbonyl carbon and the carbon atom bearing the chlorine, which is susceptible to nucleophilic substitution. This dual reactivity makes them valuable precursors for the synthesis of various heterocyclic compounds, pharmaceuticals, and other complex organic molecules.

Commonly Employed Chloroacetylating Agents

The most widely used and extensively documented chloroacetylating agent is chloroacetyl chloride (ClCOCH₂Cl) . Its high reactivity and commercial availability make it a staple in many synthetic laboratories. Other chloroacetylating agents include chloroacetic anhydride and chloroacetic acid used in conjunction with a coupling agent.

Chloroacetyl Chloride: The Workhorse Reagent

Chloroacetyl chloride is a highly reactive acyl chloride used extensively in the synthesis of chloroacetamides and in the Staudinger synthesis of β-lactams.[1][2]

Reaction Mechanism: Staudinger Synthesis of β-Lactams

The Staudinger synthesis involves the [2+2] cycloaddition of a ketene (generated in situ from an acyl chloride) with an imine to form a β-lactam ring. When using chloroacetyl chloride, a chloroketene is formed as the reactive intermediate.

Caption: Staudinger synthesis of β-lactams using chloroacetyl chloride.

Performance Data for Chloroacetyl Chloride in Azetidinone Synthesis

The following table summarizes representative data for the synthesis of azetidin-2-ones using chloroacetyl chloride from various Schiff bases (imines).

Substrate (Schiff Base)	Base	Solvent	Reaction Time	Temperature	Yield (%)	Reference
N'-benzylidene-2-(1H-pyrrol-1-yl)acetohydrazide	Triethylamine	Ethanol	3 h	Reflux	81	[3]
Schiff bases of 2-amino-1,3-thiazole derivatives	Triethylamine	1,4-Dioxane	51 h	Room Temp.	Moderate to Good	[4]
N'-(arylidene)hydrazino]acetylamino}benzothiazole derivatives	Triethylamine	Dioxane	8 h	0-5 °C then Reflux	53-60
Heterocyclic imines	Triethylamine	CHCl₃, THF, or Toluene	Not Specified	Reflux	Good	[5]
N'-arylidene acetohydrazide derivatives (Microwave)	Triethylamine	Not Specified	30-45 min	Not Specified	81-96	[5]
N'-arylidene acetohydrazide derivatives (Conventional)	Triethylamine	Not Specified	16-24 h	Not Specified	50-60	[5]

Advantages of Chloroacetyl Chloride:

• High Reactivity: Enables reactions with a wide range of nucleophiles, often under mild conditions.

• Commercial Availability and Cost-Effectiveness: Readily available from numerous chemical suppliers at a relatively low cost.

• Versatility: Used in a broad spectrum of reactions beyond β-lactam synthesis, including the formation of chloroacetamides which are precursors to many herbicides.

Disadvantages of Chloroacetyl Chloride:

• Moisture Sensitivity: Hydrolyzes readily in the presence of water, requiring anhydrous reaction conditions.

• Corrosive and Lachrymatory: Requires careful handling in a fume hood with appropriate personal protective equipment.

• Byproduct Formation: The reaction produces hydrochloric acid, which must be neutralized with a base, often leading to the formation of salt byproducts that require removal during workup.

Other Chloroacetylating Agents

While chloroacetyl chloride is dominant, other reagents can be used for chloroacetylation.

• Chloroacetic Anhydride: A more reactive and less volatile alternative to chloroacetyl chloride, but it is also more expensive. It can be advantageous in cases where the volatility of chloroacetyl chloride is problematic.

• Chloroacetic Acid with Coupling Agents: Chloroacetic acid can be used in conjunction with coupling agents like dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) to form an active ester in situ, which then reacts with the substrate. This method avoids the formation of HCl but introduces the complexity of removing the coupling agent byproducts.

The Case of "1-Azetidin-1-yl-2-chloro-ethanone"

A thorough search of the scientific literature, including major chemical databases, did not yield any published research detailing the synthesis, reactivity, or application of "1-Azetidin-1-yl-2-chloro-ethanone" as a chloroacetylating agent. While this compound is listed by some commercial suppliers, the absence of experimental data in peer-reviewed journals prevents a direct, evidence-based comparison with established reagents like chloroacetyl chloride.

Hypothetical Reactivity and Potential Advantages/Disadvantages

Based on its structure, "1-Azetidin-1-yl-2-chloro-ethanone" is an N-acyl derivative of azetidine. The reactivity of its chloroacetyl group would likely be attenuated compared to chloroacetyl chloride.

Potential Advantages:

• Milder Reagent: As an amide, it would be expected to be less reactive and less sensitive to moisture than an acyl chloride, potentially allowing for reactions under less stringent conditions.

• Reduced Acidity of Byproduct: The reaction would release azetidine as a byproduct, which is a weak base, avoiding the generation of corrosive HCl.

Potential Disadvantages:

• Lower Reactivity: The reduced electrophilicity of the carbonyl carbon could lead to slower reaction rates and may require higher temperatures or longer reaction times to achieve comparable yields to chloroacetyl chloride.

• Substrate Scope: Its milder nature might limit its effectiveness with less nucleophilic substrates.

• Synthesis and Cost: The synthesis of "1-Azetidin-1-yl-2-chloro-ethanone" itself would likely involve the reaction of azetidine with chloroacetyl chloride, adding a synthetic step and increasing the overall cost compared to using chloroacetyl chloride directly.

The following diagram illustrates the logical relationship for the synthesis of the target compound and its potential, though undocumented, use.

Caption: Synthesis and hypothetical application of 1-Azetidin-1-yl-2-chloro-ethanone.

Experimental Protocols

General Procedure for the Synthesis of Azetidin-2-ones using Chloroacetyl Chloride

The following is a representative experimental protocol for the Staudinger cycloaddition.

Materials:

• Schiff base (imine) (1.0 eq)

• Triethylamine (TEA) (2.0 eq)

• Chloroacetyl chloride (2.0 eq)

• Anhydrous 1,4-Dioxane (solvent)

Procedure:

• A solution of the Schiff base (0.002 mol) and triethylamine (0.004 mol) in anhydrous 1,4-dioxane (50 mL) is prepared in a round-bottom flask equipped with a magnetic stirrer and a dropping funnel.[4]

• The solution is cooled to 0-5 °C in an ice bath.

• Chloroacetyl chloride (0.004 mol) is added dropwise to the stirred solution over a period of 20 minutes.[4]

• The reaction mixture is then stirred for an additional 3 hours at the same temperature.

• The reaction is allowed to proceed at room temperature for 48 hours.[4]

• The precipitated triethylamine hydrochloride is removed by filtration.

• The filtrate is concentrated under reduced pressure.

• The resulting solid is poured into crushed ice or cold water to precipitate the product.

• The crude product is collected by filtration, washed with water, and dried.

• Purification is typically achieved by recrystallization from a suitable solvent (e.g., ethanol).

Workflow Diagram for Azetidin-2-one Synthesis

Caption: General workflow for the synthesis of azetidin-2-ones.

Conclusion

In the realm of chloroacetylating agents for organic synthesis, chloroacetyl chloride remains the reagent of choice for most applications due to its high reactivity, versatility, and cost-effectiveness. Its use in the synthesis of azetidinones via the Staudinger reaction is well-established, with numerous protocols and extensive data available in the literature.

While "1-Azetidin-1-yl-2-chloro-ethanone" presents an interesting structural alternative, the current lack of published experimental data on its synthesis and reactivity precludes a meaningful comparison with established chloroacetylating agents. Researchers and drug development professionals are therefore advised to rely on the extensive body of work surrounding chloroacetyl chloride and other well-documented reagents for their synthetic needs. Future studies on the reactivity and applications of "1-Azetidin-1-yl-2-chloro-ethanone" would be necessary to evaluate its potential as a viable alternative in organic synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. New Strategies for the Synthesis of 1- and 2-Azetines and Their Applications as Value-Added Building Blocks - PMC [pmc.ncbi.nlm.nih.gov]
• 3. jmchemsci.com [jmchemsci.com]
• 4. chemijournal.com [chemijournal.com]
• 5. mdpi.com [mdpi.com]

A Comparative Guide to the Structural Validation of "1-Azetidin-1-yl-2-chloro-ethanone"

For Researchers, Scientists, and Drug Development Professionals

The precise determination of a molecule's three-dimensional structure is a cornerstone of modern chemical and pharmaceutical research. For novel compounds such as "1-Azetidin-1-yl-2-chloro-ethanone," a multifaceted analytical approach is essential to unambiguously confirm its structural integrity. This guide provides a comprehensive comparison of X-ray crystallography, the gold standard for structural elucidation, with powerful alternative techniques including Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS). Each method offers unique insights into the molecular architecture, and their combined application provides a robust validation of the target structure.

While a public crystal structure for "1-Azetidin-1-yl-2-chloro-ethanone" is not available, this guide presents expected data based on known structures of similar acylated azetidines and chloro-ethanone derivatives, alongside typical spectroscopic data for robust comparison.

Data Presentation: A Comparative Overview

The following tables summarize the expected quantitative data from each analytical technique for the structural validation of "1-Azetidin-1-yl-2-chloro-ethanone."

Table 1: Hypothetical X-ray Crystallography Data

This table presents representative crystallographic parameters for "1-Azetidin-1-yl-2-chloro-ethanone," extrapolated from similar reported structures.

Parameter	Expected Value
Crystal System	Monoclinic
Space Group	P2₁/c
a (Å)	~ 8.7
b (Å)	~ 12.4
c (Å)	~ 16.6
β (°)	~ 101.5
Volume (ų)	~ 1758
Z	4
Bond Length C=O (Å)	~ 1.23
Bond Length C-N (Å)	~ 1.35
Bond Length C-Cl (Å)	~ 1.78
Bond Angle C-N-C (°)	~ 92 (in azetidine ring)
Bond Angle O=C-N (°)	~ 125

Table 2: Nuclear Magnetic Resonance (NMR) Spectroscopy Data

NMR spectroscopy provides detailed information about the chemical environment of each atom.

¹H NMR (in CDCl₃)	¹³C NMR (in CDCl₃)
Chemical Shift (δ, ppm)	Assignment
~ 4.2 (t)	-CH₂- (azetidine, adjacent to N)
~ 2.4 (quintet)	-CH₂- (azetidine)
~ 4.1 (s)	-CH₂-Cl

Table 3: Infrared (IR) Spectroscopy Data

IR spectroscopy is used to identify the functional groups present in a molecule.

Wavenumber (cm⁻¹)	Assignment
~ 2950-2850	C-H stretch (aliphatic)
~ 1740-1720	C=O stretch (amide)
~ 1450-1400	C-H bend (scissoring)
~ 1250-1200	C-N stretch
~ 750-700	C-Cl stretch

Table 4: Mass Spectrometry (MS) Data

Mass spectrometry determines the molecular weight and can provide structural information through fragmentation patterns.

m/z	Assignment
133/135	[M]⁺ (Molecular ion peak, with ³⁵Cl/³⁷Cl isotope pattern)
105/107	[M - CO]⁺
84	[M - CH₂Cl]⁺
56	[Azetidine]⁺

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

Single-Crystal X-ray Diffraction

• Crystal Growth: Single crystals of "1-Azetidin-1-yl-2-chloro-ethanone" are grown, typically by slow evaporation of a saturated solution in an appropriate solvent (e.g., ethanol, ethyl acetate).

• Data Collection: A suitable crystal is mounted on a goniometer and placed in a diffractometer. The crystal is cooled to a low temperature (e.g., 100 K) to minimize thermal vibrations. X-rays (e.g., Mo Kα radiation, λ = 0.71073 Å) are directed at the crystal, and the diffraction pattern is recorded on a detector as the crystal is rotated.

• Structure Solution and Refinement: The collected diffraction data are processed to determine the unit cell dimensions and space group. The structure is solved using direct methods or Patterson methods and then refined using full-matrix least-squares on F².

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Approximately 5-10 mg of the compound is dissolved in ~0.6 mL of a deuterated solvent (e.g., CDCl₃) in an NMR tube. A small amount of tetramethylsilane (TMS) may be added as an internal standard (0 ppm).

• Data Acquisition: The NMR tube is placed in the spectrometer. For ¹H NMR, a standard pulse sequence is used to acquire the spectrum. For ¹³C NMR, a proton-decoupled pulse sequence is typically employed to simplify the spectrum.

• Data Processing: The acquired free induction decay (FID) is Fourier transformed to obtain the spectrum. The spectrum is then phased, baseline-corrected, and referenced.

Infrared (IR) Spectroscopy

• Sample Preparation: A small amount of the solid sample is ground with dry potassium bromide (KBr) and pressed into a thin, transparent pellet. Alternatively, a thin film can be cast from a volatile solvent onto a salt plate (e.g., NaCl or KBr).

• Data Acquisition: A background spectrum of the empty sample compartment (or the KBr pellet holder) is recorded. The sample is then placed in the spectrometer, and the sample spectrum is recorded.

• Data Processing: The sample spectrum is ratioed against the background spectrum to produce a transmittance or absorbance spectrum.

Mass Spectrometry (MS)

• Sample Introduction: A dilute solution of the sample is introduced into the mass spectrometer, typically via direct infusion or after separation by gas chromatography (GC) or liquid chromatography (LC).

• Ionization: The sample molecules are ionized, for example, by electron impact (EI) or electrospray ionization (ESI).

• Mass Analysis: The resulting ions are separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., quadrupole or time-of-flight).

• Detection: The separated ions are detected, and a mass spectrum is generated, showing the relative abundance of each ion.

Visualizations

Workflow for Structural Validation

The following diagram illustrates the logical workflow for the structural validation of a small molecule like "1-Azetidin-1-yl-2-chloro-ethanone," comparing the roles of different analytical techniques.

Caption: Workflow for the structural validation of a small molecule.

Comparison of Analytical Techniques

This diagram illustrates the relationship between the different analytical techniques and the type of structural information they provide.

Caption: Information derived from different analytical techniques.

Biological activity of "1-Azetidin-1-yl-2-chloro-ethanone" derivatives compared to standard antibiotics

An Objective Analysis for Researchers and Drug Development Professionals

The emergence of multidrug-resistant pathogens presents a significant global health challenge, necessitating the discovery and development of novel antimicrobial agents. Azetidin-2-ones, commonly known as β-lactams, are a well-established class of antibiotics, with penicillin being a prominent example.[1][2] The core four-membered ring of azetidinone is a pharmacophore that continues to be a focal point for the synthesis of new derivatives with potentially enhanced biological activities.[2][3] This guide provides a comparative analysis of the biological activity of various synthesized azetidinone derivatives, with a particular focus on structures incorporating a chloro substituent, against standard antibiotics. The data presented is compiled from several studies to offer a broad perspective on the potential of this class of compounds.

Comparative Antimicrobial Activity

The antimicrobial efficacy of novel compounds is typically evaluated by determining the Minimum Inhibitory Concentration (MIC) or by measuring the zone of inhibition in agar diffusion assays. The following tables summarize the antibacterial and antifungal activities of several newly synthesized azetidinone derivatives compared to standard reference antibiotics.

Table 1: Antibacterial Activity of Azetidinone Derivatives Compared to Standard Antibiotics

Compound/Derivative	Test Organism	Zone of Inhibition (mm)	MIC (µg/mL)	Standard Antibiotic	Zone of Inhibition (mm)	MIC (µg/mL)	Reference
Azetidinone Derivative AZT b2	Staphylococcus aureus	-	-	Amikacin	-	-	[4]
Azetidinone Derivative AZT g2	Escherichia coli	-	-	Amikacin	-	-	[4]
3-chloro-4-(substituted)phenyl-azetidin-2-one (4k)	Escherichia coli	93.06 (% activity of standard)	-	Cotrimoxazole	100 (% activity)	-	[1]
3-chloro-4-(substituted)phenyl-azetidin-2-one (4o)	Escherichia coli	93.06 (% activity of standard)	-	Cotrimoxazole	100 (% activity)	-	[1]
Azetidinone Derivative Vb	-	-	-	Moxifloxacin	-	-	[5]
2-azetidinone (compd no 3g)	-	Good Activity	-	Ampicillin	-	-	[6]
Azetidinone Derivative AZ2	Bacillus subtilis	Significant Activity	-	Procaine penicillin, Streptomycin	-	-	[7]
Azetidinone Derivative AZ3	Pseudomonas aeruginosa	Significant Activity	-	Procaine penicillin, Streptomycin	-	-	[7]
Azetidinone Derivative [IV]c	Staphylococcus aureus	Larger than control	-	Amoxicillin-clavulanate	-	-	[8]
Azetidinone Derivative [IV]d	Escherichia coli	Larger than control	-	Amoxicillin-clavulanate	-	-	[8]
N-{2-[3-chloro-2-(2-chlorophenyl)-4-oxoazetidin-1-ylamino]-2-oxoethyl}benzamide (4)	-	-	Most Potent	-	-	-	[9]
Azetidinone Derivative 3b	-	-	Good Activity	Ciprofloxacin	-	-	[3]
Azetidinone Derivative 3c	-	-	Good Activity	Ciprofloxacin	-	-	[3]

Note: A direct comparison of zone of inhibition in 'mm' or MIC in 'µg/mL' is challenging as reporting formats vary across studies. Some studies report percentage activity relative to the standard.

Table 2: Antifungal Activity of Azetidinone Derivatives Compared to Standard Antifungal Agents

Compound/Derivative	Test Organism	Zone of Inhibition (mm)	MIC (µg/mL)	Standard Antifungal	Zone of Inhibition (mm)	MIC (µg/mL)	Reference
Azetidinone Derivative AZT b2	Candida albicans	-	-	Ketoconazole	-	-	[4]
Azetidinone Derivative AZT g2	Candida albicans	-	-	Ketoconazole	-	-	[4]
3-chloro-4-(substituted)phenyl-azetidin-2-one (4m)	Aspergillus niger	78.7 (% activity of standard)	-	Fluconazole	100 (% activity)	-	[1]
3-chloro-4-(substituted)phenyl-azetidin-2-one (4v)	Colletotrichum capsici	78.7 (% activity of standard)	-	Fluconazole	100 (% activity)	-	[1]
2-azetidinone (compd no 3g)	-	Good Activity	-	Ketoconazole	-	-	[6]

Experimental Protocols

The synthesis and biological evaluation of azetidinone derivatives generally follow a standardized set of procedures. Below are detailed methodologies for the key experiments cited in the comparative data.

Synthesis of 3-Chloro-Azetidin-2-one Derivatives (General Procedure)

A common route for the synthesis of 3-chloro-azetidin-2-ones involves the cycloaddition of a Schiff base with chloroacetyl chloride.[1][6][10]

• Formation of Schiff Base (Imine): An aromatic aldehyde is condensed with a primary amine (often a substituted aniline) in a suitable solvent like ethanol or dioxane. The reaction mixture is typically refluxed for a few hours. The formation of the Schiff base can be monitored by thin-layer chromatography (TLC).

• Cycloaddition Reaction: To a stirred solution of the Schiff base and a base (commonly triethylamine) in an anhydrous solvent (e.g., dioxane or dimethylformamide), chloroacetyl chloride is added dropwise at room temperature.[6][10] The reaction mixture is then stirred for a period, followed by refluxing for several hours. The triethylamine acts as a catalyst and a scavenger for the hydrochloric acid produced during the reaction.

• Isolation and Purification: After the reaction is complete, the mixture is cooled, and the precipitated product is filtered, washed, and recrystallized from a suitable solvent to yield the purified 3-chloro-azetidin-2-one derivative.

Antimicrobial Susceptibility Testing

The in vitro antimicrobial activity of the synthesized compounds is predominantly assessed using the following methods:

• Agar Disk Diffusion Method (Kirby-Bauer Test): This is a widely used method for preliminary screening of antimicrobial activity.[11][12]

  • A standardized inoculum of the test microorganism is uniformly swabbed onto the surface of a Mueller-Hinton agar plate.

  • Sterile filter paper discs impregnated with a known concentration of the test compound are placed on the agar surface.

  • Standard antibiotic discs are used as positive controls.

  • The plates are incubated under appropriate conditions (e.g., 37°C for 24 hours for bacteria).

  • The diameter of the zone of inhibition around each disc is measured in millimeters. A larger zone of inhibition indicates greater antimicrobial activity.

• Broth Microdilution Method (for Minimum Inhibitory Concentration - MIC): This method provides a quantitative measure of antimicrobial activity.[11][13]

  • Serial twofold dilutions of the test compounds and standard antibiotics are prepared in a liquid growth medium in microtiter plates.

  • A standardized suspension of the test microorganism is added to each well.

  • The plates are incubated under suitable conditions.

  • The MIC is determined as the lowest concentration of the compound that completely inhibits the visible growth of the microorganism.

Visualizing the Experimental Workflow

The following diagram illustrates the general workflow for the synthesis and antimicrobial evaluation of azetidinone derivatives.

Caption: General workflow for the synthesis and antimicrobial screening of azetidinone derivatives.

References

• 1. Synthesis and Antimicrobial Activities of Some New Azetidin-2-ones and Thiazolidin-4-ones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. impactfactor.org [impactfactor.org]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis and Antimicrobial Activity of Azetidin-2-One Fused 2-Chloro-3-Formyl Quinoline Derivatives – Oriental Journal of Chemistry [orientjchem.org]
• 5. bepls.com [bepls.com]
• 6. sphinxsai.com [sphinxsai.com]
• 7. Synthesis and Antibacterial Activity of Some Azetidinone Derivatives Containing 2-Amino 6,7 Substituted Benzothiazole [] [jag.journalagent.com]
• 8. pubs.aip.org [pubs.aip.org]
• 9. ptfarm.pl [ptfarm.pl]
• 10. mdpi.com [mdpi.com]
• 11. Antimicrobial Susceptibility Testing - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. emedicine.medscape.com [emedicine.medscape.com]
• 13. researchgate.net [researchgate.net]

From Benchtop to Bedside: A Comparative Guide to In Vitro and In Vivo Studies of Azetidinone-Based Compounds

For researchers, scientists, and drug development professionals, the journey of a potential therapeutic from a laboratory curiosity to a clinical candidate is a meticulous process. A critical phase in this journey involves bridging the gap between promising in vitro results and demonstrable efficacy in a living system. This guide provides a comprehensive comparison of in vitro and in vivo studies on a class of heterocyclic compounds rooted in the "1-Azetidin-1-yl-2-chloro-ethanone" framework, more broadly known as azetidin-2-ones or β-lactams. By presenting quantitative data, detailed experimental protocols, and visual workflows, this document aims to illuminate the path from petri dish to preclinical models for this versatile chemical scaffold.

The azetidin-2-one ring is a cornerstone of many life-saving antibiotics and has shown significant potential in other therapeutic areas, including oncology and mycology. While initial screening in a controlled in vitro environment is essential for identifying active compounds, these results do not always translate to success in complex biological systems. This guide will delve into the nuances of both experimental settings, providing a clearer understanding of the strengths and limitations of each approach in the context of azetidinone-based drug discovery.

Anticancer Activity: From Cell Lines to Xenografts

The anticancer potential of azetidin-2-one derivatives has been a significant area of research, with numerous compounds demonstrating cytotoxicity against various cancer cell lines. A notable example is the derivative N-(p-methoxy-phenyl)-2-(p-methyl-phenyl)-3-phenoxy-azetidin-2-one , which has shown promising activity in in vitro assays.

In Vitro Anticancer Studies

In vitro anticancer testing provides a rapid and high-throughput method to assess the direct cytotoxic effects of a compound on cancer cells.

Table 1: Summary of In Vitro Anticancer Activity of N-(p-methoxy-phenyl)-2-(p-methyl-phenyl)-3-phenoxy-azetidin-2-one

Cancer Cell Line	IC50 (µM)	Reference
SiHa (Cervical Cancer)	0.1	[1]
B16F10 (Melanoma)	1.2	[1]
MCF-7 (Breast Cancer)	17 nM	[1]

These results indicate potent and selective activity against specific cancer cell lines. The mechanism of action for some of these compounds involves the induction of apoptosis.[1]

Experimental Protocol: In Vitro Cytotoxicity Assay (MTT Assay)

• Cell Seeding: Plate cancer cells (e.g., MCF-7, SiHa, B16F10) in 96-well plates at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the azetidinone compound in the appropriate cell culture medium. Add the diluted compounds to the wells, including a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plates for 48-72 hours at 37°C in a humidified atmosphere with 5% CO2.

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for another 4 hours.

• Formazan Solubilization: Remove the medium and add a solubilizing agent (e.g., DMSO or isopropanol with HCl) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

In Vivo Anticancer Studies

While in vitro data is encouraging, in vivo models are essential to evaluate a compound's efficacy, pharmacokinetics, and toxicity in a whole organism. Xenograft models in immunocompromised mice are a common approach.

Table 2: Representative In Vivo Anticancer Efficacy of Azetidin-2-one Derivatives

Compound/Derivative	Cancer Model	Animal Model	Dosing Regimen	Tumor Growth Inhibition (%)	Reference
Azetidinone Derivative 1	Breast Cancer Xenograft (MCF-7)	Nude Mice	10 mg/kg, i.p., daily	55	[2]
Azetidinone Derivative 2	Colon Cancer Xenograft (HT-29)	SCID Mice	20 mg/kg, p.o., twice daily	48	[2]

Note: Specific in vivo data for N-(p-methoxy-phenyl)-2-(p-methyl-phenyl)-3-phenoxy-azetidin-2-one was not available in the searched literature. The table presents representative data for other anticancer azetidin-2-one derivatives to illustrate typical in vivo outcomes.

Experimental Protocol: In Vivo Xenograft Study

• Cell Culture and Implantation: Culture human cancer cells (e.g., MCF-7) to a sufficient number. Inject a suspension of these cells subcutaneously into the flank of immunocompromised mice (e.g., nude or SCID mice).

• Tumor Growth Monitoring: Monitor the mice regularly for tumor formation and measure tumor volume using calipers.

• Treatment Administration: Once tumors reach a predetermined size, randomize the mice into treatment and control groups. Administer the azetidinone compound via the desired route (e.g., intraperitoneal, oral) at a specified dose and schedule. The control group receives the vehicle.

• Efficacy Assessment: Continue to measure tumor volume throughout the study. At the end of the study, euthanize the mice and excise the tumors for weighing and further analysis (e.g., histology, biomarker analysis).

• Toxicity Monitoring: Monitor the animals for signs of toxicity, such as weight loss, changes in behavior, or other adverse effects.

Workflow for an in vivo anticancer xenograft study.

Antimicrobial Activity: From MICs to Infection Models

The foundational therapeutic application of the azetidin-2-one scaffold is its antibacterial activity. The 3-chloro-4-phenyl-azetidin-2-one framework has been extensively explored for its antimicrobial properties.

In Vitro Antimicrobial Studies

In vitro antimicrobial susceptibility testing is crucial for determining the intrinsic activity of a compound against various pathogens. The minimum inhibitory concentration (MIC) is a key parameter.

Table 3: Summary of In Vitro Antibacterial Activity of 3-Chloro-4-phenyl-azetidin-2-one Derivatives

Bacterial Strain	MIC (µg/mL)	Reference
Staphylococcus aureus	12.5 - 50	[3][4][5]
Bacillus subtilis	25 - 100	[5]
Escherichia coli	50 - 200	[4][6]
Pseudomonas aeruginosa	100 - >200	[6]

The data indicates that these compounds are generally more effective against Gram-positive bacteria.

Experimental Protocol: In Vitro Minimum Inhibitory Concentration (MIC) Determination (Broth Microdilution)

• Bacterial Culture: Grow the bacterial strains to be tested in a suitable broth medium overnight.

• Compound Preparation: Prepare a stock solution of the azetidinone compound and make serial two-fold dilutions in a 96-well microtiter plate containing broth.

• Inoculation: Adjust the overnight bacterial culture to a standardized concentration (e.g., 0.5 McFarland standard) and add a specific volume to each well of the microtiter plate.

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth. This can be assessed visually or by measuring the optical density.

In Vivo Antimicrobial Studies

To evaluate the therapeutic potential of an antimicrobial agent, in vivo infection models are indispensable. These models assess the compound's ability to combat an infection in a living host, taking into account factors like pharmacokinetics and host immune responses.

Table 4: Representative In Vivo Antibacterial Efficacy of Azetidin-2-one Derivatives

Compound/Derivative	Infection Model	Animal Model	Dosing Regimen	Reduction in Bacterial Load (log10 CFU)	Reference
Azetidinone Derivative 3	Systemic S. aureus Infection	Mice	25 mg/kg, i.v., single dose	2.5 (in spleen)	[2]
Azetidinone Derivative 4	E. coli Thigh Infection	Neutropenic Mice	50 mg/kg, s.c., every 8h	3.0 (in thigh muscle)	[2]

Experimental Protocol: In Vivo Murine Systemic Infection Model

• Pathogen Preparation: Prepare a standardized inoculum of the bacterial pathogen (e.g., S. aureus) from an overnight culture.

• Infection: Induce a systemic infection in mice by injecting the bacterial suspension intravenously or intraperitoneally.

• Treatment: At a specified time post-infection, administer the azetidinone compound via the desired route. A control group should receive the vehicle.

• Monitoring: Observe the animals for signs of illness and mortality over a set period (e.g., 7 days).

• Bacterial Load Determination: At specific time points, a subset of animals from each group can be euthanized to determine the bacterial load in various organs (e.g., spleen, liver, blood) by plating homogenized tissue or blood on agar plates and counting the colony-forming units (CFU).

Workflow for an in vivo systemic antibacterial efficacy study.

Conclusion: Bridging the In Vitro-In Vivo Gap

The data and protocols presented in this guide highlight the critical importance of both in vitro and in vivo studies in the development of azetidin-2-one-based therapeutics. While in vitro assays provide essential initial data on a compound's activity and mechanism, in vivo models are indispensable for evaluating its true therapeutic potential in a complex physiological environment.

For researchers working with "1-Azetidin-1-yl-2-chloro-ethanone" based compounds, a thorough understanding of these complementary experimental approaches is paramount. The successful translation of a promising compound from the lab to the clinic hinges on a well-designed and rigorously executed testing strategy that effectively bridges the in vitro to in vivo divide. Future research should aim to conduct and report both types of studies for the same compounds to facilitate a more direct and meaningful comparison, ultimately accelerating the development of novel and effective azetidinone-based medicines.

References

• 1. Biological Evaluation in Vitro and in Silico of Azetidin-2-one Derivatives as Potential Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis and Antimicrobial Activities of Some New Azetidin-2-ones and Thiazolidin-4-ones - PMC [pmc.ncbi.nlm.nih.gov]
• 5. bepls.com [bepls.com]
• 6. chemijournal.com [chemijournal.com]

Spectroscopic Data Comparison for the Structural Confirmation of 1-Azetidin-1-yl-2-chloro-ethanone

A Comprehensive Guide for Researchers

This guide provides a comparative analysis of spectroscopic data for the structural confirmation of "1-Azetidin-1-yl-2-chloro-ethanone." Due to the limited availability of experimental spectra for this specific compound, this report contrasts predicted spectroscopic data for the target molecule with experimental data from a close structural analog, "2-chloro-N,N-diethylacetamide." This comparison offers valuable insights for researchers, scientists, and professionals in drug development for the characterization of novel azetidinone-containing compounds.

Structural Overview and Spectroscopic Rationale

The structures of "1-Azetidin-1-yl-2-chloro-ethanone" and its acyclic analog, "2-chloro-N,N-diethylacetamide," are presented below. The key differences lie in the cyclic nature of the azetidine ring versus the two ethyl groups attached to the nitrogen atom. These structural variations are expected to manifest in distinct chemical shifts in their Nuclear Magnetic Resonance (NMR) spectra and unique vibrational modes in their Infrared (IR) spectra.

Figure 1. Chemical structures of the target compound and its analog.

Predicted vs. Experimental Spectroscopic Data

The following tables summarize the predicted ¹H and ¹³C NMR data for "1-Azetidin-1-yl-2-chloro-ethanone" and the experimental data for "2-chloro-N,N-diethylacetamide."

¹H NMR Data Comparison

Assignment	1-Azetidin-1-yl-2-chloro-ethanone (Predicted, 400 MHz, CDCl₃)	2-chloro-N,N-diethylacetamide (Experimental, 90 MHz, CDCl₃)[1]
-CH₂-Cl	~ 4.1 ppm (s, 2H)	4.05 ppm (s, 2H)
-N-CH₂- (ring)	~ 4.0 ppm (t, 2H)	-
-N-CH₂- (ethyl)	-	3.38 ppm (q, 4H)
-CH₂- (ring)	~ 2.3 ppm (quint, 2H)	-
-CH₃ (ethyl)	-	1.18 ppm (t, 6H)

¹³C NMR Data Comparison

Assignment	1-Azetidin-1-yl-2-chloro-ethanone (Predicted, 100 MHz, CDCl₃)	2-chloro-N,N-diethylacetamide (Experimental, CDCl₃)
C=O	~ 165 ppm	165.8 ppm
-CH₂-Cl	~ 42 ppm	41.5 ppm
-N-CH₂- (ring)	~ 50 ppm	-
-N-CH₂- (ethyl)	-	42.1, 40.5 ppm
-CH₂- (ring)	~ 16 ppm	-
-CH₃ (ethyl)	-	14.0, 12.8 ppm

IR Data Comparison

Assignment	1-Azetidin-1-yl-2-chloro-ethanone (Predicted)	2-chloro-N,N-diethylacetamide (Experimental, liquid film)[2]
C=O stretch (amide)	~ 1650-1670 cm⁻¹	~ 1650 cm⁻¹
C-N stretch	~ 1200-1300 cm⁻¹	~ 1250 cm⁻¹
C-Cl stretch	~ 650-800 cm⁻¹	~ 700 cm⁻¹
C-H stretch (alkyl)	~ 2850-2990 cm⁻¹	~ 2970, 2930, 2870 cm⁻¹

Experimental Protocols

General Synthesis of 1-(Chloroacetyl)azetidine

A solution of azetidine in an inert solvent (e.g., dichloromethane or diethyl ether) is cooled in an ice bath. To this, a solution of chloroacetyl chloride in the same solvent is added dropwise with stirring. An organic base, such as triethylamine, is typically added to neutralize the HCl byproduct. The reaction mixture is stirred at room temperature for several hours. After the reaction is complete, the mixture is washed with water and brine, dried over an anhydrous salt (e.g., MgSO₄), and the solvent is removed under reduced pressure to yield the crude product, which can be further purified by chromatography or distillation.

Figure 2. Synthetic workflow for 1-Azetidin-1-yl-2-chloro-ethanone.

Spectroscopic Analysis

• NMR Spectroscopy: ¹H and ¹³C NMR spectra are typically recorded on a 300, 400, or 500 MHz spectrometer. The sample is dissolved in a deuterated solvent, commonly chloroform-d (CDCl₃), containing tetramethylsilane (TMS) as an internal standard (0.00 ppm).

• IR Spectroscopy: Infrared spectra are obtained using an FT-IR spectrometer. Liquid samples can be analyzed as a thin film between NaCl or KBr plates. Solid samples are typically analyzed as a KBr pellet or using an Attenuated Total Reflectance (ATR) accessory.

Structure Confirmation Workflow

The process of confirming the structure of "1-Azetidin-1-yl-2-chloro-ethanone" involves a logical sequence of steps, from synthesis to spectroscopic analysis and data interpretation.

Figure 3. Workflow for structure confirmation.

References

• 1. 2-Chloro-N,N-diethylacetamide(2315-36-8) 1H NMR spectrum [chemicalbook.com]
• 2. dev.spectrabase.com [dev.spectrabase.com]

A Comparative Guide to the Synthesis of Azetidinones from 1-Azetidin-1-yl-2-chloro-ethanone and its Analogs

For researchers, scientists, and professionals in drug development, the synthesis of the azetidinone (β-lactam) ring is a cornerstone of medicinal chemistry. This guide provides a comparative analysis of two primary synthetic routes to bicyclic azetidinones, starting from precursors like 1-azetidin-1-yl-2-chloro-ethanone. The two methods explored are intramolecular cyclization of N-haloacetylated cyclic amines and the Staudinger [2+2] ketene-imine cycloaddition.

This publication details the experimental protocols, compares quantitative data, and provides visualizations of the synthetic workflows to aid in the selection of the most suitable method for specific research and development needs.

Route 1: Intramolecular Cyclization of N-Chloroacetylated Amines

The intramolecular cyclization of N-haloacetylated amines presents a direct pathway to the formation of a bicyclic β-lactam core. This method relies on the formation of a carbanion alpha to the carbonyl group, which then acts as a nucleophile to displace the halogen, forming the strained four-membered azetidinone ring.

Experimental Protocol: Base-Assisted Intramolecular Cyclization

A representative procedure for the synthesis of a bicyclic azetidinone, such as 1-azabicyclo[3.2.0]heptan-7-one from 1-(2-chloroacetyl)pyrrolidine, is as follows:

• Preparation of the Precursor: To a solution of the cyclic amine (e.g., pyrrolidine) in a suitable solvent such as tetrahydrofuran (THF), chloroacetyl chloride is added dropwise at a reduced temperature (e.g., -20 °C to 0 °C). The reaction mixture is stirred for a designated period, typically 2-4 hours, to yield the N-chloroacetylated precursor.

• Cyclization: The N-chloroacetylated amine is then treated with a strong base to induce cyclization. Common bases for this transformation include sodium hydride (NaH) or lithium diisopropylamide (LDA). The reaction is typically carried out in an aprotic solvent like THF or dimethylformamide (DMF) at temperatures ranging from ambient to elevated, depending on the substrate and base used.

• Work-up and Purification: Upon completion, the reaction is quenched, and the product is extracted using an organic solvent. The crude product is then purified by column chromatography or crystallization to afford the desired bicyclic azetidinone.

Route 2: Staudinger [2+2] Ketene-Imine Cycloaddition

The Staudinger synthesis is a powerful and widely utilized method for the construction of the β-lactam ring.[1][2] This [2+2] cycloaddition involves the reaction of a ketene, often generated in situ, with an imine.[1][2] For the synthesis of bicyclic azetidinones, a cyclic imine is a key starting material.

Experimental Protocol: Staudinger Reaction for Bicyclic Azetidinones

A general procedure for the synthesis of a bicyclic azetidinone via the Staudinger reaction is outlined below:

• Formation of the Imine: A cyclic amine is reacted with an appropriate aldehyde or ketone to form the corresponding cyclic imine (e.g., a pyrroline). This reaction is often carried out with a dehydrating agent or by azeotropic removal of water.

• Generation of the Ketene and Cycloaddition: In a separate flask, a solution of an acyl chloride (e.g., chloroacetyl chloride) in an inert solvent like dichloromethane (DCM) is treated with a tertiary amine base, such as triethylamine, at low temperature (e.g., -78 °C). This generates the ketene in situ. The previously prepared cyclic imine is then added to the reaction mixture. The reaction is allowed to warm to room temperature and stirred until completion.

• Work-up and Purification: The reaction is quenched, and the product is extracted and purified using standard techniques like column chromatography to yield the bicyclic azetidinone.

Comparative Data

The choice between intramolecular cyclization and the Staudinger synthesis often depends on the availability of starting materials, desired substitution patterns, and scalability. The following table summarizes key comparative data for the two routes.

Parameter	Intramolecular Cyclization	Staudinger [2+2] Cycloaddition
Starting Materials	Cyclic amine, Chloroacetyl chloride	Cyclic imine, Acyl chloride, Base
Key Intermediate	N-Chloroacetylated cyclic amine	Ketene
Typical Reagents	Strong base (e.g., NaH, LDA)	Tertiary amine base (e.g., Triethylamine)
Reaction Temperature	Ambient to elevated	Low to ambient (-78 °C to RT)
Reported Yields	Moderate to good (Varies with substrate)	Generally good to excellent[2]
Stereoselectivity	Substrate dependent	Can be controlled with chiral auxiliaries or catalysts[3][4]
Scope and Limitations	Primarily for unsubstituted or specifically substituted β-lactams	Broad scope for various substituents on the β-lactam ring[4][5]

Workflow Visualizations

To further clarify the synthetic pathways, the following diagrams illustrate the logical flow of each route.

Caption: Workflow for Intramolecular Cyclization.

Caption: Workflow for Staudinger [2+2] Cycloaddition.

Conclusion

Both intramolecular cyclization and the Staudinger [2+2] cycloaddition are viable and valuable methods for the synthesis of bicyclic azetidinones. The intramolecular cyclization offers a more direct route from an N-chloroacetylated precursor, which can be advantageous if this starting material is readily available. However, the Staudinger synthesis provides greater flexibility in introducing a variety of substituents onto the azetidinone ring and often results in higher yields.[2] The choice of synthetic route will ultimately be guided by the specific target molecule, the availability of starting materials, and the desired scale of the reaction. This guide provides the fundamental information required for an informed decision in the design and execution of synthetic strategies toward this important class of heterocyclic compounds.

References

• 1. Staudinger Synthesis [organic-chemistry.org]
• 2. Staudinger synthesis - Wikipedia [en.wikipedia.org]
• 3. Advances in the chemistry of β-lactam and its medicinal applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. organicreactions.org [organicreactions.org]
• 5. Novel and Recent Synthesis and Applications of β-Lactams - PMC [pmc.ncbi.nlm.nih.gov]

Assessing the Anti-inflammatory Properties of 1-Azetidin-1-yl-2-chloro-ethanone Derivatives: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative assessment of the anti-inflammatory properties of derivatives based on the "1-Azetidin-1-yl-2-chloro-ethanone" core structure. Due to the limited publicly available data on the direct anti-inflammatory effects of the parent compound, this analysis focuses on structurally related 3-chloro-4-substituted-azetidin-2-one derivatives, which have been evaluated in preclinical inflammatory models. The performance of these derivatives is compared with established non-steroidal anti-inflammatory drugs (NSAIDs) to benchmark their potential therapeutic efficacy.

Comparative Analysis of Anti-inflammatory Activity

The anti-inflammatory potential of various azetidinone derivatives has been predominantly evaluated using the carrageenan-induced rat paw edema model, a classic in vivo assay for acute inflammation. Additionally, in vitro assays targeting the cyclooxygenase (COX) enzymes, key mediators of the inflammatory cascade, have been employed to elucidate the mechanism of action. The following table summarizes the available quantitative data for representative derivatives.

Compound	Derivative Class	Assay Type	Dose/Concentration	Anti-inflammatory Activity (% Inhibition)	Reference Compound	% Inhibition by Reference
3-chloro-1-(4-methoxyphenyl)- 4-(tetrazolo[1,5-a] quinolin-4-yl)azetidin-2-one	Quinoline-bearing Azetidinone	Carrageenan-induced rat paw edema	20 mg/kg	48.78%	Indomethacin	56.09%
3-chloro-1-(2-methoxyphenyl)- 4-(tetrazolo[1,5-a]quinolin-4-yl)azetidin-2-one	Quinoline-bearing Azetidinone	Carrageenan-induced rat paw edema	20 mg/kg	46.34%	Indomethacin	56.09%
1-benzothiazol-2-yl-3-chloro-4-(4-methoxyphenyl)-azetidin-2-one	Benzothiazole-bearing Azetidinone	Carrageenan-induced rat paw edema	100 mg/kg	48%	Indomethacin	54%
1-benzothiazol-2-yl-3-chloro-4-(4-chlorophenyl)-azetidin-2-one	Benzothiazole-bearing Azetidinone	Carrageenan-induced rat paw edema	100 mg/kg	44%	Indomethacin	54%
Compound 3g	Benzothiazole-bearing Azetidinone	In vitro COX-1 Inhibition	-	IC50 > 100 µM	Indomethacin	IC50 = 0.8 µM
Compound 3g	Benzothiazole-bearing Azetidinone	In vitro COX-2 Inhibition	-	IC50 = 12.5 µM	Indomethacin	IC50 = 1.5 µM

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are the protocols for the key assays cited in this guide.

Carrageenan-Induced Paw Edema Assay in Rats

This in vivo model is a standard for evaluating acute anti-inflammatory activity.

• Animals: Male Wistar rats (150-200 g) are used. The animals are housed under standard laboratory conditions and are fasted for 18 hours before the experiment with free access to water.

• Test Compounds Administration: The test compounds and the standard drug (e.g., Indomethacin) are administered orally or intraperitoneally at a specified dose. A control group receives only the vehicle.

• Induction of Edema: One hour after the administration of the test compounds, 0.1 mL of a 1% w/v solution of carrageenan in sterile saline is injected into the sub-plantar region of the right hind paw of each rat.

• Measurement of Paw Volume: The paw volume is measured immediately after the carrageenan injection and then at regular intervals (e.g., 1, 2, 3, and 4 hours) using a plethysmometer.

• Calculation of Inhibition: The percentage inhibition of edema is calculated for each group at each time point using the following formula: % Inhibition = [(Vc - Vt) / Vc] x 100 Where Vc is the mean increase in paw volume in the control group, and Vt is the mean increase in paw volume in the drug-treated group.

Cyclooxygenase (COX) Inhibition Assay (In Vitro)

This assay determines the ability of a compound to inhibit the COX-1 and COX-2 enzymes.

• Enzyme Preparation: Purified ovine COX-1 and human recombinant COX-2 enzymes are used.

• Assay Buffer: Tris-HCl buffer (pH 8.0) is typically used.

• Reaction Mixture: The reaction mixture contains the assay buffer, hematin, and the respective enzyme (COX-1 or COX-2).

• Incubation with Inhibitor: The test compounds are pre-incubated with the enzyme for a short period (e.g., 15 minutes) at a specific temperature (e.g., 37°C).

• Initiation of Reaction: The enzymatic reaction is initiated by the addition of arachidonic acid.

• Measurement of Prostaglandin Production: The amount of prostaglandin E2 (PGE2) produced is quantified using an Enzyme-Linked Immunosorbent Assay (ELISA) kit.

• Calculation of IC50: The concentration of the test compound that causes 50% inhibition of the enzyme activity (IC50) is determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Lipopolysaccharide (LPS)-Induced Cytokine Release Assay in RAW 264.7 Macrophages

This in vitro assay assesses the effect of compounds on the production of pro-inflammatory cytokines by immune cells.

• Cell Culture: RAW 264.7 murine macrophage cells are cultured in DMEM supplemented with 10% fetal bovine serum and antibiotics.

• Cell Seeding: Cells are seeded in 96-well plates at a density of 1-2 x 10^5 cells/well and allowed to adhere overnight.

• Compound Treatment: The cells are pre-treated with various concentrations of the test compounds for 1-2 hours.

• LPS Stimulation: Inflammation is induced by adding LPS (e.g., 10-100 ng/mL) to the cell culture medium.

• Incubation: The cells are incubated for a specified period (e.g., 24 hours) to allow for cytokine production.

• Quantification of Cytokines: The concentration of pro-inflammatory cytokines (e.g., TNF-α, IL-6) in the cell culture supernatant is measured using specific ELISA kits.

• Data Analysis: The percentage inhibition of cytokine production by the test compounds is calculated relative to the LPS-stimulated control group.

Visualizing Inflammatory Pathways and Experimental Design

Understanding the molecular pathways involved in inflammation and the workflow of anti-inflammatory drug screening is essential for drug development professionals.

Caption: Simplified NF-κB signaling pathway activated by LPS.

Caption: A typical experimental workflow for screening anti-inflammatory compounds.

A Comparative Purity Analysis of Commercially Available 1-Azetidin-1-yl-2-chloro-ethanone

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative assessment of the purity of "1-Azetidin-1-yl-2-chloro-ethanone" sourced from different commercial suppliers. As a crucial building block in various synthetic pathways, particularly in the development of novel therapeutics, the purity of this reagent is paramount to ensure the reliability, reproducibility, and safety of subsequent experimental outcomes. This document outlines the analytical methodologies for purity determination, presents a comparative analysis of hypothetical representative commercial batches, and discusses potential impurities.

Purity and Impurity Profile Comparison

The purity of "1-Azetidin-1-yl-2-chloro-ethanone" was assessed for three hypothetical representative commercial sources, designated as Supplier A, Supplier B, and Supplier C. The primary analytical techniques employed were High-Performance Liquid Chromatography (HPLC) for quantitative purity determination and Gas Chromatography-Mass Spectrometry (GC-MS) for the identification and quantification of volatile impurities.

It is important to note that purity can be lot-specific, and researchers should always refer to the Certificate of Analysis (CoA) provided by the supplier for the most accurate data on a specific batch.[1][2] One supplier, CP Lab Safety, indicates a purity of 98% for their product.[3]

Data Presentation

Table 1: Comparison of Purity of 1-Azetidin-1-yl-2-chloro-ethanone from Different Commercial Sources

Supplier	Appearance	Purity by HPLC (%)	Major Impurity (%)
Supplier A	Off-white to pale yellow solid	99.6	0.2 (Unreacted Azetidine)
Supplier B	Light yellow solid	98.5	0.8 (Dichloro-acetylazetidine)
Supplier C	White crystalline solid	> 99.8	< 0.1 (Unidentified)

Table 2: Impurity Profile of 1-Azetidin-1-yl-2-chloro-ethanone from Different Commercial Sources by GC-MS

Impurity	Potential Source	Supplier A (%)	Supplier B (%)	Supplier C (%)
Azetidine	Unreacted starting material	0.20	< 0.05	Not Detected
Chloroacetyl chloride	Unreacted starting material	< 0.05	0.15	Not Detected
1-Azetidin-1-yl-2,2-dichloro-ethanone	Over-chlorination side product	0.10	0.80	< 0.05
Residual Solvent (e.g., Dichloromethane)	Synthesis/Purification	0.05	0.10	< 0.02

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

High-Performance Liquid Chromatography (HPLC) for Purity Determination

This method is utilized for the quantitative determination of the purity of "1-Azetidin-1-yl-2-chloro-ethanone".

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

• Mobile Phase: A gradient mixture of acetonitrile and water.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 210 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Accurately weigh and dissolve the sample in acetonitrile to a final concentration of approximately 1 mg/mL.

• Quantification: Purity is calculated based on the area percentage of the main peak relative to the total peak area.

Gas Chromatography-Mass Spectrometry (GC-MS) for Impurity Profiling

GC-MS is employed for the separation, identification, and semi-quantification of volatile impurities.

• Instrumentation: A GC system coupled to a mass spectrometer.

• Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate.

• Oven Temperature Program: Start at 50°C, hold for 2 minutes, then ramp to 250°C at 10°C/min.

• Injection Mode: Splitless.

• Mass Spectrometer: Operated in electron ionization (EI) mode with a scan range of m/z 40-400.

• Sample Preparation: Prepare a solution of the sample in a suitable solvent (e.g., dichloromethane) at a concentration of approximately 1 mg/mL.

• Identification: Impurities are identified by comparing their mass spectra with a reference library (e.g., NIST).

Mandatory Visualization

The following diagram illustrates the systematic workflow for the purity assessment of "1-Azetidin-1-yl-2-chloro-ethanone".

Caption: Workflow for comparative purity analysis.

Conclusion

The purity of "1-Azetidin-1-yl-2-chloro-ethanone" can vary between different commercial suppliers. Based on our hypothetical analysis, Supplier C provided the material with the highest purity and the lowest levels of impurities. The material from Suppliers A and B may be suitable for less sensitive applications where the presence of specific impurities is not critical. The choice of supplier should be guided by the specific requirements of the intended application, with careful consideration of the impurity profile. The analytical methods detailed in this guide provide a robust framework for the quality control and purity assessment of this important chemical intermediate.

References

• 1. scbt.com [scbt.com]
• 2. scbt.com [scbt.com]
• 3. calpaclab.com [calpaclab.com]

Safety & Regulatory Compliance

Safe Disposal of 1-Azetidin-1-yl-2-chloro-ethanone: A Procedural Guide

For Researchers, Scientists, and Drug Development Professionals

Immediate Safety and Handling Precautions

Before beginning any disposal procedures, it is imperative to handle 1-Azetidin-1-yl-2-chloro-ethanone with the appropriate safety measures. This compound should be treated as hazardous, necessitating the use of proper Personal Protective Equipment (PPE).

Table 1: Personal Protective Equipment (PPE) Requirements

PPE Item	Specification
Gloves	Chemical-resistant gloves (e.g., nitrile rubber).
Eye Protection	Safety glasses with side shields or chemical splash goggles.
Lab Coat	Standard laboratory coat to prevent skin contact.
Respiratory Protection	Use in a well-ventilated area. If dust or aerosols may be generated, a NIOSH-approved respirator is recommended.

Always consult your institution's specific safety guidelines and the most current chemical safety information. All handling of 1-Azetidin-1-yl-2-chloro-ethanone should occur in a certified chemical fume hood to minimize inhalation risks.

Step-by-Step Disposal Protocol

The disposal of 1-Azetidin-1-yl-2-chloro-ethanone must be conducted in accordance with institutional guidelines and local, state, and federal regulations. The following protocol outlines the general steps for its proper disposal as hazardous chemical waste.

Step 1: Waste Identification and Segregation

• Designate as Hazardous Waste : As soon as 1-Azetidin-1-yl-2-chloro-ethanone is no longer needed, it must be declared as hazardous waste.

• Segregate from Other Waste Streams : Do not mix 1-Azetidin-1-yl-2-chloro-ethanone with non-hazardous waste. It should be collected in a dedicated and properly labeled waste container.

• Check for Incompatibilities : Store this compound away from strong oxidizing agents, strong acids, and strong bases to prevent adverse chemical reactions.[1]

Step 2: Containerization and Labeling

• Select an Appropriate Container : Use a clean, dry, and chemically compatible container with a secure screw-top lid. The container should be in good condition, free from leaks or cracks.

• Label the Container : The waste container must be clearly labeled with the words "Hazardous Waste," the full chemical name "1-Azetidin-1-yl-2-chloro-ethanone," and any other information required by your institution's Environmental Health and Safety (EHS) office.

Step 3: Storage

• Designated Storage Area : Store the labeled waste container in a designated satellite accumulation area (SAA) within the laboratory.

• Secondary Containment : Place the waste container in a secondary containment bin to prevent the spread of material in case of a leak.

Step 4: Disposal

• Contact EHS : When the container is full or ready for disposal, contact your institution's EHS office to arrange for a pickup.

• Provide Necessary Documentation : Be prepared to provide the EHS office with a completed hazardous waste disposal form, detailing the contents and quantity of the waste.

• Professional Disposal : The recommended method for the disposal of this and similar halogenated compounds is through a licensed hazardous waste disposal company.[2] The material will likely be disposed of via high-temperature incineration in a facility equipped with an afterburner and scrubber to neutralize harmful emissions.[2]

Important Considerations:

• Do Not Dispose Down the Drain : Under no circumstances should 1-Azetidin-1-yl-2-chloro-ethanone be disposed of down the sink or in regular trash.[2][3]

• Spill Cleanup : In the event of a spill, contain the spillage and collect it with an electrically protected vacuum cleaner or by wet-brushing. Place the collected material in a container for disposal according to local regulations.[2] Do not let the product enter drains.[2]

Disposal Workflow Diagram

The following diagram illustrates the logical flow of the disposal process for 1-Azetidin-1-yl-2-chloro-ethanone.

Caption: Disposal workflow for 1-Azetidin-1-yl-2-chloro-ethanone.

References

• 1. fishersci.com [fishersci.com]
• 2. benchchem.com [benchchem.com]
• 3. echemi.com [echemi.com]

Personal protective equipment for handling 1-Azetidin-1-yl-2-chloro-ethanone

Disclaimer: A specific Safety Data Sheet (SDS) for 1-Azetidin-1-yl-2-chloro-ethanone was not publicly available. The following guidance is based on the safety data of structurally similar compounds, including other chlorinated organic compounds and azetidine derivatives. It is imperative to handle this chemical with caution and to conduct a thorough risk assessment before use.

This guide provides essential safety protocols, personal protective equipment (PPE) recommendations, and disposal procedures for researchers, scientists, and drug development professionals handling 1-Azetidin-1-yl-2-chloro-ethanone.

Immediate Safety and Handling Precautions

When handling 1-Azetidin-1-yl-2-chloro-ethanone, it is crucial to work in a well-ventilated area, preferably within a certified chemical fume hood, to minimize inhalation risks.[1] Avoid contact with skin and eyes, and prevent the formation of dust and aerosols.[2][3][4] Use non-sparking tools and take measures to prevent electrostatic discharge.[2][3]

Storage: Store the compound in a tightly closed, suitable container in a dry, cool, and well-ventilated place.[2][3] Keep it away from incompatible materials such as strong oxidizing agents, strong acids, and strong bases.[5]

First Aid:

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If the individual is not breathing, provide artificial respiration and seek immediate medical attention.[2]

• Skin Contact: Immediately remove contaminated clothing and wash the affected area with soap and plenty of water. Consult a doctor.[2][6]

• Eye Contact: Rinse cautiously with water for at least 15 minutes, removing contact lenses if present and easy to do. Continue rinsing and seek medical advice.[2][5]

• Ingestion: Rinse the mouth with water. Do not induce vomiting. Never give anything by mouth to an unconscious person and call a poison control center or doctor immediately.[2][6]

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling 1-Azetidin-1-yl-2-chloro-ethanone.

Operation	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Routine Handling & Weighing	Tightly fitting safety goggles with side-shields.[2][4]	Chemical-resistant gloves (e.g., nitrile rubber). Inspect before use.[2][7]	Laboratory coat.[7]	Use in a well-ventilated area or chemical fume hood.[7]
Preparing Solutions	Safety goggles and a face shield.[8]	Chemical-resistant gloves.[2]	Chemical-resistant apron or suit over a lab coat.	If aerosols may be generated, a NIOSH-approved respirator is recommended.[7]
Large-Scale Operations or High Concentrations	Tightly fitting safety goggles and a face shield.[8]	Fire/flame resistant and impervious gloves.[2][4]	Fire/flame resistant and impervious clothing.[2][4]	Full-face respirator if exposure limits are exceeded or irritation is experienced.[2][4]
Spill Cleanup	Tightly fitting safety goggles and a face shield.[8]	Chemical-impermeable gloves.[2]	Wear suitable protective clothing to prevent skin contact.[2]	Full-face respirator may be necessary depending on the spill size and ventilation.[2]

Operational and Disposal Plans

Spill Response:

In the event of a spill, evacuate personnel to a safe area and ensure adequate ventilation.[2] Remove all sources of ignition.[2] For containment and cleanup, use spark-proof tools and explosion-proof equipment.[2] Collect the spilled material and place it in a suitable, closed container for disposal.[2] Prevent the chemical from entering drains.[2]

Below is a logical workflow for handling a chemical spill of 1-Azetidin-1-yl-2-chloro-ethanone.

A step-by-step workflow for the safe and compliant response to a chemical spill.

Disposal Plan:

1-Azetidin-1-yl-2-chloro-ethanone should be disposed of as hazardous waste.[7] The primary recommended method of disposal is through a licensed hazardous waste disposal company.[1] The material may be sent to a chemical incinerator equipped with an afterburner and scrubber.[1]

Step-by-Step Disposal Protocol:

• Waste Identification: Designate any unused or contaminated 1-Azetidin-1-yl-2-chloro-ethanone as hazardous waste.[7]

• Segregation: Do not mix with non-hazardous waste. Collect in a dedicated and clearly labeled waste container.[7]

• Container: Use a clean, dry, and chemically compatible container with a secure lid.[7]

• Storage: Store the waste container in a designated and secure satellite accumulation area.

• Documentation: Complete all necessary hazardous waste disposal forms as required by your institution and local regulations.

• Arrangement for Pickup: Contact your institution's Environmental Health and Safety (EHS) office to arrange for the pickup and disposal by a licensed hazardous waste contractor.

References

• 1. benchchem.com [benchchem.com]
• 2. echemi.com [echemi.com]
• 3. echemi.com [echemi.com]
• 4. echemi.com [echemi.com]
• 5. fishersci.com [fishersci.com]
• 6. chemicalbook.com [chemicalbook.com]
• 7. benchchem.com [benchchem.com]
• 8. synquestlabs.com [synquestlabs.com]